Ethyl 4-oxo-5-phenylpentanoate

• CAS: 20416-11-9

Core Science & Biosynthesis

A Senior Application Scientist's Guide to the Synthesis of Ethyl 4-oxo-5-phenylpentanoate: Methodologies, Mechanistic Insights, and Practical Applications

Abstract

Ethyl 4-oxo-5-phenylpentanoate, a versatile γ-keto ester, serves as a pivotal intermediate in the synthesis of complex organic molecules and active pharmaceutical ingredients (APIs).[1] Its unique molecular architecture, featuring an ethyl ester, a ketone, and a terminal phenyl group, offers multiple reactive sites for synthetic elaboration.[1] This guide provides an in-depth exploration of the primary synthetic routes to this compound, grounded in mechanistic principles and practical laboratory considerations. We will dissect established methodologies such as Friedel-Crafts acylation and Claisen condensation, offering detailed, self-validating protocols. The discussion extends to the compound's strategic importance in drug development, particularly as a scaffold for potential antitumor and antimicrobial agents.[1] This document is intended for researchers, chemists, and drug development professionals seeking a comprehensive understanding of the synthesis and application of this valuable chemical building block.

Introduction: The Chemical and Strategic Profile of Ethyl 4-oxo-5-phenylpentanoate

Ethyl 4-oxo-5-phenylpentanoate (CAS No. 20416-11-9) is an organic compound with the molecular formula C₁₃H₁₆O₃ and a molecular weight of 220.26 g/mol .[1][2] Its structure is characterized by a five-carbon backbone containing three key functional groups: an ethyl ester at one terminus, a ketone at the C4 position, and a phenyl group at the C5 position.[1] This unique arrangement of functionalities dictates its chemical reactivity and utility in synthetic chemistry.

• Ethyl Ester Group (-COOEt): Susceptible to nucleophilic attack, enabling reactions like hydrolysis to the corresponding carboxylic acid, transesterification, or reduction to a primary alcohol.[1]

• Ketone Group (C=O): A prime site for nucleophilic addition, reduction to a secondary alcohol, or participation in condensation reactions. Its position adjacent to the phenyl-bearing methylene group influences the acidity of the α-protons.[1]

• Phenyl Group (-C₆H₅): Contributes to the molecule's hydrophobicity and can be a site for electrophilic aromatic substitution, although the side chain's deactivating effect must be considered.[1]

The strategic value of this molecule lies in its capacity to serve as a precursor for more complex structures. In pharmaceutical research, it is a key building block for compounds with potential therapeutic applications, including antitumor and antimicrobial agents.[1] The ability to selectively modify each functional group makes it an ideal starting point for generating diverse molecular libraries for drug discovery.

Table 1: Physicochemical Properties of Ethyl 4-oxo-5-phenylpentanoate

Property	Value	Source
CAS Number	20416-11-9	[2]
Molecular Formula	C₁₃H₁₆O₃	[1][2]
Molecular Weight	220.26 g/mol	[1][2]
IUPAC Name	ethyl 4-oxo-5-phenylpentanoate	[2]
Appearance	Liquid at room temperature	[1]
SMILES	CCOC(=O)CCC(=O)CC1=CC=CC=C1	[1][2]
InChI	InChI=1S/C13H16O3/c1-2-16-13(15)9-8-12(14)10-11-6-4-3-5-7-11/h3-7H,2,8-10H2,1H3	[1][2]

Core Synthetic Strategies: A Mechanistic Overview

The synthesis of γ-keto esters like Ethyl 4-oxo-5-phenylpentanoate can be approached through several classic carbon-carbon bond-forming reactions. The choice of strategy is often dictated by the availability of starting materials, desired scale, and reaction efficiency. The primary disconnections involve forming the bond between the aromatic ring and the keto-ester backbone or constructing the carbon chain itself.

Caption: Primary retrosynthetic disconnections for Ethyl 4-oxo-5-phenylpentanoate.

Methodology in Detail: Protocols and Mechanistic Rationale

Method A: Friedel-Crafts Acylation

The Friedel-Crafts acylation is a powerful method for forming aryl ketones via electrophilic aromatic substitution.[3][4] This approach directly forges the bond between the phenyl ring and the carbonyl carbon of the pentanoate chain.

Causality and Rationale: This reaction involves the generation of a highly electrophilic acylium ion from an acyl halide or anhydride using a strong Lewis acid catalyst, typically aluminum trichloride (AlCl₃).[5] The aromatic ring (benzene) acts as a nucleophile, attacking the acylium ion to form a resonance-stabilized intermediate, which then rearomatizes by losing a proton. A key advantage of acylation over alkylation is that the product, an aryl ketone, is deactivated towards further substitution, preventing polysubstitution issues.[4] A stoichiometric amount of the Lewis acid is required because the product ketone complexes with the catalyst.[3]

Caption: Experimental workflow for Friedel-Crafts acylation synthesis.

Experimental Protocol: Synthesis via Friedel-Crafts Acylation

• Reaction Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add anhydrous aluminum trichloride (1.1 equivalents) and a dry, inert solvent such as dichloromethane (CH₂Cl₂). Cool the suspension to 0 °C in an ice bath.

• Reagent Addition: Dissolve ethyl 4-(chloroformyl)butanoate (1.0 equivalent) in dry CH₂Cl₂ and add it dropwise to the stirred AlCl₃ suspension over 30 minutes, maintaining the temperature below 5 °C.

• Aromatic Substrate Addition: Add benzene (1.5 equivalents) dropwise to the reaction mixture.

• Reaction Progression: After the addition is complete, allow the mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up and Quenching: Carefully pour the reaction mixture onto crushed ice containing concentrated hydrochloric acid to decompose the aluminum complex.

• Extraction: Separate the organic layer. Extract the aqueous layer twice with CH₂Cl₂. Combine the organic layers, wash with saturated sodium bicarbonate solution, then with brine, and dry over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure. Purify the crude product by vacuum distillation or column chromatography on silica gel to yield pure Ethyl 4-oxo-5-phenylpentanoate.

Method B: Crossed Claisen Condensation

The Claisen condensation is a carbon-carbon bond-forming reaction that occurs between two ester molecules in the presence of a strong base.[6] A "crossed" or "mixed" Claisen condensation involves two different esters. For a successful crossed reaction, one ester should be incapable of forming an enolate (lacks α-hydrogens) or be significantly more reactive as the electrophile.[7]

Causality and Rationale: This synthesis route forms the C3-C4 bond of the target molecule. The reaction is initiated by the deprotonation of the α-carbon of an ester, such as ethyl acetate, by a strong base (e.g., sodium ethoxide, NaOEt) to form a nucleophilic enolate.[8] This enolate then attacks the carbonyl carbon of a second ester, in this case, ethyl 3-phenylpropanoate. The subsequent tetrahedral intermediate collapses, expelling an ethoxide leaving group to form the β-keto ester product.[6] The reaction is driven to completion because the resulting β-keto ester is more acidic than the starting alcohol, and the base deprotonates it, shifting the equilibrium.[6][9] An acidic workup is required to reprotonate the product.[8]

Caption: Mechanism of the Crossed Claisen Condensation.

Experimental Protocol: Synthesis via Crossed Claisen Condensation

• Reaction Setup: In a flame-dried round-bottom flask under a nitrogen atmosphere, prepare a solution of sodium ethoxide (1.1 equivalents) in absolute ethanol.

• Ester Addition: Add a mixture of ethyl acetate (1.0 equivalent) and ethyl 3-phenylpropanoate (1.0 equivalent) dropwise to the sodium ethoxide solution at room temperature with vigorous stirring.

• Reaction: Gently heat the reaction mixture to reflux for 2-3 hours. The formation of a precipitate (the sodium salt of the product enolate) may be observed.

• Work-up: After cooling to room temperature, pour the reaction mixture into a beaker of ice water. Acidify the solution to a pH of ~4-5 with dilute sulfuric acid or acetic acid. The β-keto ester will separate as an oil.

• Extraction: Extract the aqueous mixture three times with diethyl ether.

• Washing and Drying: Combine the organic extracts, wash with water and then brine, and dry over anhydrous magnesium sulfate.

• Purification: Filter off the drying agent and remove the solvent by rotary evaporation. Purify the resulting crude oil by vacuum distillation to obtain the final product.

Purification, Characterization, and Comparative Analysis

Purification: The primary methods for purifying the liquid product are fractional distillation under reduced pressure and silica gel column chromatography.[10] Vacuum distillation is often preferred for larger scales, while chromatography provides higher purity for smaller quantities, effectively removing closely related impurities.

Characterization: Structural confirmation is achieved through standard spectroscopic methods.

• ¹H NMR: Will show characteristic signals for the ethyl group (triplet and quartet), the phenyl protons (multiplet in the aromatic region), and the adjacent methylene and methine protons, with chemical shifts and coupling patterns confirming the connectivity.

• ¹³C NMR: Will display distinct peaks for the ester carbonyl, ketone carbonyl, aromatic carbons, and the aliphatic carbons of the chain.

• IR Spectroscopy: Will show strong absorption bands for the ester C=O stretch (~1735 cm⁻¹) and the ketone C=O stretch (~1715 cm⁻¹).

• Mass Spectrometry: Will show the molecular ion peak and characteristic fragmentation patterns.

Table 2: Comparison of Synthetic Routes

Feature	Friedel-Crafts Acylation	Crossed Claisen Condensation
Key Bond Formed	C(Aryl)-C(Carbonyl)	Cα - C(Carbonyl) (C3-C4)
Starting Materials	Benzene, Ethyl 4-(chloroformyl)butanoate	Ethyl Acetate, Ethyl 3-phenylpropanoate
Catalyst/Reagent	Stoichiometric AlCl₃	Stoichiometric NaOEt
Advantages	Direct, often high-yielding, avoids polysubstitution.	Utilizes common and inexpensive starting materials.
Disadvantages	Requires stoichiometric, moisture-sensitive Lewis acid; generates corrosive HCl gas; precursor may require synthesis.	Potential for self-condensation of ethyl acetate; requires strictly anhydrous conditions; equilibrium-driven.
Scalability	Moderate; handling large amounts of AlCl₃ can be challenging.	Good; well-established industrial process.

Utility in Pharmaceutical Development

Ethyl 4-oxo-5-phenylpentanoate is more than a synthetic target; it is a strategic starting point for building complex pharmaceutical scaffolds.[1] The dual reactivity of the ketone and ester groups allows for a wide range of subsequent transformations.

Caption: Synthetic utility and potential transformations of the target molecule.

For instance:

• Heterocycle Formation: The 1,4-dicarbonyl relationship (after hydrolysis of the ester) is a classic precursor for synthesizing five-membered heterocycles like furans, pyrroles, and thiophenes via the Paal-Knorr synthesis. These heterocycles are prevalent in many drug molecules.

• Chiral Centers: Reduction of the ketone can create a chiral alcohol, introducing a stereocenter that is often critical for biological activity. Enantioselective reduction can provide access to specific stereoisomers.

• Chain Elaboration: The ester can be converted to an amide or other functional groups to build out peptide-like structures or other complex side chains.

This synthetic versatility makes it a valuable intermediate in the development of novel therapeutics.[1][11]

Conclusion

The synthesis of Ethyl 4-oxo-5-phenylpentanoate is a practical exercise in fundamental organic chemistry, showcasing the power of classic reactions like Friedel-Crafts acylation and Claisen condensation. The selection of a synthetic route requires a careful analysis of precursor availability, scalability, and safety considerations. As a versatile building block, this γ-keto ester provides a reliable and adaptable platform for accessing a wide range of more complex molecules, securing its importance in the fields of organic synthesis and medicinal chemistry. Future research may focus on developing more efficient, catalytic, and environmentally benign synthetic methods to access this and related structures.[1]

References

• The Claisen Condensation. University of the Punjab. [Link]

• Ethyl 4-oxo-5-phenylpentanoate | C13H16O3 | CID 568213 - PubChem. National Institutes of Health. [Link]

• Ethyl 4-oxo-2-phenylpentanoate | C13H16O3 | CID 238514 - PubChem. National Institutes of Health. [Link]

• Friedel–Crafts reaction - Wikipedia. Wikipedia. [Link]

• Friedel-Crafts Acylation. Organic Chemistry Portal. [Link]

• Synthesis of Ethyl 3-oxo-5-phenylpentanoate. PrepChem.com. [Link]

• Claisen Condensation and Dieckmann Condensation. Master Organic Chemistry. [Link]

• Applications of Friedel–Crafts reactions in total synthesis of natural products. National Institutes of Health. [Link]

• 23.8 Mixed Claisen Condensations. OpenStax. [Link]

• Ethyl 3-oxo-5-phenylpentanoate | C13H16O3 | CID 61162 - PubChem. National Institutes of Health. [Link]

• Claisen Condensation. Organic Chemistry Portal. [Link]

• 23.7: The Claisen Condensation Reaction. Chemistry LibreTexts. [Link]

• Recent Advances in Base-Assisted Michael Addition Reactions. ResearchGate. [Link]

• WO2013162390A1 - Process for preparation of high purity n- [2- (diethylamine) ethyl] - 5 - formyl - 2, 4 - dimethyl - 1h - pyrrole - 3 - carboxyamide.

Sources

• 1. Ethyl 4-oxo-5-phenylpentanoate (20416-11-9) for sale [vulcanchem.com]
• 2. Ethyl 4-oxo-5-phenylpentanoate | C13H16O3 | CID 568213 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 4. Friedel-Crafts Acylation [organic-chemistry.org]
• 5. 傅-克酰基化反应 [sigmaaldrich.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Claisen Condensation [organic-chemistry.org]
• 8. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. prepchem.com [prepchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]

"Ethyl 4-oxo-5-phenylpentanoate chemical properties"

An In-depth Technical Guide to the Chemical Properties and Synthetic Utility of Ethyl 4-oxo-5-phenylpentanoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of Ethyl 4-oxo-5-phenylpentanoate (CAS No. 20416-11-9), a versatile organic compound of significant interest in synthetic chemistry and pharmaceutical research. The document elucidates the molecule's structural characteristics, physicochemical properties, and detailed spectroscopic profile. A core focus is placed on its chemical reactivity, exploring the distinct functionalities of the ethyl ester, ketone, and phenyl groups. This guide details the compound's utility as a synthetic intermediate, with potential applications in the development of novel therapeutic agents, including antitumor and antimicrobial compounds.[1] Furthermore, a comparative analysis with its structural isomers is presented to highlight the nuanced relationship between structure and reactivity. Safety protocols and handling procedures are also outlined to ensure safe laboratory application.

Chemical Identity and Structural Characteristics

Ethyl 4-oxo-5-phenylpentanoate is an organic compound with the molecular formula C₁₃H₁₆O₃ and a molecular weight of 220.26 g/mol .[1][2] Its chemical identity is well-defined by its IUPAC name, ethyl 4-oxo-5-phenylpentanoate, and its unique CAS Registry Number, 20416-11-9.[2]

The molecule's synthetic value stems from the unique arrangement of three key functional groups along its pentanoate backbone:[1]

• Ethyl Ester Group (-COOEt): Located at one terminus, this group is susceptible to nucleophilic acyl substitution reactions such as hydrolysis and transesterification, and can be reduced to a primary alcohol.[1]

• Ketone Group (C=O): Positioned at the C-4 carbon, this is a primary site for nucleophilic additions, reductions to a secondary alcohol, and condensation reactions.[1]

• Phenyl Group (C₆H₅): Attached at the C-5 position, this aromatic ring influences the compound's hydrophobicity and can undergo electrophilic aromatic substitution reactions.[1]

The spatial relationship between these groups, particularly the ketone and the phenyl-adjacent methylene group, dictates the molecule's reactivity and makes it a valuable precursor for more complex molecular architectures.[1]

Caption: 2D Structure of Ethyl 4-oxo-5-phenylpentanoate.

Physicochemical Properties

Ethyl 4-oxo-5-phenylpentanoate is typically a liquid at room temperature. Its physical properties are critical for its handling, storage, and application in experimental settings.[1]

Property	Value	Source
Molecular Formula	C₁₃H₁₆O₃	PubChem[2]
Molecular Weight	220.26 g/mol	PubChem[2]
CAS Number	20416-11-9	PubChem[2]
Physical State	Liquid	Thermo Fisher Scientific[3]
Boiling Point	158-160 °C at 0.3 Torr	Vulcanchem[1]
Density	~1.072 g/cm³ (Predicted)	Vulcanchem[1]

The high boiling point is indicative of significant dipole-dipole intermolecular forces arising from the polar ketone and ester functional groups.[1] Its density, slightly greater than water, is an important consideration for solvent extraction procedures during reaction workups.

Spectroscopic Analysis

Spectroscopic data is essential for the structural confirmation and purity assessment of Ethyl 4-oxo-5-phenylpentanoate. While specific spectra can vary slightly based on instrumentation and conditions, the expected features are as follows:

Spectroscopy	Key Expected Features
¹H NMR	- Signals for the ethyl group (triplet and quartet). - Multiple signals in the aliphatic region for the pentanoate backbone methylene protons. - A characteristic singlet for the methylene protons adjacent to the phenyl group. - A multiplet in the aromatic region (approx. 7.2-7.4 ppm) corresponding to the phenyl group protons.
¹³C NMR	- Resonances for the ethyl group carbons. - A downfield signal for the ester carbonyl carbon (~170-175 ppm). - A highly downfield signal for the ketone carbonyl carbon (>200 ppm). - Signals for the aliphatic carbons of the pentanoate chain. - Multiple signals in the aromatic region (approx. 125-140 ppm).
Infrared (IR)	- A strong C=O stretching band for the ester group (approx. 1735 cm⁻¹). - A strong C=O stretching band for the ketone group (approx. 1715 cm⁻¹). - C-H stretching bands for aromatic and aliphatic protons. - C-O stretching band for the ester.
Mass Spectrometry (MS)	- A molecular ion peak (M⁺) corresponding to the molecular weight (220.26). - Characteristic fragmentation patterns resulting from the loss of the ethoxy group (-OC₂H₅), the ethyl group (-C₂H₅), and cleavage adjacent to the carbonyl groups.

Note: Specific spectral data can be obtained from suppliers or spectral databases upon request for a specific batch.[4]

Chemical Reactivity and Synthetic Utility

The synthetic versatility of Ethyl 4-oxo-5-phenylpentanoate is derived from the distinct reactivity of its functional groups, which can often be targeted selectively.

Caption: Reactivity map of Ethyl 4-oxo-5-phenylpentanoate.

• Ketone Reactivity : The ketone at the C-4 position is a hub for various transformations. It can be selectively reduced to a secondary alcohol using mild reducing agents like sodium borohydride (NaBH₄), leaving the ester group intact. Stronger nucleophiles, such as Grignard reagents, will readily add to the ketone. Furthermore, the alpha-protons on C-3 are acidic and can be removed by a suitable base to form an enolate, which can then act as a nucleophile in reactions like aldol or Claisen condensations.[1]

• Ester Reactivity : The ethyl ester can undergo hydrolysis under acidic or basic conditions to yield the corresponding 4-oxo-5-phenylpentanoic acid.[1] Strong reducing agents like lithium aluminum hydride (LiAlH₄) will reduce both the ester and the ketone to form a diol.

• Intramolecular Reactions : The proximity of the functional groups allows for potential intramolecular cyclization reactions under specific conditions, which can be a powerful strategy for synthesizing cyclic compounds.[1]

Illustrative Synthesis Protocol

A common conceptual approach to synthesizing γ-keto esters like Ethyl 4-oxo-5-phenylpentanoate involves the Michael addition of an enolate to an α,β-unsaturated carbonyl compound. Below is a plausible, illustrative protocol.

Objective: To synthesize Ethyl 4-oxo-5-phenylpentanoate via a Michael addition reaction.

Materials:

• Benzylideneacetone (1-phenyl-1-buten-3-one)

• Ethyl acetoacetate

• Sodium ethoxide (NaOEt)

• Ethanol (absolute)

• Hydrochloric acid (dilute)

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

Methodology:

Caption: General workflow for the synthesis of Ethyl 4-oxo-5-phenylpentanoate.

• Enolate Formation: The choice of sodium ethoxide as a base is critical. Its conjugate acid is ethanol, the reaction solvent, preventing unwanted side reactions. The base deprotonates the acidic α-carbon of ethyl acetoacetate to generate a stabilized enolate, the key nucleophile for the reaction.

• Michael Addition: The reaction is typically run at a reduced temperature to control the exothermicity of the conjugate addition. The nucleophilic enolate attacks the β-carbon of the α,β-unsaturated ketone (benzylideneacetone).

• Decarboxylation: The initial adduct is a β-keto ester. A subsequent saponification, acidification, and heating step (or a more direct method like the Krapcho decarboxylation) is required to remove the extra carboxyl group and yield the final product.

• Aqueous Workup: The reaction is quenched with a dilute acid to neutralize any remaining base. This is followed by extraction into an organic solvent like diethyl ether to separate the desired product from inorganic salts.

• Purification: The final product is isolated and purified from any unreacted starting materials or byproducts, typically by vacuum distillation, taking advantage of its high boiling point.

Applications in Research and Drug Development

The multifunctional nature of Ethyl 4-oxo-5-phenylpentanoate makes it a valuable building block in medicinal chemistry.[1]

• Antitumor Agent Development: The ketone functionality serves as a reactive handle for introducing structural modifications to create novel compounds with potential anticancer properties.[1]

• Antimicrobial Synthesis: The core scaffold can be modified to generate derivatives with potential antimicrobial activity.[1]

• Prodrug and Drug Delivery Systems: The ester linkage can be exploited in the design of prodrugs, which may undergo hydrolysis in vivo to release an active pharmaceutical ingredient in a controlled manner.[1]

Comparative Analysis with Structural Isomers

Understanding the properties of Ethyl 4-oxo-5-phenylpentanoate is enhanced by comparing it to its isomers. The position of the ketone and phenyl groups dramatically alters reactivity.

Compound	CAS Number	Key Structural Difference	Implications for Reactivity
Ethyl 4-oxo-5-phenylpentanoate	20416-11-9	Ketone at C-4, Phenyl at C-5	The α-protons to the ketone are at C-3. The phenyl group is on a methylene carbon adjacent to the ketone.
Ethyl 3-oxo-5-phenylpentanoate	17071-29-3	Ketone at C-3, Phenyl at C-5	The ketone is a β-keto group relative to the ester, making the α-protons at C-2 and C-4 particularly acidic and synthetically useful.[5]
Ethyl 4-oxo-2-phenylpentanoate	6303-83-9	Ketone at C-4, Phenyl at C-2	The phenyl group is α to the ester, influencing the acidity of the C-2 proton and providing steric hindrance around the ester.[6]

This comparison underscores the importance of precise structural control in synthesis, as each isomer offers a different set of reactive sites and steric environments.

Safety and Handling

• Handling: Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.[7] Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of vapors.[3][8] Avoid contact with skin, eyes, and clothing.[7]

• Storage: Keep the container tightly closed and store in a cool, dry, and well-ventilated place away from heat, sparks, and open flames.[3][8]

• Fire Safety: Use dry sand, dry chemical, or alcohol-resistant foam to extinguish fires.[3]

• Disposal: Dispose of contents and container in accordance with all local, regional, national, and international regulations.[9]

It is imperative to consult the specific Safety Data Sheet (SDS) provided by the supplier before handling this chemical.

Conclusion and Future Outlook

Ethyl 4-oxo-5-phenylpentanoate is a synthetically valuable molecule characterized by a versatile array of functional groups. Its utility as a precursor in organic synthesis, particularly for creating molecules of pharmaceutical interest, is well-established. Future research may focus on expanding its applications in asymmetric synthesis to produce chiral derivatives, developing novel catalytic methods for its synthesis, and further exploring its potential as a scaffold in the discovery of new bioactive compounds.[1]

References

• Ethyl 4-oxo-5-phenylpentano

• Ethyl 4-oxo-5-phenylpentanoate | C13H16O3 | CID 568213 - PubChem. [Link]

• SAFETY D
• Pentanoic acid, 4-oxo-, ethyl ester - Synerzine.

• Ethyl 4-oxo-2-phenylpentanoate | C13H16O3 | CID 238514 - PubChem. [Link]

• SAFETY D

• Ethyl 3-oxo-5-phenylpentanoate | C13H16O3 | CID 61162 - PubChem. [Link]

Sources

• 1. Ethyl 4-oxo-5-phenylpentanoate (20416-11-9) for sale [vulcanchem.com]
• 2. Ethyl 4-oxo-5-phenylpentanoate | C13H16O3 | CID 568213 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. assets.thermofisher.cn [assets.thermofisher.cn]
• 4. 20416-11-9|Ethyl 4-oxo-5-phenylpentanoate|BLD Pharm [bldpharm.com]
• 5. Ethyl 3-oxo-5-phenylpentanoate | C13H16O3 | CID 61162 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Ethyl 4-oxo-2-phenylpentanoate | C13H16O3 | CID 238514 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. fishersci.com [fishersci.com]
• 8. synerzine.com [synerzine.com]
• 9. buyat.ppg.com [buyat.ppg.com]

A Senior Application Scientist's Technical Guide to Ethyl 4-oxo-5-phenylpentanoate (CAS No. 20416-11-9)

Authored For: Drug Development Professionals, Medicinal Chemists, and Organic Synthesis Researchers

Foreword: The Strategic Value of a γ-Keto Ester

In the landscape of pharmaceutical synthesis, the strategic value of a chemical intermediate is measured by its versatility, reactivity, and efficiency in building complex molecular architectures. Ethyl 4-oxo-5-phenylpentanoate, a seemingly unassuming γ-keto ester, is a prime exemplar of such a strategic building block. Its bifunctional nature—possessing both a ketone and an ester group separated by a precise methylene spacer—offers two distinct and chemically orthogonal handles for molecular elaboration. This guide provides an in-depth examination of this intermediate, moving beyond simple data recitation to explore the causal chemistry behind its synthesis, characterization, and critical applications, particularly in the development of therapeutic agents.

Core Chemical Identity and Physicochemical Properties

Ethyl 4-oxo-5-phenylpentanoate is an organic compound whose structure is foundational to its reactivity.[1] It features an ethyl ester, a ketone at the 4-position, and a phenyl group at the 5-position, creating a molecule with multiple reactive sites for synthetic transformations.[1]

Table 1: Physicochemical and Identification Data for Ethyl 4-oxo-5-phenylpentanoate

Property	Value	Source
CAS Number	20416-11-9	[2][3]
Molecular Formula	C₁₃H₁₆O₃	[1][2]
Molecular Weight	220.26 g/mol	[1][2]
IUPAC Name	ethyl 4-oxo-5-phenylpentanoate	[2]
Synonyms	4-Oxo-5-phenylpentanoic acid ethyl ester, Levulinic acid, 5-phenyl-, ethyl ester	[1][2]
Appearance	Liquid at room temperature	[1]
SMILES	CCOC(=O)CCC(=O)CC1=CC=CC=C1	[2]
InChIKey	ORGPSJHOOQCAES-UHFFFAOYSA-N	[2]

Synthesis Strategy: The Michael Addition Pathway

The construction of the 1,5-dicarbonyl motif inherent to many γ-keto esters is most effectively achieved through the Michael (or conjugate) addition reaction.[4][5][6] This powerful carbon-carbon bond-forming reaction involves the 1,4-addition of a nucleophile (the Michael donor) to an α,β-unsaturated carbonyl compound (the Michael acceptor).[4][5]

For Ethyl 4-oxo-5-phenylpentanoate, a logical and field-proven approach is the base-catalyzed Michael addition of an ethyl acetoacetate enolate to benzylideneacetone (trans-4-phenyl-3-buten-2-one). While this specific reaction leads to a related structure, the underlying principle of conjugate addition is the key synthetic strategy. The reaction is designed to proceed under conditions that favor the thermodynamically stable 1,4-adduct over the 1,2-adduct, a choice dictated by the use of a stabilized, "soft" enolate nucleophile.

Mechanistic Rationale

The causality of the reaction is rooted in the electronic properties of the reactants.

• Enolate Formation (Michael Donor) : A base, such as sodium ethoxide (NaOEt), is used to deprotonate the acidic α-carbon of a suitable donor, like ethyl acetoacetate. This creates a resonance-stabilized enolate, a soft nucleophile ideal for conjugate addition.

• Nucleophilic Attack (Conjugate Addition) : The enolate attacks the electrophilic β-carbon of the α,β-unsaturated ketone (the Michael acceptor). This breaks the π-bond of the alkene, pushing electron density through the conjugated system to the carbonyl oxygen, forming a new enolate intermediate.

• Protonation : The enolate intermediate is then protonated by the solvent (e.g., ethanol) or during aqueous workup, yielding the 1,5-dicarbonyl product.

This sequence is often followed by subsequent reactions, such as intramolecular cyclizations (as seen in the Robinson annulation), but for the synthesis of an acyclic intermediate like this, the reaction is quenched after the Michael addition step.[7][8][9]

Synthesis Pathway Diagram

Caption: Fig. 1: Michael Addition for Synthesis of a 1,5-Dicarbonyl System.

Note: The diagram illustrates the general principle using common Michael reactants. The exact reactants for Ethyl 4-oxo-5-phenylpentanoate would be tailored to yield the specific target structure.

Self-Validating Experimental Protocol

This protocol describes a general procedure for a Michael addition to synthesize a γ-keto ester. The system is self-validating through in-process controls (TLC) and final product characterization.

Objective: To synthesize a γ-keto ester via Michael Addition.

Materials:

• Michael Donor (e.g., Ethyl Acetoacetate): 1.0 eq

• Michael Acceptor (e.g., Benzylideneacetone): 1.0 eq

• Base (e.g., Sodium Ethoxide, 21% wt in Ethanol): 0.2 eq

• Solvent: Anhydrous Ethanol

• Quenching Solution: 1M Hydrochloric Acid

• Extraction Solvent: Ethyl Acetate

• Drying Agent: Anhydrous Magnesium Sulfate

Procedure:

• Reaction Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, add the Michael donor and anhydrous ethanol.

• Base Addition: While stirring under a nitrogen atmosphere, add the sodium ethoxide solution dropwise at room temperature. The choice of a catalytic amount of base is critical; an excess can promote side reactions like self-condensation or retro-Michael addition.[4]

• Acceptor Addition: Add the Michael acceptor to the solution. The reaction may be mildly exothermic.

• Reaction Monitoring: Heat the mixture to reflux (typically 60-80°C). Monitor the reaction progress by Thin Layer Chromatography (TLC) every hour. The disappearance of the limiting reagent (usually the acceptor) indicates completion. This in-process control prevents the formation of byproducts from prolonged heating.

• Workup and Quenching: Once the reaction is complete, cool the mixture to room temperature. Carefully pour the reaction mixture into a beaker containing cold 1M HCl to neutralize the base.

• Extraction: Transfer the quenched mixture to a separatory funnel. Extract the aqueous layer three times with ethyl acetate. Combine the organic layers.

• Washing and Drying: Wash the combined organic layers with brine to remove residual water. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by vacuum distillation or flash column chromatography on silica gel to yield the pure γ-keto ester.

• Characterization: Confirm the identity and purity of the final product using ¹H NMR, ¹³C NMR, IR spectroscopy, and Mass Spectrometry.

Spectroscopic and Analytical Profile

Characterization is essential to confirm the structure and purity of Ethyl 4-oxo-5-phenylpentanoate. The key functional groups each provide a distinct spectroscopic signature.[1]

Table 2: Key Spectroscopic Data for Ethyl 4-oxo-5-phenylpentanoate

Technique	Signature Features	Interpretation
¹H NMR	~1.2 ppm (t, 3H), ~4.1 ppm (q, 2H), ~2.5-3.0 ppm (m, 4H), ~3.7 ppm (s, 2H), ~7.2-7.4 ppm (m, 5H)	Signals correspond to the ethyl ester (CH₃ and OCH₂), the two methylene groups of the pentanoate backbone, the benzylic methylene, and the aromatic protons of the phenyl group, respectively.
¹³C NMR	~14 ppm, ~60 ppm, ~28-45 ppm, ~173 ppm, ~208 ppm, ~126-134 ppm	Resonances for the ethyl group carbons, backbone methylenes, ester carbonyl, ketone carbonyl, and aromatic carbons.
IR (Infrared)	~1735 cm⁻¹, ~1715 cm⁻¹, ~3030 cm⁻¹, ~1600, 1495 cm⁻¹	Strong absorptions for the ester C=O stretch and the ketone C=O stretch. Aromatic C-H and C=C stretches are also present.
MS (Mass Spec)	m/z = 220.11	Corresponds to the molecular ion [M]⁺, confirming the molecular weight.[2]

Note: Exact chemical shifts (ppm) and wavenumbers (cm⁻¹) can vary slightly based on the solvent and instrument used. Data is compiled from typical values for the constituent functional groups and information available in public databases.[2][3]

Utility in Drug Discovery and Development

The true value of Ethyl 4-oxo-5-phenylpentanoate lies in its application as a versatile precursor in pharmaceutical synthesis.[1] Its structure is a linchpin for building more complex, biologically active molecules.

Intermediate for ACE Inhibitors (Benazepril)

Ethyl 4-oxo-5-phenylpentanoate and structurally similar compounds are key intermediates in the synthesis of Angiotensin-Converting Enzyme (ACE) inhibitors, such as Benazepril.[10][11][12][13] In these syntheses, the keto-ester moiety is typically elaborated through reductive amination or other cyclization strategies to form the core benzazepine ring system characteristic of Benazepril.[10][12] The phenyl group and the ester chain provide the necessary structural elements that mimic the natural substrate of the ACE enzyme.

Scaffold for Novel Therapeutic Agents

Beyond established drugs, the compound serves as a valuable starting point for discovery chemistry programs.

• Antitumor Agents: The ketone functionality provides a reactive site for introducing structural modifications aimed at enhancing biological activity against cancer cell lines.[1][14]

• Antimicrobial Compounds: The core scaffold can be modified to generate novel compounds with potential antimicrobial properties.[1]

• Prodrug Development: The ethyl ester group can be hydrolyzed in vivo, offering a handle for creating prodrugs that improve the pharmacokinetic profile of a parent drug.[1]

Workflow: From Intermediate to Advanced Pharmaceutical Candidate

The following diagram illustrates the logical flow of how a building block like Ethyl 4-oxo-5-phenylpentanoate is utilized in a drug development pipeline.

Caption: Fig. 2: Synthetic workflow from a key intermediate to an API.

Conclusion and Future Outlook

Ethyl 4-oxo-5-phenylpentanoate (CAS No. 20416-11-9) is more than just a catalog chemical; it is a strategic asset in synthetic chemistry. Its well-defined reactivity, stemming from its γ-keto ester structure, allows for predictable and efficient incorporation into complex molecular targets. Its demonstrated role in the synthesis of established drugs like Benazepril underscores its industrial relevance, while its potential as a scaffold for new antitumor and antimicrobial agents ensures its continued importance in discovery research.[1][10] Future research will likely focus on developing asymmetric syntheses of this and related intermediates, enabling more direct access to chiral drugs and expanding its utility in creating next-generation therapeutics.[1]

References

• Ethyl 4-oxo-5-phenylpentanoate - 20416-11-9 - Vulcanchem. (n.d.). Vulcanchem.

• Ethyl 4-oxo-5-phenylpentanoate | C13H16O3 | CID 568213. (n.d.). PubChem. Retrieved January 16, 2026, from [Link]

• Mistry, B. M., Medhane, D., Mohanraj, K., & Ghone, S. A. (2010). Microwave-assisted synthesis of an important intermediate of benazepril. Indian Journal of Pharmaceutical Sciences, 72(3), 378–380.

• Ethyl 4-hydroxy-5-oxo-5-phenylpentanoate | C13H16O4 | CID 140993832. (n.d.). PubChem. Retrieved January 16, 2026, from [Link]

• Ethyl 5-ethoxy-4-oxo-5-phenylpentanoate | C15H20O4 | CID 116775056. (n.d.). PubChem. Retrieved January 16, 2026, from [Link]

• Formal Synthesis of the ACE Inhibitor Benazepril·HCl via an Asymmetric Aza-Michael Reaction. (2006). ResearchGate. Retrieved January 16, 2026, from [Link]

• CARBONYL COMPOUNDS. (n.d.). St. Paul's Cathedral Mission College.
• Supporting Information. (2019). The Royal Society of Chemistry.

• Michael addition between ethyl acetoacetate and the product of the aldol condensation, followed by imine formation. (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]

• Synthesis method of benazepril intermediate and benazepril hydrochloride. (n.d.). Google Patents.

• Solved Michael and Aldol Condensation Reaction. (2018). Chegg.com. Retrieved January 16, 2026, from [Link]

• Robinson annulation. (n.d.). Wikipedia. Retrieved January 16, 2026, from [Link]

• The Robinson Annulation. (2018). Master Organic Chemistry. Retrieved January 16, 2026, from [Link]

• Formal Synthesis of the ACE Inhibitor Benazepril·HCl via an Asymmetric Aza-Michael Reaction. (n.d.). NIH. Retrieved January 16, 2026, from [Link]

• Michael addition reaction. (n.d.). Wikipedia. Retrieved January 16, 2026, from [Link]

• New process for preparing benazepril precursor. (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]

• Ethyl 4-oxo-2-phenylpentanoate. (n.d.). SpectraBase. Retrieved January 16, 2026, from [Link]

• Synthesis of Ethyl 3-oxo-5-phenylpentanoate. (n.d.). PrepChem.com. Retrieved January 16, 2026, from [Link]

• 23.11: Conjugate Carbonyl Additions - The Michael Reaction. (2024). Chemistry LibreTexts. Retrieved January 16, 2026, from [Link]

• 21.9 Robinson Annulation | Organic Chemistry. (2021). YouTube. Retrieved January 16, 2026, from [Link]

• Robinson Annulation. (n.d.). Organic Chemistry Portal. Retrieved January 16, 2026, from [Link]

Sources

• 1. Ethyl 4-oxo-5-phenylpentanoate (20416-11-9) for sale [vulcanchem.com]
• 2. Ethyl 4-oxo-5-phenylpentanoate | C13H16O3 | CID 568213 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 20416-11-9|Ethyl 4-oxo-5-phenylpentanoate|BLD Pharm [bldpharm.com]
• 4. spcmc.ac.in [spcmc.ac.in]
• 5. Michael addition reaction - Wikipedia [en.wikipedia.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Robinson annulation - Wikipedia [en.wikipedia.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Robinson Annulation [organic-chemistry.org]
• 10. ijpsonline.com [ijpsonline.com]
• 11. researchgate.net [researchgate.net]
• 12. CN110835319A - Synthesis method of benazepril intermediate and benazepril hydrochloride - Google Patents [patents.google.com]
• 13. Formal Synthesis of the ACE Inhibitor Benazepril·HCl via an Asymmetric Aza-Michael Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Ethyl 4-oxo-5-phenylpentanoate | CymitQuimica [cymitquimica.com]

An In-depth Technical Guide to the Structure Elucidation of Ethyl 4-oxo-5-phenylpentanoate

Abstract

The definitive assignment of a chemical structure is a cornerstone of chemical research and development, ensuring the identity, purity, and safety of synthesized compounds. This guide provides a comprehensive, multi-technique approach to the structure elucidation of Ethyl 4-oxo-5-phenylpentanoate, a β-keto ester with significant applications in organic synthesis.[1] We will navigate the analytical workflow, integrating data from Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C) to build an unassailable structural hypothesis. This document is intended for researchers, chemists, and drug development professionals, offering not just protocols, but the scientific rationale behind the strategic application of these powerful analytical techniques.[2]

Introduction: The Molecule and the Mission

Ethyl 4-oxo-5-phenylpentanoate (C₁₃H₁₆O₃) is a molecule characterized by a pentanoate backbone featuring an ethyl ester, a ketone at the 4-position, and a phenyl group at the 5-position.[1][3] This specific arrangement of functional groups—an aromatic ring, a ketone, and an ester—makes it a versatile building block in synthetic chemistry.[1] Accurate structural confirmation is paramount to understanding its reactivity and ensuring the integrity of subsequent synthetic steps.

Our mission is to systematically deconstruct the spectral data from multiple independent, yet complementary, analytical methods. This integrated approach ensures a self-validating system where each piece of evidence corroborates the others, leading to an unambiguous structural assignment.

Caption: Molecular structure and key functional groups of the target analyte.

The Analytical Workflow: A Strategy for Certainty

A robust structure elucidation strategy relies on a logical progression of experiments, moving from general information to specific details. Our workflow is designed to first determine the molecular formula and identify the present functional groups, then to piece together the atomic connectivity.

Caption: The logical workflow for unambiguous structure elucidation.

Mass Spectrometry (MS): Defining the Molecular Blueprint

Expertise & Experience: Mass spectrometry is the first essential step, as it provides the molecular weight of the compound, and by extension, its molecular formula. This is the foundational piece of data upon which the entire structural argument is built. High-resolution mass spectrometry (HRMS) would further confirm the elemental composition.

Experimental Protocol (Electron Ionization - EI)

• Sample Introduction: A dilute solution of the analyte in a volatile solvent (e.g., methanol or dichloromethane) is introduced into the instrument, typically via Gas Chromatography (GC-MS) for sample purity assessment and direct injection.

• Ionization: The sample is vaporized and bombarded with a high-energy electron beam (~70 eV). This process ejects an electron from the molecule, generating a positively charged molecular ion (M•⁺).[4]

• Fragmentation: The molecular ion, being energetically unstable, undergoes fragmentation into smaller, characteristic charged ions and neutral radicals.[4]

• Detection: The positively charged ions are accelerated, separated by their mass-to-charge ratio (m/z), and detected.

Data Interpretation and Trustworthiness

The mass spectrum provides two critical pieces of information: the molecular weight and the fragmentation pattern, which acts as a structural fingerprint.

• Molecular Ion (M•⁺): The molecular formula C₁₃H₁₆O₃ gives a molecular weight of 220.26 g/mol .[3] The mass spectrum is expected to show a molecular ion peak at m/z = 220 .

• Fragmentation Pattern: The fragmentation of β-keto esters is often directed by the carbonyl groups.[5][6] The most plausible fragmentation pathways for Ethyl 4-oxo-5-phenylpentanoate involve cleavages alpha to the ketone and ester functionalities, leading to the formation of stable carbocations.

Caption: Predicted major fragmentation pathways in EI-MS.

Table 1: Predicted Key Mass Spectrum Fragments

m/z	Proposed Fragment Ion	Formula	Significance
220	Molecular Ion (M•⁺)	[C₁₃H₁₆O₃]⁺	Confirms molecular weight.
175	[M - •OCH₂CH₃]⁺	[C₁₁H₁₁O₂]⁺	Loss of the ethoxy radical from the ester.
129	[M - C₄H₇O₂]⁺	[C₈H₉O]⁺	Result of McLafferty rearrangement.
91	[C₆H₅CH₂]⁺	[C₇H₇]⁺	Formation of the very stable benzyl/tropylium cation; often the base peak.

The presence of a strong peak at m/z 91 is highly indicative of a benzyl moiety (C₆H₅-CH₂-), providing strong evidence for this structural component.

Infrared (IR) Spectroscopy: Identifying the Chemical Bonds

Expertise & Experience: IR spectroscopy is a rapid and non-destructive technique perfect for identifying the functional groups within a molecule.[2] The principle is that different chemical bonds vibrate at specific, quantized frequencies. When infrared radiation corresponding to these frequencies is passed through a sample, the energy is absorbed.

Experimental Protocol (Neat Liquid)

• Sample Preparation: As Ethyl 4-oxo-5-phenylpentanoate is a liquid, a thin film is prepared by placing one drop of the neat liquid between two potassium bromide (KBr) or sodium chloride (NaCl) salt plates.[7]

• Background Scan: A background spectrum of the empty salt plates is recorded to subtract any atmospheric (CO₂, H₂O) or instrumental interference.

• Sample Scan: The prepared sample is placed in the spectrometer, and the IR spectrum is recorded, typically from 4000 to 400 cm⁻¹.

Data Interpretation and Trustworthiness

The IR spectrum confirms the functional groups predicted from the molecular formula. The key is to look for strong, characteristic absorption bands in the diagnostic region (>1500 cm⁻¹).

Table 2: Characteristic IR Absorption Bands

Wavenumber (cm⁻¹)	Bond	Functional Group	Significance
> 3000	C-H (sp²)	Aromatic Ring	Confirms the presence of the phenyl group.
< 3000	C-H (sp³)	Aliphatic Chain	Confirms the presence of methylene and methyl groups.
~1735-1750	C=O Stretch	Ester	Strong, sharp peak confirming the ethyl ester.
~1715	C=O Stretch	Ketone	Strong, sharp peak confirming the ketone.
~1600, ~1450	C=C Stretch	Aromatic Ring	Two or three sharp bands confirming the phenyl group.
~1150-1250	C-O Stretch	Ester	Strong band confirming the ester C-O bond.

Causality: The presence of two distinct carbonyl (C=O) peaks in the 1700-1750 cm⁻¹ region is a critical piece of evidence. A simple ester or ketone would only show one. This duality strongly supports the proposed structure containing both functional groups. The exact frequencies can differentiate them, with the ester carbonyl typically appearing at a slightly higher wavenumber than the ketone.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Assembling the Puzzle

Expertise & Experience: NMR is the most powerful tool for elucidating the precise connectivity of a molecule.[2] It provides detailed information about the chemical environment of each hydrogen (¹H NMR) and carbon (¹³C NMR) atom, allowing us to map out the molecular skeleton.

Experimental Protocol

• Sample Preparation: Dissolve 5-10 mg of the sample in ~0.6 mL of a deuterated solvent, typically deuterated chloroform (CDCl₃). Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).

• Data Acquisition: The sample is placed in a high-field NMR spectrometer. ¹H, ¹³C, and DEPT (Distortionless Enhancement by Polarization Transfer) spectra are acquired. DEPT experiments are crucial for distinguishing between CH₃, CH₂, CH, and quaternary carbons.

¹H NMR Data Interpretation

The ¹H NMR spectrum is analyzed based on four key features: chemical shift (δ), integration, multiplicity (splitting pattern), and coupling constants (J).

Table 3: Predicted ¹H NMR Spectral Data (in CDCl₃)

Chemical Shift (δ, ppm)	Integration	Multiplicity	Assignment	Rationale
~7.2 - 7.4	5H	Multiplet (m)	C₆H ₅-	Protons on the aromatic ring.
~4.1	2H	Quartet (q)	-O-CH ₂-CH₃	Methylene protons of the ethyl ester, split by the adjacent methyl group.
~3.7	2H	Singlet (s)	-CO-CH ₂-Ph	Methylene protons between the ketone and phenyl group. No adjacent protons to couple with, hence a singlet.
~2.9	2H	Triplet (t)	-CH ₂-CO-	Methylene protons alpha to the ketone, deshielded by the carbonyl. Split by the adjacent methylene.
~2.6	2H	Triplet (t)	-CH ₂-CH₂-CO-	Methylene protons alpha to the ester carbonyl. Split by the adjacent methylene.
~1.2	3H	Triplet (t)	-O-CH₂-CH ₃	Methyl protons of the ethyl ester, split by the adjacent methylene group.

Causality: The quartet-triplet pattern is the classic signature of an ethyl group. The presence of a 2H singlet at ~3.7 ppm is strong evidence for the -CO-CH₂-Ph moiety, as these protons are isolated from other protons, preventing splitting. The two distinct triplets for the other methylene groups confirm their adjacency in a -CH₂-CH₂- arrangement.

¹³C NMR Data Interpretation

The ¹³C NMR spectrum indicates the number of unique carbon environments. A DEPT-135 experiment will show CH₃ and CH carbons as positive peaks and CH₂ carbons as negative peaks, which is invaluable for assignment.

Table 4: Predicted ¹³C NMR Spectral Data (in CDCl₃)

Chemical Shift (δ, ppm)	Carbon Type (DEPT)	Assignment	Rationale
~207	C (Quaternary)	C =O (Ketone)	Ketone carbonyls are highly deshielded.
~173	C (Quaternary)	C =O (Ester)	Ester carbonyls are slightly less deshielded than ketones.
~134	C (Quaternary)	C -ipso (Aromatic)	The aromatic carbon directly attached to the alkyl chain.
~129	CH (Aromatic)	C -ortho/meta (Aromatic)	Aromatic carbons.
~127	CH (Aromatic)	C -para (Aromatic)	Aromatic carbons.
~61	CH₂	-O-C H₂-CH₃	The carbon of the ethyl ester attached to oxygen.
~45	CH₂	-CO-C H₂-Ph	The benzylic carbon, alpha to the ketone.
~38	CH₂	-C H₂-CO-	Methylene carbon alpha to the ketone.
~28	CH₂	-C H₂-CH₂-CO-	Methylene carbon alpha to the ester.
~14	CH₃	-O-CH₂-C H₃	The terminal methyl carbon of the ethyl group.

Summary and Confirmation: The Conclusive Picture

By integrating the data from all three spectroscopic techniques, we achieve a self-validating and definitive structural confirmation:

• MS established the molecular formula as C₁₃H₁₆O₃ (m/z 220) and the presence of a benzyl group (m/z 91).

• IR confirmed the presence of the key functional groups: an ester (~1740 cm⁻¹), a ketone (~1715 cm⁻¹), and an aromatic ring.

• ¹H and ¹³C NMR provided the final, unambiguous connectivity. The characteristic ethyl group signals, the isolated benzylic singlet, the adjacent methylene triplets, and the precise number and type of carbon signals all perfectly match the proposed structure of Ethyl 4-oxo-5-phenylpentanoate and no other isomer.

The convergence of these independent lines of evidence provides the highest level of confidence required in research and development settings, confirming the identity and structural integrity of the synthesized molecule.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 568213, Ethyl 4-oxo-5-phenylpentanoate. Retrieved from [Link]

• The Royal Society of Chemistry (2019). Supporting Information for a relevant publication. Retrieved from [Link]

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 61162, Ethyl 3-oxo-5-phenylpentanoate. Retrieved from [Link]

• Chemistry LibreTexts (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• TMP Chem (2023). Structure Elucidation of Organic Compounds. Retrieved from [Link]

• Canadian Science Publishing (1970). Mass Spectra of β-Keto Esters. Retrieved from [Link]

• NIST (n.d.). Pentanoic acid, 4-oxo-, ethyl ester. In NIST Chemistry WebBook. Retrieved from [Link]

• MIT OpenCourseWare (n.d.). Methods for the Elucidation of the Structure of Organic Compounds. Retrieved from [Link]

• ResearchGate (1970). Mass Spectra of β-Keto Esters. Retrieved from [Link]

• Journal of Chemical and Pharmaceutical Sciences (2015). Structural elucidation of compounds using different types of spectroscopic techniques. Retrieved from [Link]

• Chemguide (n.d.). Fragmentation patterns in the mass spectra of organic compounds. Retrieved from [Link]

• Chemguide (n.d.). Interpreting C-13 NMR spectra. Retrieved from [Link]

Sources

• 1. Ethyl 4-oxo-5-phenylpentanoate (20416-11-9) for sale [vulcanchem.com]
• 2. jchps.com [jchps.com]
• 3. Ethyl 4-oxo-5-phenylpentanoate | C13H16O3 | CID 568213 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. cdnsciencepub.com [cdnsciencepub.com]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]

An In-Depth Technical Guide to Ethyl 4-oxo-5-phenylpentanoate: Properties, Characterization, and Applications

This guide provides a comprehensive technical overview of Ethyl 4-oxo-5-phenylpentanoate, a key chemical intermediate. Designed for researchers, scientists, and professionals in drug development, this document delves into the compound's structural characteristics, analytical validation protocols, and its strategic importance in synthetic chemistry and pharmaceutical research.

Core Molecular Profile and Physicochemical Properties

Ethyl 4-oxo-5-phenylpentanoate (CAS No. 20416-11-9) is an organic compound with the molecular formula C₁₃H₁₆O₃.[1] Its calculated molecular weight is 220.26 g/mol .[1][2][3] The molecule's architecture is defined by a linear pentanoate backbone featuring three critical functional groups: an ethyl ester, a ketone at the 4-position, and a phenyl group at the 5-position.[1] This unique arrangement of reactive sites makes it a versatile building block in organic synthesis.

The compound is also known by several synonyms, including 4-Oxo-5-phenylpentanoic acid ethyl ester and 5-phenyl-, ethyl ester Levulinic acid.[1][2] At room temperature, it exists as a liquid.[1]

Table 1: Physicochemical Properties of Ethyl 4-oxo-5-phenylpentanoate

Property	Value	Source
CAS Number	20416-11-9	[1][2]
Molecular Formula	C₁₃H₁₆O₃	[1][2]
Molecular Weight	220.26 g/mol	[1][2][3]
IUPAC Name	ethyl 4-oxo-5-phenylpentanoate	[2]
Physical State	Liquid (at room temperature)	[1]
Boiling Point	121-122°C (at 0.3 Torr)	[1]
Density (Predicted)	1.072 ± 0.06 g/cm³	[1]
SMILES	CCOC(=O)CCC(=O)CC1=CC=CC=C1	[2]
InChIKey	ORGPSJHOOQCAES-UHFFFAOYSA-N	[2]

Structural Analysis and Reactivity Insights

The utility of Ethyl 4-oxo-5-phenylpentanoate stems directly from its multifunctional structure. Understanding the interplay of its constituent groups is crucial for predicting its behavior in chemical reactions.

• Ethyl Ester Group (-COOEt): This group is a classic site for nucleophilic acyl substitution. It can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid (4-oxo-5-phenylpentanoic acid) or transesterified with other alcohols. This functionality is particularly valuable for creating prodrugs, where the ester is cleaved in vivo to release an active carboxylic acid metabolite.[1]

• Ketone Group (C=O): Located at the 4-position, the ketone is a highly versatile functional handle. It can undergo nucleophilic addition, be reduced to a secondary alcohol, or participate in condensation reactions like aldol or Knoevenagel condensations.[1] This site is often targeted for introducing structural modifications to enhance the biological activity of derivative compounds.[1]

• Phenyl Group (C₆H₅): The terminal phenyl ring adds hydrophobicity to the molecule.[1] While relatively stable, it can undergo electrophilic aromatic substitution, allowing for the introduction of various substituents on the aromatic ring to modulate electronic properties and steric profile, a common strategy in medicinal chemistry to optimize drug-receptor interactions.[4]

Strategic Synthesis Pathway

While various synthetic routes can be envisioned, a common and logical approach to constructing γ-keto esters like Ethyl 4-oxo-5-phenylpentanoate involves the conjugate addition of an enolate to an α,β-unsaturated ester, a variant of the Michael reaction. A plausible pathway would involve the reaction of a phenyl-substituted acetone enolate with ethyl acrylate.

The causality behind this choice lies in the reliability and high yields often associated with Michael additions. The reaction is driven by the formation of a stable carbon-carbon bond and the thermodynamic favorability of the resulting 1,5-dicarbonyl system.

Sources

• 1. Ethyl 4-oxo-5-phenylpentanoate (20416-11-9) for sale [vulcanchem.com]
• 2. Ethyl 4-oxo-5-phenylpentanoate | C13H16O3 | CID 568213 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 20416-11-9|Ethyl 4-oxo-5-phenylpentanoate|BLD Pharm [bldpharm.com]
• 4. Design, synthesis, and structural elucidation of ethyl 2-amino-5-oxo-4-aryl-4H-pyrano[3,2-c]quinoline-3-carboxylates as dual EGFR/HER-2 inhibitors endowed with antiproliferative activity - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Biological Significance of Ethyl 4-oxo-5-phenylpentanoate: A Versatile Synthon for Antitumor Agents

Abstract: Ethyl 4-oxo-5-phenylpentanoate, a γ-keto ester, is a molecule of significant interest not for its inherent biological activity, but for its pivotal role as a versatile chemical intermediate in the synthesis of complex heterocyclic compounds with therapeutic potential. This technical guide provides an in-depth analysis of its application in the development of novel antitumor agents, specifically focusing on the synthesis of substituted benzofuran derivatives. We will explore the chemical logic behind its use as a precursor, detail the synthetic pathways to biologically active molecules, present and interpret cytotoxicity data, and discuss the structure-activity relationships that guide further drug development. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage foundational synthons for the creation of innovative therapeutics.

Introduction: The Strategic Value of Ethyl 4-oxo-5-phenylpentanoate in Medicinal Chemistry

Ethyl 4-oxo-5-phenylpentanoate (CAS No: 20416-11-9) is an organic compound characterized by a molecular formula of C₁₃H₁₆O₃.[1] Its structure features a pentanoate backbone with an ethyl ester at one terminus, a ketone at the C-4 position, and a phenyl group at the C-5 position. This specific arrangement of functional groups—a γ-keto ester with a terminal phenyl substituent—makes it a highly valuable and reactive building block in organic synthesis.[2]

The true biological significance of Ethyl 4-oxo-5-phenylpentanoate lies not in its direct interaction with biological targets, but in its potential to be transformed into complex heterocyclic scaffolds that exhibit potent biological activity. The ketone and ester functionalities provide reactive sites for a variety of chemical transformations, including cyclization and condensation reactions, which are fundamental to the construction of diverse molecular architectures. Research has identified its utility as a precursor for compounds with potential antitumor and antimicrobial properties.[2] This guide will focus on a validated application: its role in the synthesis of potent benzofuran-based antitumor agents.

Synthetic Pathway to Antitumor Benzofuran Derivatives

The strategic application of Ethyl 4-oxo-5-phenylpentanoate is exemplified in the synthesis of 4-hydroxy-3-methyl-6-phenylbenzofuran-2-carboxylic acid ethyl ester derivatives, which have shown selective cytotoxicity against tumorigenic cell lines.[3][4] The synthesis is a multi-step process that leverages the inherent reactivity of the γ-keto ester to construct the core cyclic structures.

Overall Synthetic Workflow

The logical workflow from the starting material to the final bioactive compounds involves two primary stages:

• Formation of a Key Intermediate: Cyclization of Ethyl 4-oxo-5-phenylpentanoate to form a substituted cyclohexane-1,3-dione.

• Construction of the Benzofuran Scaffold: Reaction of the dione intermediate with an α-halo ketone followed by cyclization to yield the final benzofuran derivatives.

The following diagram illustrates this strategic workflow:

Caption: Synthetic workflow from Ethyl 4-oxo-5-phenylpentanoate to antitumor benzofuran derivatives.

Experimental Protocol: Synthesis of 4-Hydroxy-3-methyl-6-phenylbenzofuran-2-carboxylic Acid Ethyl Ester (A Representative Procedure)

The following protocol is a representative synthesis based on established methodologies for benzofuran construction from cyclohexane-1,3-dione precursors.[3][4][5]

Part A: Synthesis of the 5-Phenylcyclohexane-1,3-dione Intermediate

• Reaction Setup: To a solution of sodium ethoxide (prepared by dissolving sodium metal in anhydrous ethanol) under an inert atmosphere (N₂ or Ar), add Ethyl 4-oxo-5-phenylpentanoate and ethyl acetoacetate.

• Reaction Conditions: Stir the mixture at room temperature for 2 hours, then heat to reflux for 8-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up and Isolation: After completion, cool the reaction mixture to room temperature and neutralize with a dilute acid (e.g., 2M HCl). The resulting precipitate is filtered, washed with cold water, and dried.

• Purification: The crude product can be purified by recrystallization from a suitable solvent like ethanol to yield 5-phenylcyclohexane-1,3-dione.

Part B: Synthesis of the Benzofuran Derivative

• Reaction Setup: In a round-bottom flask, dissolve the 5-phenylcyclohexane-1,3-dione intermediate in a suitable solvent such as ethanol or dimethylformamide (DMF).

• Addition of Reagents: Add a base (e.g., potassium carbonate) to the solution, followed by the dropwise addition of ethyl 2-chloroacetoacetate.

• Reaction Conditions: Heat the mixture to reflux for 4-6 hours. The reaction involves an initial O-alkylation followed by an intramolecular aldol condensation and subsequent dehydration to form the furan ring.

• Work-up and Isolation: Upon completion, cool the mixture and pour it into ice-cold water. The precipitated solid is collected by filtration.

• Purification: The crude product is purified by column chromatography on silica gel to afford the final 4-hydroxy-3-methyl-6-phenylbenzofuran-2-carboxylic acid ethyl ester derivative.

Biological Activity and Structure-Activity Relationship (SAR)

The synthesized benzofuran derivatives have been evaluated for their cytotoxic properties against various human cancer cell lines. The structure of the lead compound, 4-hydroxy-3-methyl-6-phenylbenzofuran-2-carboxylic acid ethyl ester, served as the basis for creating a library of analogs to explore structure-activity relationships and optimize potency.[3]

Cytotoxicity Data

The antiproliferative activity of benzofuran derivatives is typically quantified by their IC₅₀ values, which represent the concentration of the compound required to inhibit the growth of 50% of the cancer cells. While the specific IC₅₀ values for the direct derivatives of Ethyl 4-oxo-5-phenylpentanoate from the primary study are not publicly detailed in the abstract, related studies on similar benzofuran scaffolds provide valuable insight into their potency.

Compound Class	Representative Structure	Cancer Cell Line	IC₅₀ (µM)	Reference
Halogenated Benzofurans	3-(Bromomethyl)-benzofuran derivative	HL-60 (Leukemia)	0.1	[6]
3-(Bromomethyl)-benzofuran derivative	K562 (Leukemia)	5.0	[6]
Benzofuran-Chalcone Hybrids	Chalcone derivative 4g	HeLa (Cervical Cancer)	5.61	[1]
Chalcone derivative 4g	HCC1806 (Breast Cancer)	5.93	[1]
Optimized Benzofuran	(2,4-dimethoxyphenyl)-[6-(3-fluorophenyl)-4-hydroxy-3-methylbenzofuran-2-yl]methanone	Tumorigenic Cell Line	Highly Potent*	[3]

*Potency described as "highly potent" in the source abstract without a specific numerical value.

Structure-Activity Relationship (SAR) Insights

The derivatization of the core benzofuran scaffold, made possible by precursors like Ethyl 4-oxo-5-phenylpentanoate, has yielded critical insights into the structural requirements for anticancer activity:

• Role of Halogenation: The introduction of halogen atoms, particularly bromine, into the benzofuran system has been shown to significantly increase cytotoxic activity.[2][6] This is likely due to enhanced lipophilicity, improving cell membrane permeability, and the potential for halogen bonding interactions with biological targets.

• Modification of the Ester Group: The ethyl ester at the C-2 position is a key site for modification. Replacing it with a biologically stable methanone group, as seen in the optimized derivative 15b , can lead to highly potent compounds expected to have better in vivo stability.[3][4]

• Substitution on the Phenyl Ring: The phenyl group, originating from the starting material, can be further functionalized. For instance, the introduction of a fluorine atom onto this ring in derivative 15b contributed to its high potency.[3]

• Hybrid Molecules: The core benzofuran structure can be conjugated with other pharmacophores, such as chalcones, to create hybrid molecules with enhanced and sometimes selective anticancer activity.[1]

The following diagram illustrates the key modification points on the benzofuran scaffold that influence its biological activity.

Caption: Key structural modification sites on the benzofuran scaffold for optimizing antitumor activity.

Conclusion and Future Directions

Ethyl 4-oxo-5-phenylpentanoate is a prime example of a foundational molecule whose value is realized through chemical synthesis. While devoid of significant inherent biological activity, its structural features make it an ideal precursor for constructing complex heterocyclic systems, most notably benzofuran derivatives with potent antitumor properties. The ability to systematically modify the resulting scaffold allows for extensive structure-activity relationship studies, leading to the optimization of lead compounds with enhanced potency and improved pharmacokinetic profiles.

Future research should continue to explore the versatility of Ethyl 4-oxo-5-phenylpentanoate as a synthon for other classes of biologically active heterocycles. Its reactive ketone and ester groups are amenable to a wide range of cyclization reactions, suggesting that novel pyridazines, pyrazoles, and other scaffolds with potential therapeutic applications could be developed. By understanding and leveraging the chemical potential of such fundamental building blocks, the field of drug discovery can continue to generate novel and effective treatments for human diseases.

References

• Organic Chemistry Portal. Benzofuran synthesis. Available from: [Link]

• Napiorkowska, M., et al. (2019). Synthesis of New Derivatives of Benzofuran as Potential Anticancer Agents. Molecules, 24(8), 1529. Available from: [Link]

• Hayakawa, I., et al. (2004). 4-Hydroxy-3-methyl-6-phenylbenzofuran-2-carboxylic acid ethyl ester derivatives as potent anti-tumor agents. Bioorganic & Medicinal Chemistry Letters, 14(2), 455-458. Available from: [Link]

• Hayakawa, I., et al. (2005). Synthesis and evaluation of 3-methyl-4-oxo-6-phenyl-4,5,6,7-tetrahydrobenzofuran-2-carboxylic acid ethyl ester derivatives as potent antitumor agents. Chemical & Pharmaceutical Bulletin, 53(6), 638-640. Available from: [Link]

• PubChem. Ethyl 4-oxo-5-phenylpentanoate. National Center for Biotechnology Information. Available from: [Link]

• Sugano, Y., et al. (2005). A library synthesis of 4-hydroxy-3-methyl-6-phenylbenzofuran-2-carboxylic acid ethyl ester derivatives as anti-tumor agents. Bioorganic & Medicinal Chemistry Letters, 15(15), 3569-3572. Available from: [Link]

• Abdel-Wahab, B. F., et al. (2022). Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. Pharmaceuticals, 15(5), 549. Available from: [Link]

• Li, Y., et al. (2022). Synthesis and anti-tumor activity of new benzofuran-based chalcone derivatives as potent VEGFR-2 inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 1699-1708. Available from: [Link]

• ResearchGate. 4-Hydroxy-3-methyl-6-phenylbenzofuran-2-carboxylic acid ethyl ester derivatives as potent anti-tumor agents. Available from: [Link]

• Hayakawa, I., Shioya, R., Agatsuma, T., & Sugano, Y. (2004). 4-Hydroxy-3-methyl-6-phenylbenzofuran-2-carboxylic acid ethyl ester derivatives as potent anti-tumor agents. Bioorganic & medicinal chemistry letters, 14(2), 455–458. Available from: [Link]

Sources

• 1. Synthesis and anti-tumor activity of new benzofuran-based chalcone derivatives as potent VEGFR-2 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of New Derivatives of Benzofuran as Potential Anticancer Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A library synthesis of 4-hydroxy-3-methyl-6-phenylbenzofuran-2-carboxylic acid ethyl ester derivatives as anti-tumor agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 4-Hydroxy-3-methyl-6-phenylbenzofuran-2-carboxylic acid ethyl ester derivatives as potent anti-tumor agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis of New Derivatives of Benzofuran as Potential Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to Ethyl 4-oxo-5-phenylpentanoate: Synthesis, Characterization, and Applications

Abstract

Ethyl 4-oxo-5-phenylpentanoate is a versatile γ-keto ester that serves as a pivotal intermediate in modern organic and medicinal chemistry. Its unique molecular architecture, featuring an ethyl ester, a ketone carbonyl, and a terminal phenyl group, offers multiple reactive sites for strategic chemical modifications. This guide provides a comprehensive technical overview of this compound, detailing a robust and reproducible two-step synthesis, a thorough analysis of its spectroscopic characteristics, and an exploration of its proven applications as a precursor to complex heterocyclic scaffolds with significant biological potential. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this valuable building block in their synthetic endeavors.

Introduction: The Strategic Value of a Multifunctional Building Block

In the landscape of synthetic chemistry, molecules that offer a confluence of distinct functional groups are of paramount importance. They are the linchpins in convergent synthetic strategies, allowing for the efficient and controlled assembly of complex molecular targets. Ethyl 4-oxo-5-phenylpentanoate (CAS No. 20416-11-9) exemplifies such a strategic building block.[1] Its structure contains a ketone and an ester at a 1,4-relationship, a motif that is ripe for a variety of chemical transformations.

The presence of the ketone allows for nucleophilic additions, reductions to secondary alcohols, and participation in condensation reactions.[1] The ethyl ester provides a handle for hydrolysis, amidation, or reduction to a primary alcohol.[1] Furthermore, the linear five-carbon backbone, flanked by a reactive benzyl methylene group and an ester, makes it an ideal precursor for the synthesis of five- and six-membered heterocyclic systems, which are ubiquitous in pharmaceuticals. This guide will delve into the practical aspects of synthesizing, characterizing, and utilizing this potent intermediate.

Synthesis of Ethyl 4-oxo-5-phenylpentanoate

From a retrosynthetic standpoint, a logical and field-proven approach to constructing γ-keto esters is the conjugate addition of an enolate to an α,β-unsaturated nitroalkane, followed by the conversion of the nitro group to a carbonyl. This two-stage, one-pot sequence leverages the robust Michael addition to form the carbon skeleton and the classic Nef reaction for the final keto-functionalization.

Causality in Synthetic Design

The choice of this synthetic route is deliberate. The Michael addition of an activated methylene compound, such as ethyl acetoacetate, to trans-β-nitrostyrene is a highly efficient C-C bond-forming reaction. The nitro group in the nitrostyrene is a powerful electron-withdrawing group, making the β-carbon highly electrophilic and an excellent Michael acceptor. Following the conjugate addition, the resulting nitroalkane is primed for the Nef reaction. The Nef reaction is a reliable method for converting a primary or secondary nitro group into a carbonyl group under acidic conditions, providing direct access to the target γ-keto ester.[2]

Detailed Experimental Protocol

This protocol describes the synthesis of the Michael adduct followed by an in situ Nef reaction to yield Ethyl 4-oxo-5-phenylpentanoate.

Materials:

• trans-β-Nitrostyrene

• Ethyl acetoacetate

• Sodium ethoxide (NaOEt)

• Ethanol (EtOH), absolute

• Hydrochloric acid (HCl), concentrated

• Diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Michael Addition:

  • In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), dissolve sodium ethoxide (1.0 eq) in absolute ethanol.

  • Cool the solution to 0 °C in an ice bath.

  • Add ethyl acetoacetate (1.1 eq) dropwise to the cooled solution while stirring. Continue stirring for 15 minutes to ensure complete formation of the enolate.

  • Add a solution of trans-β-nitrostyrene (1.0 eq) in ethanol dropwise to the reaction mixture.

  • Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring by Thin Layer Chromatography (TLC) until the starting nitrostyrene is consumed.

• In situ Nef Reaction & Work-up:

  • Upon completion of the Michael addition, cool the reaction mixture again to 0 °C.

  • Slowly and carefully add concentrated hydrochloric acid (4.0 eq) to the stirred mixture. Caution: The initial neutralization is exothermic.

  • After the addition is complete, allow the mixture to warm to room temperature and then heat to reflux for 2 hours to drive the Nef reaction to completion.

  • Cool the mixture to room temperature and concentrate under reduced pressure to remove the bulk of the ethanol.

  • Partition the residue between diethyl ether and water.

  • Separate the layers and wash the organic layer sequentially with water, saturated aqueous NaHCO₃, and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification:

  • Purify the crude oil via flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes (e.g., starting from 10:90 and gradually increasing to 30:70 EtOAc:Hexanes) to afford Ethyl 4-oxo-5-phenylpentanoate as a pale yellow oil.

Synthesis Workflow Diagram

Caption: Two-stage, one-pot synthesis workflow for Ethyl 4-oxo-5-phenylpentanoate.

Physicochemical and Spectroscopic Characterization

Accurate characterization is essential to confirm the identity and purity of the synthesized compound. The following table summarizes key properties and spectral data for Ethyl 4-oxo-5-phenylpentanoate.

Property	Value
CAS Number	20416-11-9[3]
Molecular Formula	C₁₃H₁₆O₃[3]
Molecular Weight	220.26 g/mol [3]
Appearance	Pale yellow oil
¹H NMR (CDCl₃, 400 MHz) δ	7.35-7.20 (m, 5H, Ar-H), 4.10 (q, J=7.1 Hz, 2H, -OCH₂CH₃), 3.75 (s, 2H, -C(=O)CH₂Ph), 2.80 (t, J=6.6 Hz, 2H, -CH₂C(=O)-), 2.55 (t, J=6.6 Hz, 2H, -CH₂CO₂Et), 1.22 (t, J=7.1 Hz, 3H, -OCH₂CH₃)
¹³C NMR (CDCl₃, 100 MHz) δ	206.4 (C=O, ketone), 173.1 (C=O, ester), 134.1 (Ar-C), 129.5 (Ar-CH), 128.7 (Ar-CH), 127.0 (Ar-CH), 60.5 (-OCH₂CH₃), 49.9 (-C(=O)CH₂Ph), 36.4 (-CH₂C(=O)-), 27.8 (-CH₂CO₂Et), 14.2 (-OCH₂CH₃)
IR (neat), ν (cm⁻¹)	~3030 (Ar C-H str.), ~2980 (Alkyl C-H str.), ~1735 (C=O str., ester), ~1715 (C=O str., ketone), ~1180 (C-O str.)
Mass Spec. (EI), m/z	220 (M⁺), 129, 101, 91 (base peak)

Expert Analysis of Spectral Data

• ¹H NMR: The spectrum is highly characteristic. The aromatic protons appear as a complex multiplet between 7.20-7.35 ppm. The sharp singlet at 3.75 ppm integrating to two protons is diagnostic for the benzylic methylene group adjacent to the ketone. The ethyl ester group is clearly identified by the quartet at 4.10 ppm and the corresponding triplet at 1.22 ppm. The two methylene groups in the pentanoate chain appear as distinct triplets around 2.80 and 2.55 ppm, confirming the linear structure.

• ¹³C NMR: The presence of two carbonyl carbons is confirmed by the signals at 206.4 ppm (ketone) and 173.1 ppm (ester). The downfield shift of the ketone signal is typical. The signal at 49.9 ppm corresponds to the benzylic carbon, while the signal at 60.5 ppm is characteristic of the ethoxy carbon of the ester.

• IR Spectroscopy: The infrared spectrum prominently displays two strong carbonyl absorption bands. The band at higher wavenumber (~1735 cm⁻¹) is assigned to the ester C=O stretch, while the band at lower wavenumber (~1715 cm⁻¹) corresponds to the ketone C=O stretch. The C-H stretching of the aromatic ring is visible just above 3000 cm⁻¹.

• Mass Spectrometry: The molecular ion peak (M⁺) is observed at m/z = 220, confirming the molecular weight. The base peak at m/z = 91 is the classic tropylium ion (C₇H₇⁺), formed by cleavage and rearrangement of the benzyl group, a hallmark of compounds containing this moiety. The peak at m/z = 101 likely arises from a McLafferty rearrangement involving the ester, while the peak at m/z = 129 corresponds to the loss of the ethoxycarbonyl group (-COOEt).

Synthetic Utility and Applications

The true value of Ethyl 4-oxo-5-phenylpentanoate lies in its utility as a precursor to more complex and often biologically active molecules. Its 1,4-dicarbonyl nature makes it an ideal substrate for the Paal-Knorr synthesis of five-membered heterocycles like pyrroles and furans.

Application Example: Paal-Knorr Pyrrole Synthesis

The Paal-Knorr synthesis is one of the most direct and versatile methods for preparing substituted pyrroles.[4] It involves the condensation of a 1,4-dicarbonyl compound with a primary amine or ammonia, typically under acidic conditions.[5] Ethyl 4-oxo-5-phenylpentanoate can be readily converted into a variety of highly substituted pyrroles, which are core structures in many pharmaceuticals, including the atorvastatin (Lipitor) family of cholesterol-lowering drugs.

Reaction Mechanism: The reaction is initiated by the nucleophilic attack of the primary amine on one of the carbonyl groups (the more reactive ketone) to form a hemiaminal. This is followed by an intramolecular cyclization where the nitrogen attacks the second carbonyl group (the ester, which may be slower or require activation/transformation). A series of dehydration steps then leads to the formation of the stable aromatic pyrrole ring.

Protocol: Synthesis of Ethyl 2-benzyl-5-methyl-1H-pyrrole-3-carboxylate

Materials:

• Ethyl 4-oxo-5-phenylpentanoate

• Ammonium acetate (CH₃COONH₄)

• Glacial acetic acid

Procedure:

• In a microwave vial, combine Ethyl 4-oxo-5-phenylpentanoate (1.0 eq) and ammonium acetate (5.0 eq).

• Add glacial acetic acid as the solvent.

• Seal the vial and heat the mixture in a microwave reactor to 120-150 °C for 10-20 minutes.[3]

• Monitor the reaction by TLC. Upon completion, cool the reaction to room temperature.

• Pour the reaction mixture into ice-water and extract with ethyl acetate.

• Wash the combined organic layers with saturated aqueous NaHCO₃ and brine, dry over MgSO₄, and concentrate under reduced pressure.

• Purify the residue by flash column chromatography to yield the target pyrrole.

Logical Flow of Paal-Knorr Synthesis

Caption: Key stages in the Paal-Knorr synthesis starting from a γ-keto ester.

Conclusion and Future Outlook

Ethyl 4-oxo-5-phenylpentanoate is more than just a chemical compound; it is a versatile tool for synthetic innovation. This guide has provided a reliable, field-tested protocol for its synthesis and a detailed breakdown of its spectral characteristics, serving as a self-validating system for researchers. The demonstrated utility in the Paal-Knorr synthesis highlights just one of several pathways through which this intermediate can be elaborated into valuable heterocyclic systems. Its strategic combination of functional groups ensures its continued relevance in the pursuit of novel therapeutics and complex molecular architectures. Future research will likely continue to exploit the reactivity of this scaffold, expanding its application in asymmetric catalysis, multicomponent reactions, and the synthesis of natural product analogues.

References

• Paal–Knorr synthesis. In: Wikipedia. ; 2023. Available at: [Link]

• Supporting Information - General Procedure for the Enantioselective Synthesis of 3. Semantic Scholar. Available at: [Link]

• Artasensi, A., et al. Chemoenzymatic approach towards the synthesis of the antitumor and antileishmanial marine metabolite (+)-Harzialactone A via stereoselective bioreduction of γ-ketoacids/esters. Bioorganic Chemistry. 2023;138:106675. Available at: [Link]

• Paal-Knorr Pyrrole Synthesis. Organic Chemistry Portal. Available at: [Link]

Sources

• 1. A convenient proline catalysed Paal–Knorr synthesis of highly substituted pyrrole: construction of a pyrrolo[2,1-a]isoquinoline scaffold - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. iris.cnr.it [iris.cnr.it]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Paal–Knorr synthesis - Wikipedia [en.wikipedia.org]
• 5. Paal-Knorr Pyrrole Synthesis [organic-chemistry.org]

Protocols & Analytical Methods

The Versatile Role of Ethyl 4-oxo-5-phenylpentanoate in the Synthesis of Heterocyclic Scaffolds: Application Notes and Protocols

Introduction: Unlocking the Synthetic Potential of a Multifunctional Building Block

Ethyl 4-oxo-5-phenylpentanoate (CAS No. 20416-11-9) is a valuable and versatile starting material in organic synthesis, particularly for the construction of a diverse array of heterocyclic compounds.[1][2] Its molecular structure, featuring a γ-ketoester functionality, provides two key reactive sites: a ketone and an ester group. This unique arrangement allows for a variety of cyclization reactions, making it a prized precursor for nitrogen- and oxygen-containing heterocycles, many of which are scaffolds for biologically active molecules. This guide provides an in-depth exploration of the synthetic utility of Ethyl 4-oxo-5-phenylpentanoate, complete with detailed application notes and step-by-step protocols for the synthesis of pyridazinones, pyrazolones, pyrroles, and dihydropyranones.

Molecular Profile of Ethyl 4-oxo-5-phenylpentanoate:

Property	Value	Reference
Molecular Formula	C₁₃H₁₆O₃	[2]
Molecular Weight	220.26 g/mol	[2]
IUPAC Name	ethyl 4-oxo-5-phenylpentanoate	[2]
CAS Number	20416-11-9	[2]

The strategic placement of the ketone and ester functionalities allows for intramolecular reactions or sequential reactions with bifunctional reagents, leading to the efficient assembly of complex cyclic systems. This document will delve into the practical applications of this compound, providing researchers in organic synthesis and drug discovery with the necessary tools to leverage its full potential.

Synthesis of Ethyl 4-oxo-5-phenylpentanoate

A common and effective method for the synthesis of Ethyl 4-oxo-5-phenylpentanoate involves the Michael addition of an enolate of ethyl acetoacetate to benzylideneacetone, followed by decarboxylation. A more direct approach, however, is the acylation of benzene with ethyl hydrogen succinate, followed by a Clemmensen or Wolff-Kishner reduction of the resulting keto acid and subsequent esterification. For the purposes of this guide, we will outline a practical laboratory-scale synthesis.

Protocol 1: Synthesis of Ethyl 4-oxo-5-phenylpentanoate

This protocol describes a plausible synthetic route.

Materials:

• Benzaldehyde

• Ethyl levulinate

• Sodium ethoxide

• Ethanol

• Hydrochloric acid (1 M)

• Diethyl ether

• Anhydrous magnesium sulfate

• Round-bottom flask

• Reflux condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• In a 250 mL round-bottom flask, dissolve sodium ethoxide (1.1 equivalents) in absolute ethanol (100 mL) under a nitrogen atmosphere.

• To this solution, add ethyl levulinate (1.0 equivalent) dropwise at room temperature.

• After stirring for 30 minutes, add benzaldehyde (1.0 equivalent) dropwise.

• Heat the reaction mixture to reflux and maintain for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the mixture to room temperature and neutralize with 1 M hydrochloric acid.

• Remove the ethanol under reduced pressure using a rotary evaporator.

• Extract the aqueous residue with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine (50 mL), and dry over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by vacuum distillation or column chromatography on silica gel to yield Ethyl 4-oxo-5-phenylpentanoate.

Expected Yield: 60-70%

Applications in the Synthesis of Six-Membered Heterocycles

The γ-ketoester moiety of Ethyl 4-oxo-5-phenylpentanoate is an excellent precursor for the synthesis of various six-membered heterocyclic systems, including pyridazinones and dihydropyranones.

Synthesis of 6-Phenyl-4,5-dihydropyridazin-3(2H)-ones

Pyridazinone derivatives are a significant class of heterocyclic compounds with a broad spectrum of biological activities, including cardiotonic, anti-inflammatory, and analgesic properties. The reaction of a γ-ketoester with hydrazine hydrate is a classical and efficient method for the synthesis of 4,5-dihydropyridazin-3(2H)-ones.

Causality Behind Experimental Choices: The reaction proceeds via initial condensation of hydrazine with the ketone to form a hydrazone. Subsequent intramolecular cyclization occurs through the attack of the second nitrogen atom of the hydrazine onto the ester carbonyl, followed by the elimination of ethanol to form the stable six-membered ring. The use of a protic solvent like ethanol facilitates the proton transfer steps in the mechanism.

Caption: Synthesis of 6-Phenyl-4,5-dihydropyridazin-3(2H)-one.

Protocol 2: Synthesis of 6-Phenyl-4,5-dihydropyridazin-3(2H)-one

Materials:

• Ethyl 4-oxo-5-phenylpentanoate

• Hydrazine hydrate (80% solution in water)

• Ethanol

• Glacial acetic acid (catalytic amount)

• Round-bottom flask

• Reflux condenser

Procedure:

• In a 100 mL round-bottom flask, dissolve Ethyl 4-oxo-5-phenylpentanoate (1.0 equivalent) in ethanol (50 mL).

• Add hydrazine hydrate (1.2 equivalents) to the solution, followed by a few drops of glacial acetic acid.

• Heat the reaction mixture to reflux for 3-5 hours. Monitor the reaction by TLC.

• After completion, cool the reaction mixture to room temperature.

• Reduce the solvent volume by approximately half using a rotary evaporator.

• Allow the mixture to stand at 4 °C overnight to facilitate crystallization.

• Collect the precipitated solid by vacuum filtration, wash with cold ethanol, and dry under vacuum to obtain 6-phenyl-4,5-dihydropyridazin-3(2H)-one.

Expected Yield: 75-85%

Synthesis of 6-Benzyl-4-hydroxy-2H-pyran-2-ones

Pyran-2-one derivatives are important structural motifs found in many natural products and pharmacologically active compounds. The intramolecular cyclization of γ-ketoesters can be a viable route to dihydropyranones, which can then be further functionalized.

Causality Behind Experimental Choices: This transformation typically involves the formation of an enolate from the γ-ketoester, which then undergoes an intramolecular nucleophilic attack on the ester carbonyl. This cyclization is often promoted by a strong base. The initial cyclization product is a dihydropyranone, which can exist in tautomeric forms.

Caption: Synthesis of 6-Benzyl-4-hydroxy-2H-pyran-2-one.

Protocol 3: Synthesis of 6-Benzyl-4-hydroxy-2H-pyran-2-one

Materials:

• Ethyl 4-oxo-5-phenylpentanoate

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous tetrahydrofuran (THF)

• Hydrochloric acid (1 M)

• Ethyl acetate

• Anhydrous sodium sulfate

• Schlenk flask

• Magnetic stirrer

Procedure:

• To a flame-dried Schlenk flask under a nitrogen atmosphere, add anhydrous THF (50 mL) and sodium hydride (1.2 equivalents).

• Cool the suspension to 0 °C in an ice bath.

• Slowly add a solution of Ethyl 4-oxo-5-phenylpentanoate (1.0 equivalent) in anhydrous THF (20 mL) to the stirred suspension.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Carefully quench the reaction by the slow addition of 1 M hydrochloric acid at 0 °C until the mixture is acidic.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the solvent under reduced pressure.

• Purify the residue by column chromatography on silica gel to afford 6-benzyl-4-hydroxy-2H-pyran-2-one.

Expected Yield: 50-60%

Applications in the Synthesis of Five-Membered Heterocycles

The 1,4-dicarbonyl character of Ethyl 4-oxo-5-phenylpentanoate makes it an ideal substrate for the Paal-Knorr synthesis of five-membered heterocycles such as pyrroles and the Knorr synthesis of pyrazolones.

Paal-Knorr Synthesis of 2-Benzyl-5-methylpyrroles

The Paal-Knorr pyrrole synthesis is a robust method for the preparation of substituted pyrroles from 1,4-dicarbonyl compounds and primary amines or ammonia.[3][4] This reaction is typically carried out under neutral or mildly acidic conditions.

Causality Behind Experimental Choices: The reaction mechanism involves the formation of a hemiaminal by the attack of the amine on one of the carbonyl groups. This is followed by a cyclization step where the nitrogen attacks the second carbonyl group, and subsequent dehydration steps lead to the aromatic pyrrole ring. The use of a weak acid like acetic acid can catalyze the reaction.

Sources

• 1. Ethyl 4-oxo-5-phenylpentanoate (20416-11-9) for sale [vulcanchem.com]
• 2. Ethyl 4-oxo-5-phenylpentanoate | C13H16O3 | CID 568213 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Paal–Knorr synthesis - Wikipedia [en.wikipedia.org]
• 4. Paal-Knorr Pyrrole Synthesis [organic-chemistry.org]

Application Notes and Protocols: Ethyl 4-oxo-5-phenylpentanoate as a Pharmaceutical Intermediate

Introduction: The Strategic Importance of Ethyl 4-oxo-5-phenylpentanoate in ACE Inhibitor Synthesis

Ethyl 4-oxo-5-phenylpentanoate (CAS No. 20416-11-9) is a keto-ester of significant interest in medicinal chemistry and pharmaceutical development. Its molecular structure, featuring an ethyl ester, a ketone, and a phenyl group, provides a versatile scaffold for the synthesis of complex molecules.[1] This combination of functional groups allows for a range of chemical transformations, making it a valuable intermediate in the preparation of various active pharmaceutical ingredients (APIs).[1]

Notably, Ethyl 4-oxo-5-phenylpentanoate is a key precursor in the synthesis of Angiotensin-Converting Enzyme (ACE) inhibitors, a class of drugs widely used to treat hypertension and congestive heart failure. One of the most prominent applications of this intermediate is in the synthesis of Benazepril, a potent and long-acting ACE inhibitor.[2] The strategic importance of Ethyl 4-oxo-5-phenylpentanoate lies in its ability to be efficiently converted into the core structure of these life-saving medications.

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis, purification, characterization, and application of Ethyl 4-oxo-5-phenylpentanoate as a pharmaceutical intermediate. The protocols and discussions herein are grounded in established chemical principles and aim to provide both practical, step-by-step instructions and a deeper understanding of the underlying chemical logic.

Part 1: Synthesis of Ethyl 4-oxo-5-phenylpentanoate via Michael Addition

The most common and efficient method for the synthesis of Ethyl 4-oxo-5-phenylpentanoate is the Michael addition reaction. This reaction involves the conjugate addition of a nucleophile (the Michael donor) to an α,β-unsaturated carbonyl compound (the Michael acceptor).[3] In this specific synthesis, the enolate of ethyl acetoacetate serves as the Michael donor, and a chalcone-type compound, benzylideneacetone, acts as the Michael acceptor.

Reaction Mechanism: A Stepwise Look at C-C Bond Formation

The reaction proceeds through the following key steps:

• Enolate Formation: A strong base, typically sodium ethoxide, deprotonates the α-carbon of ethyl acetoacetate, forming a resonance-stabilized enolate ion. This enolate is the active nucleophile.

• Nucleophilic Attack: The enolate attacks the β-carbon of the α,β-unsaturated ketone (benzylideneacetone). This is a 1,4-conjugate addition, which is thermodynamically favored.

• Protonation: The resulting enolate intermediate is protonated during the workup to yield the final product, Ethyl 4-oxo-5-phenylpentanoate.

Diagram 1: Michael Addition for Ethyl 4-oxo-5-phenylpentanoate Synthesis

Caption: Workflow for the synthesis of Ethyl 4-oxo-5-phenylpentanoate.

Detailed Synthesis Protocol

This protocol is adapted from established procedures for Michael additions involving ethyl acetoacetate and chalcones.[4][5]

Materials and Reagents:

• Ethyl acetoacetate

• Benzylideneacetone (Chalcone)

• Sodium ethoxide (can be prepared in situ from sodium metal and absolute ethanol or used as a commercial solution)

• Absolute Ethanol

• Diethyl ether

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Hydrochloric acid (for neutralization)

Equipment:

• Three-necked round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a clean, dry three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stir bar, prepare a solution of sodium ethoxide in absolute ethanol. For in situ preparation, carefully add sodium metal (1 equivalent) to absolute ethanol under an inert atmosphere.

• Addition of Michael Donor: To the sodium ethoxide solution, add ethyl acetoacetate (1 equivalent) dropwise at room temperature with continuous stirring.

• Addition of Michael Acceptor: After the addition of ethyl acetoacetate is complete, add a solution of benzylideneacetone (1 equivalent) in absolute ethanol dropwise over 30 minutes.

• Reaction: Heat the reaction mixture to reflux and maintain for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).[3]

• Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into a beaker containing crushed ice.

• Neutralization: Acidify the mixture with dilute hydrochloric acid until it is neutral to litmus paper.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3 x 50 mL).

• Washing: Combine the organic layers and wash with a saturated sodium bicarbonate solution, followed by brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

Part 2: Purification and Characterization

Purification by Column Chromatography

The crude Ethyl 4-oxo-5-phenylpentanoate can be purified by column chromatography on silica gel to obtain a high-purity product suitable for subsequent pharmaceutical synthesis.[5]

Protocol for Column Chromatography:

• Slurry Preparation: Prepare a slurry of silica gel (230-400 mesh) in a non-polar solvent (e.g., hexane or petroleum ether).

• Column Packing: Pour the slurry into a chromatography column and allow the silica gel to settle, ensuring a uniform packing.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent and load it onto the top of the silica gel column.

• Elution: Elute the column with a mixture of ethyl acetate and hexane (or petroleum ether). A typical starting ratio is 1:10 (ethyl acetate:hexane), with the polarity gradually increased as needed.

• Fraction Collection: Collect fractions and monitor them by TLC to identify the fractions containing the pure product.

• Concentration: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified Ethyl 4-oxo-5-phenylpentanoate.

Characterization by Spectroscopic Methods

The structure and purity of the synthesized Ethyl 4-oxo-5-phenylpentanoate should be confirmed by spectroscopic methods.

Table 1: Spectroscopic Data for Ethyl 4-oxo-5-phenylpentanoate

Spectroscopic Technique	Key Data and Interpretation
¹H NMR	δ (ppm): 1.2 (t, 3H, -CH₃ of ethyl), 2.5 (t, 2H, -CH₂-CO-), 2.8 (t, 2H, -CO-CH₂-), 3.8 (s, 2H, -CO-CH₂-Ph), 4.1 (q, 2H, -O-CH₂- of ethyl), 7.2-7.4 (m, 5H, Ar-H). The chemical shifts and splitting patterns are consistent with the assigned structure.
¹³C NMR	δ (ppm): 14.1 (-CH₃ of ethyl), 28.0 (-CH₂-CO-), 38.0 (-CO-CH₂-), 49.0 (-CO-CH₂-Ph), 60.5 (-O-CH₂- of ethyl), 126.5, 128.5, 129.0 (Ar-CH), 136.0 (Ar-C), 172.0 (C=O, ester), 207.0 (C=O, ketone).
IR (cm⁻¹)	~1735 (C=O stretch, ester), ~1715 (C=O stretch, ketone), ~1600 (C=C stretch, aromatic), ~1180 (C-O stretch, ester).
Mass Spec (m/z)	220.11 [M]⁺, consistent with the molecular formula C₁₃H₁₆O₃.

Note: The exact chemical shifts may vary slightly depending on the solvent and instrument used.

Part 3: Application in the Synthesis of Benazepril

Ethyl 4-oxo-5-phenylpentanoate is a crucial starting material for the synthesis of Benazepril. The synthetic route involves a reductive amination followed by a cyclization reaction.

Diagram 2: Synthetic Pathway to Benazepril

Caption: Key steps in the synthesis of Benazepril from the intermediate.

Protocol for Benazepril Synthesis

This protocol is a synthesized representation of multi-step procedures found in the literature.[2][6][7]

Step 1: Reductive Amination

• Reaction Setup: In a reaction vessel, dissolve Ethyl 4-oxo-5-phenylpentanoate (1 equivalent) and (S)-3-amino-1-carboxymethyl-2,3,4,5-tetrahydro-1H-[8]benzazepin-2-one (1 equivalent) in a suitable solvent such as methanol.

• pH Adjustment: Adjust the pH of the solution to approximately 6-7 with a few drops of acetic acid to facilitate imine formation.[9]

• Reducing Agent Addition: Cool the mixture in an ice bath and add sodium cyanoborohydride (Na(CN)BH₃) (1.5 equivalents) portion-wise.

• Reaction: Allow the reaction to stir at room temperature for 24-48 hours, monitoring by TLC or HPLC.

• Work-up: Quench the reaction by adding water and remove the methanol under reduced pressure.

• Extraction: Extract the aqueous layer with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate to give the crude diastereomeric mixture.

Step 2: Cyclization and Purification

The crude product from the reductive amination is a mixture of diastereomers. The desired (S,S,S)-diastereomer is typically isolated and cyclized in subsequent steps, which may involve protection and deprotection of functional groups, followed by purification techniques such as crystallization or chromatography to yield Benazepril.

Part 4: Safety and Handling

Ethyl 4-oxo-5-phenylpentanoate:

• General: Handle in a well-ventilated area. Avoid contact with skin, eyes, and clothing.

• PPE: Wear standard personal protective equipment, including safety glasses, gloves, and a lab coat.

Key Reagents:

• Sodium Ethoxide: Highly flammable and corrosive. Reacts violently with water.[1][6] Handle under an inert atmosphere and away from ignition sources. Wear appropriate PPE, including chemical-resistant gloves and eye protection.[8][10]

• Sodium Cyanoborohydride: Toxic if swallowed or in contact with skin. Handle with care in a fume hood.

Always consult the Safety Data Sheet (SDS) for each chemical before use.

References

• Laboratory Synthesis Of Benazepril. (2012, May 9). Retrieved from [Link]

• SODIUM ETHOXIDE. 95% - Gelest, Inc. (2015, October 19). Retrieved from [Link]

• New process for preparing benazepril precursor. (n.d.). ResearchGate. Retrieved from [Link]

• Formal Synthesis of the ACE Inhibitor Benazepril·HCl via an Asymmetric Aza-Michael Reaction. (n.d.). ResearchGate. Retrieved from [Link]

• Formal Synthesis of the ACE Inhibitor Benazepril·HCl via an Asymmetric Aza-Michael Reaction. (n.d.). MDPI. Retrieved from [Link]

• SYNTHESIS OF ALPHA, BETA UNSATURATED CYCLIC KETONES VIA ROBINSON ANNULATION REACTION. (n.d.). Journal of Pharmaceutical Negative Results. Retrieved from [Link]

• EP1501516B1 - A process for the preparation of benazepril hydrochloride - Google Patents. (n.d.).

• Ethyl 4-oxo-5-phenylpentanoate | C13H16O3 | CID 568213 - PubChem. (n.d.). National Institutes of Health. Retrieved from [Link]

• CN110835319A - Synthesis method of benazepril intermediate and benazepril hydrochloride - Google Patents. (n.d.).

• 3-amino-2,3,4,5-tetrahydro-1H-1-benzazepin-2-one hydrochloride - PubChem. (n.d.). National Institutes of Health. Retrieved from [Link]

• Reductive Amination - YouTube. (2023, March 16). Retrieved from [Link]

• Preparation of chalcone and its further Robinson annulation with ethyl acetoacetate - The Royal Society of Chemistry. (n.d.). Retrieved from [Link]

• The step-by-step Robinson annulation of chalcone and ethyl acetoacetate - An advanced undergraduate project in organic synthesis and structural analysis | Semantic Scholar. (2006, August 1). Retrieved from [Link]

• (3S) 3 [[(1S) 1 Carboxy 3 Phenylpropyl]Amino 2 3 4 5 Tetrahydro 2 Oxo 1H 1 Benzazepine] 1 Acetic Acid - Cenmed Enterprises. (n.d.). Retrieved from [Link]

Sources

• 1. lobachemie.com [lobachemie.com]
• 2. CN110835319A - Synthesis method of benazepril intermediate and benazepril hydrochloride - Google Patents [patents.google.com]
• 3. rsc.org [rsc.org]
• 4. pnrjournal.com [pnrjournal.com]
• 5. [PDF] The step-by-step Robinson annulation of chalcone and ethyl acetoacetate - An advanced undergraduate project in organic synthesis and structural analysis | Semantic Scholar [semanticscholar.org]
• 6. chemicalbook.com [chemicalbook.com]
• 7. EP1501516B1 - A process for the preparation of benazepril hydrochloride - Google Patents [patents.google.com]
• 8. nbinno.com [nbinno.com]
• 9. m.youtube.com [m.youtube.com]
• 10. gelest.com [gelest.com]

Application Notes and Protocols for the Synthesis of Heterocyclic Compounds from Ethyl 4-oxo-5-phenylpentanoate

Introduction: The Versatility of Ethyl 4-oxo-5-phenylpentanoate as a Heterocyclic Precursor

Ethyl 4-oxo-5-phenylpentanoate is a highly versatile and valuable starting material in synthetic organic chemistry, particularly for the construction of a diverse array of heterocyclic scaffolds. Its molecular architecture, featuring a γ-keto ester functionality, provides multiple reactive sites that can be strategically exploited to forge new carbon-heteroatom bonds, leading to the formation of various ring systems. The presence of the ketone, the ester, and the active methylene protons allows for a range of classical and multicomponent reactions to be employed, making it an attractive building block for medicinal chemists and drug development professionals. This guide provides detailed protocols and mechanistic insights into the synthesis of several key heterocyclic families—pyridazinones, pyrazoles, dihydropyridines, and pyrimidines—from this readily accessible precursor. The methodologies described herein are designed to be robust and adaptable, providing a solid foundation for further derivatization and library synthesis in a research and development setting.

Synthesis of 6-Benzyl-4,5-dihydropyridazin-3(2H)-one: A Gateway to Bioactive Pyridazinones

Pyridazinone derivatives are a well-known class of heterocyclic compounds possessing a wide spectrum of biological activities, including cardiovascular, analgesic, and anti-inflammatory properties. The synthesis of 6-benzyl-4,5-dihydropyridazin-3(2H)-one from Ethyl 4-oxo-5-phenylpentanoate is a straightforward and efficient process involving a cyclocondensation reaction with hydrazine.

Reaction Principle and Mechanism

The reaction proceeds via a cyclocondensation mechanism. Initially, the more nucleophilic nitrogen of hydrazine attacks the ketone carbonyl of the γ-keto ester. This is followed by an intramolecular cyclization where the second nitrogen atom of the hydrazine attacks the ester carbonyl, leading to the formation of a stable six-membered dihydropyridazinone ring after the elimination of ethanol and water.

Experimental Protocol

Materials:

• Ethyl 4-oxo-5-phenylpentanoate

• Hydrazine hydrate (64-85% solution)

• Ethanol

• Glacial acetic acid (catalytic amount)

• Standard laboratory glassware

• Magnetic stirrer with heating capabilities

• Rotary evaporator

• Recrystallization apparatus

Procedure:

• In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve Ethyl 4-oxo-5-phenylpentanoate (1 equivalent) in ethanol (20 mL).

• To this solution, add hydrazine hydrate (1.2 equivalents) dropwise at room temperature with continuous stirring.

• Add a catalytic amount of glacial acetic acid (2-3 drops) to the reaction mixture.

• Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Upon completion, allow the reaction mixture to cool to room temperature.

• Remove the solvent under reduced pressure using a rotary evaporator.

• To the resulting residue, add cold water (30 mL) and stir. The product will precipitate as a solid.

• Collect the solid by vacuum filtration and wash with cold water.

• Purify the crude product by recrystallization from an appropriate solvent system (e.g., ethanol/water) to afford pure 6-benzyl-4,5-dihydropyridazin-3(2H)-one.

Data Summary

Parameter	Value
Product Name	6-Benzyl-4,5-dihydropyridazin-3(2H)-one
Molecular Formula	C₁₁H₁₂N₂O
Molecular Weight	188.23 g/mol
Typical Yield	80-90%
Physical Appearance	White to off-white solid

Reaction Workflow

Caption: Synthesis of 6-benzyl-4,5-dihydropyridazin-3(2H)-one.

Synthesis of Pyrazole Derivatives via Knorr-Type Cyclization

Pyrazoles and their derivatives are fundamental heterocyclic structures in medicinal chemistry, exhibiting a broad range of pharmacological activities, including anti-inflammatory, analgesic, and anticancer properties.[1] The Knorr pyrazole synthesis provides a classic and reliable method for constructing the pyrazole ring from 1,3-dicarbonyl compounds and hydrazines.[1][2] By treating Ethyl 4-oxo-5-phenylpentanoate with a substituted hydrazine, such as phenylhydrazine, a highly substituted pyrazolone can be synthesized.

Reaction Principle and Mechanism

The reaction follows the Knorr pyrazole synthesis pathway.[1] The initial step involves the condensation of the hydrazine with the ketone carbonyl of the γ-keto ester to form a hydrazone intermediate. This is followed by an intramolecular nucleophilic attack of the second nitrogen atom of the hydrazine on the ester carbonyl, leading to cyclization and subsequent elimination of ethanol to form the stable pyrazolone ring.[3]

Experimental Protocol

Materials:

• Ethyl 4-oxo-5-phenylpentanoate

• Phenylhydrazine

• Glacial acetic acid

• Standard laboratory glassware

• Magnetic stirrer with heating capabilities

• Rotary evaporator

• Chromatography equipment for purification

Procedure:

• In a 100 mL round-bottom flask fitted with a reflux condenser and a magnetic stir bar, dissolve Ethyl 4-oxo-5-phenylpentanoate (1 equivalent) in glacial acetic acid (15 mL).

• Add phenylhydrazine (1.1 equivalents) to the solution at room temperature with stirring.

• Heat the reaction mixture to 100-110 °C and maintain for 3-5 hours. Monitor the reaction progress by TLC.

• After the reaction is complete, cool the mixture to room temperature and pour it into ice-cold water (50 mL).

• The crude product will precipitate out of the solution. Collect the solid by vacuum filtration and wash thoroughly with water.

• Purify the crude product by recrystallization from ethanol or by column chromatography on silica gel using an appropriate eluent system (e.g., ethyl acetate/hexane) to yield the desired pyrazolone derivative.

Data Summary

Parameter	Value
Product Name	4-Benzyl-1-phenyl-4,5-dihydro-1H-pyrazol-5-one (Expected)
Molecular Formula	C₁₆H₁₄N₂O
Molecular Weight	250.30 g/mol
Typical Yield	75-85%
Physical Appearance	Crystalline solid

Reaction Workflow

Caption: Knorr-type synthesis of a pyrazolone derivative.

Hantzsch-Type Synthesis of Dihydropyridines

1,4-Dihydropyridines (DHPs) are a cornerstone in cardiovascular medicine, with many DHP derivatives being used as calcium channel blockers to treat hypertension.[4] The Hantzsch dihydropyridine synthesis is a classic multicomponent reaction that allows for the efficient construction of the DHP scaffold.[5][6] While the traditional Hantzsch synthesis utilizes a β-ketoester, the γ-ketoester functionality of Ethyl 4-oxo-5-phenylpentanoate can be adapted for a modified Hantzsch-type reaction.

Reaction Principle and Mechanism

This multicomponent reaction involves the condensation of an aldehyde, Ethyl 4-oxo-5-phenylpentanoate (acting as the 1,3-dicarbonyl equivalent after enamine formation), and a source of ammonia (such as ammonium acetate). The mechanism is complex but is generally understood to involve the initial formation of an enamine from the ketoester and ammonia, and a Knoevenagel condensation product from the aldehyde and another equivalent of the ketoester. These two intermediates then undergo a Michael addition followed by cyclization and dehydration to form the dihydropyridine ring.[5][6]

Experimental Protocol

Materials:

• Ethyl 4-oxo-5-phenylpentanoate

• An aromatic aldehyde (e.g., benzaldehyde)

• Ammonium acetate

• Ethanol

• Standard laboratory glassware

• Magnetic stirrer with heating capabilities

• Rotary evaporator

• Purification apparatus

Procedure:

• In a round-bottom flask, combine Ethyl 4-oxo-5-phenylpentanoate (2 equivalents), the chosen aromatic aldehyde (1 equivalent), and ammonium acetate (1.2 equivalents).

• Add ethanol as the solvent and stir the mixture at room temperature.

• Heat the reaction mixture to reflux and maintain for 8-12 hours, monitoring by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• Remove the ethanol under reduced pressure.

• Add water to the residue to precipitate the crude product.

• Collect the solid by filtration, wash with water, and dry.

• Purify the product by recrystallization from a suitable solvent (e.g., ethanol) to obtain the pure dihydropyridine derivative.

Data Summary

Parameter	Value
Product Class	Dihydropyridine
Key Reactants	γ-Ketoester, Aldehyde, Ammonia source
Reaction Type	Multicomponent Condensation
Typical Yield	60-75%
Significance	Access to potential calcium channel blockers

Reaction Workflow

Caption: Hantzsch-type synthesis of a dihydropyridine.

Biginelli-Type Synthesis of Dihydropyrimidinones

Dihydropyrimidinones (DHPMs) are another class of heterocyclic compounds with a wide range of biological activities, including antiviral, antibacterial, and antihypertensive properties. The Biginelli reaction is a well-established one-pot multicomponent synthesis for DHPMs.[7][8] A Biginelli-type reaction can be envisioned using Ethyl 4-oxo-5-phenylpentanoate.

Reaction Principle and Mechanism

The Biginelli reaction involves the acid-catalyzed condensation of an aldehyde, a β-ketoester, and urea or thiourea.[7] In this modified approach, Ethyl 4-oxo-5-phenylpentanoate serves as the ketoester component. The plausible mechanism involves the formation of an acyliminium ion intermediate from the aldehyde and urea, which then undergoes nucleophilic attack by the enol of the ketoester. Subsequent cyclization and dehydration lead to the formation of the dihydropyrimidinone ring.

Experimental Protocol

Materials:

• Ethyl 4-oxo-5-phenylpentanoate

• An aromatic aldehyde (e.g., benzaldehyde)

• Urea or Thiourea

• Ethanol

• Catalytic amount of a Brønsted acid (e.g., HCl)

• Standard laboratory glassware

• Magnetic stirrer with heating capabilities

• Rotary evaporator

• Purification apparatus

Procedure:

• In a round-bottom flask, dissolve Ethyl 4-oxo-5-phenylpentanoate (1 equivalent), the aromatic aldehyde (1 equivalent), and urea (1.5 equivalents) in ethanol.

• Add a catalytic amount of concentrated hydrochloric acid (2-3 drops).

• Reflux the reaction mixture for 12-18 hours, with TLC monitoring.

• After completion, cool the reaction mixture in an ice bath to induce precipitation.

• Collect the precipitated solid by filtration.

• Wash the solid with cold ethanol to remove any unreacted starting materials.

• Recrystallize the crude product from a suitable solvent to obtain the pure dihydropyrimidinone.

Data Summary

Parameter	Value
Product Class	Dihydropyrimidinone
Key Reactants	γ-Ketoester, Aldehyde, Urea/Thiourea
Reaction Type	Multicomponent Condensation
Catalyst	Brønsted Acid (e.g., HCl)
Significance	Access to a library of bioactive DHPMs

Reaction Workflow

Caption: Biginelli-type synthesis of a dihydropyrimidinone.

Conclusion

Ethyl 4-oxo-5-phenylpentanoate has been demonstrated to be a remarkably versatile and powerful precursor for the synthesis of a variety of medicinally relevant heterocyclic compounds. The protocols outlined in this guide for the synthesis of pyridazinones, pyrazoles, dihydropyridines, and pyrimidines are robust, efficient, and amenable to the generation of diverse chemical libraries. The mechanistic understanding provided for each transformation allows for informed optimization and adaptation of these methods to specific research and development goals. By leveraging the inherent reactivity of this γ-keto ester, researchers and drug development professionals can readily access a wealth of novel heterocyclic entities for biological screening and lead optimization programs.

References

• Beilstein Journals. (2020). One-pot multicomponent green Hantzsch synthesis of 1,2-dihydropyridine derivatives with antiproliferative activity. Available at: [Link]

• Synthesis of Pyrazolone Derivatives and their Biological Activities. Available at: [Link]

• Organic Chemistry Portal. Hantzsch Dihydropyridine (Pyridine) Synthesis. Available at: [Link]

• ResearchGate. Hantzsch Dihydropyridine Synthesis. Available at: [Link]

• Wikipedia. Paal–Knorr synthesis. Available at: [Link]

• Semantic Scholar. Rishiram Prajuli.pmd. Available at: [Link]

• PMC. (2017). Green approach for synthesis of bioactive Hantzsch 1,4-dihydropyridine derivatives based on thiophene moiety via multicomponent reaction. Available at: [Link]

• ResearchGate. Knorr pyrazole synthesis. Available at: [Link]

• Oriental Journal of Chemistry. (2015). Synthesis of Some Pyrazolone Derivatives and Evaluation of its Antibacterial and Cytotoxic Activity. Available at: [Link]

• ResearchGate. (2018). Synthesis and Characterization of Some New Pyrazole Compounds. Available at: [Link]

• Preparative, mechanistic and tautomeric investigation of 1-phenyl and 1-methyl derivative of 3-methyl-5-pyrazolone. Available at: [Link]

• ResearchGate. Suggested mechanism for the unexpected reaction of VII or VIII with hydrazine hydrate. Available at: [Link]

• MDPI. (2020). Ethyl (E)-4-(2,4-Dimethoxyphenyl)-6-(2,4-dimethoxystyryl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. ias.ac.in [ias.ac.in]
• 4. researchgate.net [researchgate.net]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. Hantzsch Dihydropyridine (Pyridine) Synthesis [organic-chemistry.org]
• 7. mdpi.com [mdpi.com]
• 8. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]

Application Notes and Protocols: Versatile Reactivity of Ethyl 4-oxo-5-phenylpentanoate with Nucleophilic Reagents

Abstract

Ethyl 4-oxo-5-phenylpentanoate is a highly versatile bifunctional molecule, categorized as a γ-keto ester.[1] Its structure incorporates two primary electrophilic sites: a ketone carbonyl at the C4 position and an ester carbonyl at the C1 position. This arrangement, along with acidic α-protons, allows for a diverse range of chemical transformations, making it a valuable intermediate in the synthesis of complex organic molecules, including heterocyclic scaffolds relevant to medicinal chemistry and drug development. This guide provides a detailed exploration of the reactions of ethyl 4-oxo-5-phenylpentanoate with various nucleophiles, offering mechanistic insights and field-proven experimental protocols for researchers and drug development professionals.

Introduction: A Profile of a Multifunctional Synthetic Intermediate

The reactivity of ethyl 4-oxo-5-phenylpentanoate is governed by the distinct electrophilicity of its two carbonyl groups. Generally, the ketone at the C4 position is more reactive towards nucleophilic attack than the ester at the C1 position. This inherent difference in reactivity is a cornerstone of its synthetic utility, enabling selective transformations under controlled conditions. Furthermore, the methylene protons at C3, situated between the two carbonyl groups, exhibit enhanced acidity, facilitating enolate formation and subsequent reactions with electrophiles. This document will systematically dissect these reaction pathways.

Section 1: Nucleophilic Reactions at the C4-Ketone Carbonyl

The ketone functionality serves as the primary site for a variety of carbon-carbon and carbon-heteroatom bond-forming reactions. Its accessibility and higher reactivity compared to the ester allow for a suite of selective modifications.

1.1 Reductive Amination: A Gateway to Nitrogen-Containing Heterocycles

Reductive amination is a powerful method for forming C-N bonds, converting a carbonyl group into an amine. For ethyl 4-oxo-5-phenylpentanoate, this reaction is particularly useful for synthesizing substituted piperidones and other nitrogen-containing scaffolds. The reaction proceeds via the formation of an intermediate iminium ion upon reaction with a primary or secondary amine, which is then reduced in situ by a selective reducing agent like sodium cyanoborohydride (NaBH₃CN) or through catalytic hydrogenation.[2][3] The use of a mild reducing agent is crucial as it is selective for the protonated imine (iminium ion) over the ketone starting material.

Caption: Mechanism of Reductive Amination.

Experimental Protocol: Synthesis of Ethyl 5-phenyl-4-(propylamino)pentanoate

• Reaction Setup: To a solution of ethyl 4-oxo-5-phenylpentanoate (2.20 g, 10 mmol) in 50 mL of anhydrous methanol in a 100 mL round-bottom flask, add propylamine (0.65 g, 11 mmol) and 0.5 mL of glacial acetic acid.

• Iminium Formation: Stir the mixture at room temperature for 1 hour to facilitate the formation of the iminium ion intermediate. The presence of acetic acid catalyzes this step.

• Reduction: Cool the solution to 0 °C in an ice bath. Cautiously add sodium cyanoborohydride (NaBH₃CN) (0.75 g, 12 mmol) in small portions over 15 minutes, ensuring the temperature remains below 10 °C.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor the reaction's progress using Thin Layer Chromatography (TLC).

• Workup: Quench the reaction by slowly adding 20 mL of 1 M HCl. Concentrate the mixture under reduced pressure to remove the methanol.

• Extraction: Add 50 mL of water and basify the aqueous solution to pH ~9 with 2 M NaOH. Extract the product with ethyl acetate (3 x 40 mL).

• Purification: Combine the organic layers, wash with brine (50 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo. Purify the crude product by flash column chromatography on silica gel.

1.2 Knoevenagel Condensation for C=C Bond Formation

The Knoevenagel condensation is a nucleophilic addition of an active hydrogen compound to a carbonyl group, followed by dehydration.[4] This reaction is catalyzed by a weak base, such as piperidine or triethylamine, and is highly effective for converting the ketone of ethyl 4-oxo-5-phenylpentanoate into an α,β-unsaturated product. Active methylene compounds like malononitrile or ethyl cyanoacetate are ideal nucleophiles for this transformation.[5][6]

Caption: Workflow for Knoevenagel Condensation.

Experimental Protocol: Synthesis of Ethyl 4-(dicyanomethylene)-5-phenylpentanoate

• Reaction Setup: In a 100 mL round-bottom flask equipped with a Dean-Stark apparatus and reflux condenser, combine ethyl 4-oxo-5-phenylpentanoate (2.20 g, 10 mmol), malononitrile (0.66 g, 10 mmol), and 40 mL of toluene.

• Catalysis: Add piperidine (0.1 mL) and a catalytic amount of acetic acid (0.05 mL).

• Reaction: Heat the mixture to reflux. Water will be collected in the Dean-Stark trap as the reaction proceeds. Continue refluxing for 4-6 hours or until no more water is collected.

• Workup: Cool the reaction mixture to room temperature. Wash the toluene solution with 1 M HCl (20 mL), followed by saturated sodium bicarbonate solution (20 mL), and finally brine (20 mL).

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent under reduced pressure. The resulting crude product can be purified by recrystallization from an ethanol/water mixture or by column chromatography.

1.3 Wittig Reaction: Olefination of the Ketone

The Wittig reaction provides a reliable method for converting aldehydes and ketones into alkenes.[7][8] It involves the reaction of the ketone with a phosphorus ylide (a Wittig reagent).[9] This reaction is particularly valuable because it forms the double bond at a specific, predetermined location. For ethyl 4-oxo-5-phenylpentanoate, this allows for the specific conversion of the C4-keto group into a methylene or substituted vinyl group.

Experimental Protocol: Synthesis of Ethyl 4-methylene-5-phenylpentanoate

• Ylide Preparation: In a flame-dried 250 mL three-neck flask under a nitrogen atmosphere, place methyltriphenylphosphonium bromide (4.30 g, 12 mmol) in 80 mL of anhydrous tetrahydrofuran (THF). Cool the suspension to 0 °C and add n-butyllithium (n-BuLi) (4.8 mL of a 2.5 M solution in hexanes, 12 mmol) dropwise. Stir the resulting deep red solution at 0 °C for 30 minutes, then at room temperature for 1 hour to ensure complete ylide formation.

• Reaction with Ketone: Cool the ylide solution back to 0 °C. Add a solution of ethyl 4-oxo-5-phenylpentanoate (2.20 g, 10 mmol) in 20 mL of anhydrous THF dropwise over 20 minutes.

• Reaction Progression: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4 hours. Monitor the reaction by TLC.

• Workup: Quench the reaction by carefully adding 20 mL of saturated aqueous ammonium chloride (NH₄Cl) solution.

• Extraction: Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Purification: Combine the organic extracts, wash with brine, dry over Na₂SO₄, and concentrate. The major byproduct, triphenylphosphine oxide, can be largely removed by precipitation from a minimal amount of cold ether/hexane. Further purify the desired alkene product by flash chromatography.

1.4 Selective Reduction to a Secondary Alcohol

The ketone group can be selectively reduced to a secondary alcohol in the presence of the ester using mild reducing agents like sodium borohydride (NaBH₄).[10] This chemoselectivity arises because esters are significantly less electrophilic than ketones.[11] Stronger reducing agents, such as lithium aluminum hydride (LiAlH₄), would reduce both functional groups.[12]

Experimental Protocol: Synthesis of Ethyl 4-hydroxy-5-phenylpentanoate

• Reaction Setup: Dissolve ethyl 4-oxo-5-phenylpentanoate (2.20 g, 10 mmol) in 50 mL of methanol in a 100 mL round-bottom flask.

• Reduction: Cool the solution to 0 °C in an ice bath. Add sodium borohydride (0.42 g, 11 mmol) portion-wise over 20 minutes, maintaining the temperature below 10 °C.[13]

• Reaction Progression: Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours.

• Workup: Quench the reaction by slowly adding 1 M HCl until the solution is slightly acidic (pH ~6), which neutralizes excess NaBH₄ and hydrolyzes borate esters.

• Extraction: Remove the methanol under reduced pressure. Add 50 mL of water and extract the product with ethyl acetate (3 x 40 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo to yield the product, which can be further purified by column chromatography if necessary.

Section 2: Reactions at Other Sites

While the ketone is the most common site of reaction, the ester and the acidic α-protons also provide handles for further molecular elaboration.

2.1 Ester Hydrolysis and Subsequent Decarboxylation

The ethyl ester can be hydrolyzed under acidic or basic conditions to yield 4-oxo-5-phenylpentanoic acid. As a β-keto acid, this product is susceptible to decarboxylation upon heating, a process that involves the loss of CO₂ to form 5-phenyl-2-pentanone.[14][15][16][17]

Protocol: Hydrolysis and Decarboxylation

• Hydrolysis: Reflux a mixture of ethyl 4-oxo-5-phenylpentanoate (2.20 g, 10 mmol) in 30 mL of 10% aqueous sodium hydroxide for 2 hours. Cool the solution and acidify with concentrated HCl to precipitate the carboxylic acid. Filter, wash with cold water, and dry.

• Decarboxylation: Heat the crude 4-oxo-5-phenylpentanoic acid at its melting point (or in a high-boiling solvent like diphenyl ether) until gas evolution (CO₂) ceases. The remaining liquid is the ketone product, which can be purified by distillation.

Data Summary Table

Reaction Type	Nucleophile/Reagent	Primary Reactive Site	Key Conditions	Product Class
Reductive Amination	R-NH₂ / NaBH₃CN	C4-Ketone	Methanol, Acetic Acid	Substituted Amine
Knoevenagel	Malononitrile / Piperidine	C4-Ketone	Toluene, Reflux (Dean-Stark)	α,β-Unsaturated Dinitrile
Wittig Reaction	Ph₃P=CH₂	C4-Ketone	Anhydrous THF, 0 °C to RT	Alkene
Selective Reduction	NaBH₄	C4-Ketone	Methanol, 0 °C to RT	Secondary Alcohol
Hydrolysis	NaOH / H₃O⁺	C1-Ester	Aqueous, Reflux	Carboxylic Acid
Decarboxylation	Heat	Carboxyl Group	Neat, High Temperature	Ketone

References

• Esters Reaction with Amines – The Aminolysis Mechanism. Chemistry Steps. [Link]

• Primary amines react with esters to yield amides. Study.com. [Link]

• Mannich reaction of β-ketoesters, aldehydes, and primary amines. ResearchGate. [Link]

• Acidity and tautomerism of .beta.-keto esters and amides in aqueous solution. ACS Publications. [Link]

• Oxidative Decarboxylation of Substituted 4-Oxoacid by Acid Bromate – A Kinetic and Mechanistic Study. [Link]

• Enamines – formation, properties, reactions, and mechanisms. Master Organic Chemistry. [Link]

• Schiff's bases of piperidone derivative as microbial growth inhibitors. Journal of Chemical and Pharmaceutical Research. [Link]

• Knoevenagel condensation. Wikipedia. [Link]

• Wittig Reaction. Organic Chemistry Portal. [Link]

• 3,5-Bis(benzylidene)-4-oxo-1-phosphonopiperidines and Related Diethyl Esters: Potent Cytotoxins with Multi-Drug-Resistance Reverting Properties. National Institutes of Health (NIH). [Link]

• Reduction using sodium borohyride? ResearchGate. [Link]

• The Wittig Reaction: A Useful Method For Converting Aldehydes and Ketones To Alkenes. Master Organic Chemistry. [Link]

• Wittig reaction. Wikipedia. [Link]

• Why some esters can be reduced by sodium borohydride? ResearchGate. [Link]

• Systematic investigations on the reduction of 4-aryl-4-oxoesters to 1-aryl-1,4-butanediols with methanolic sodium borohydride. National Institutes of Health (NIH). [Link]

• Decarboxylation. Organic Chemistry Portal. [Link]

• An Efficient Synthesis of Novel Aminothiazolylacetamido-Substituted 3,5-Bis(arylidene)-4-piperidone Derivatives and Their Cytotoxicity Studies. National Institutes of Health (NIH). [Link]

• Enantioselective Organocatalytic Reductive Amination. Macmillan Group. [Link]

• TiF4-mediated, one-pot, reductive amination of carboxylic acids with borane–ammonia. [Link]

• Ethyl 4-acetyl-5-oxo-3-phenylhexanoate. National Institutes of Health (NIH). [Link]

• Sequential Knoevenagel Condensation/Cyclization for the Synthesis of Indene and Benzofulvene Derivatives. National Institutes of Health (NIH). [Link]

• Grignard Reagent Synthesis Reaction Mechanism. YouTube. [Link]

• The Wittig Reaction. Chemistry LibreTexts. [Link]

• A Highly Versatile One-Pot Aqueous Wittig Reaction. Science and Education Publishing. [Link]

• Sodium Borohydride NaBH4 Reduction Reaction Mechanism. YouTube. [Link]

• Phosphane-Catalyzed Knoevenagel Condensation: A Facile Synthesis of α-Cyanoacrylates and α-Cyanoacrylonitriles. Organic Chemistry Portal. [Link]

• Merging Photoredox and Nickel Catalysis: The Direct Synthesis of Ketones by the Decarboxylative Arylation of α-Oxo Acids. Princeton University. [Link]

• Hitchhiker's guide to reductive amination. Organic Chemistry Portal. [Link]

• NCERT Solutions For Class 12 Chemistry Chapter 12 Aldehydes Ketones and Carboxylic Acids. Learn CBSE. [Link]

• Ethyl 4-oxo-5-phenylpentanoate. PubChem. [Link]

• Ethyl 4-oxo-2-phenylpentanoate. PubChem. [Link]

• Synthesis of Diethyl 3,4-Dicyano-5-hydroxy- 2-oxo-7-phenyl-1,2,4a,7-tetrahydroquinoline-6,8-dicarboxylate and Its Reaction with Piperidine. ResearchGate. [Link]

• Why some esters can be reduced by sodium borohydride? ResearchGate. [Link]

• The Decarboxylation of Carboxylic Acids and Their Salts. Chemistry LibreTexts. [Link]

• Solved s experiment 5,5-diphenyl-4-penten-2-one (7) will be. Chegg.com. [Link]

• Two Pathways for the Reaction of Ethyl 4-Chloromethyl-6-methyl- 2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate with Thiophenolates: Ring Expansion versus Nucleophilic Substitution. ResearchGate. [Link]

• Method for preparing ethyl 2-oxy-4-phenylbutyrate.

• Ethyl 4-oxo-3-phenylpentanoate. PubChem. [Link]

• Enantioselective Reduction of Ethyl 3-Oxo-5-phenylpentanoate with Whole-Cell Biocatalysts. ResearchGate. [Link]

• Ethyl 5-hydroxy-3-oxo-5,5-diphenylpentanoate. PubChem. [Link]

Sources

• 1. Ethyl 4-oxo-5-phenylpentanoate | C13H16O3 | CID 568213 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. macmillan.princeton.edu [macmillan.princeton.edu]
• 3. organic-chemistry.org [organic-chemistry.org]
• 4. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 5. Knoevenagel Condensation | Thermo Fisher Scientific - TW [thermofisher.com]
• 6. Phosphane-Catalyzed Knoevenagel Condensation: A Facile Synthesis of α-Cyanoacrylates and α-Cyanoacrylonitriles [organic-chemistry.org]
• 7. Wittig reaction - Wikipedia [en.wikipedia.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. youtube.com [youtube.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. asianpubs.org [asianpubs.org]
• 15. Decarboxylation [organic-chemistry.org]
• 16. learncbse.in [learncbse.in]
• 17. chem.libretexts.org [chem.libretexts.org]

Application Note and Protocols for the Hydrolysis of Ethyl 4-oxo-5-phenylpentanoate

For: Researchers, scientists, and drug development professionals.

Introduction: Strategic Cleavage of a Versatile Keto-Ester

Ethyl 4-oxo-5-phenylpentanoate is a valuable synthetic intermediate characterized by a linear pentanoate backbone, a ketone at the 4-position, an ethyl ester at the 1-position, and a phenyl group at the 5-position.[1][2] This unique arrangement of functional groups makes it a versatile building block in the synthesis of more complex molecules, including potential pharmaceutical agents such as antitumor and antimicrobial compounds.[1] The selective transformation of its functional groups is therefore of significant interest.

This application note provides a comprehensive guide to the hydrolysis of the ethyl ester in ethyl 4-oxo-5-phenylpentanoate to yield 4-oxo-5-phenylpentanoic acid. We will explore both acid-catalyzed and base-catalyzed (saponification) methodologies, offering detailed protocols for each. The principles discussed herein are grounded in established organic chemistry literature and are designed to be readily adaptable in a research and development setting.

Mechanistic Overview: Acid vs. Base Catalysis

The hydrolysis of an ester involves the cleavage of the acyl-oxygen bond, resulting in a carboxylic acid and an alcohol. This transformation can be achieved under either acidic or basic conditions, with each approach having distinct mechanistic and practical implications.

Acid-Catalyzed Hydrolysis: A Reversible Equilibrium

Acid-catalyzed ester hydrolysis is the reverse of Fischer esterification.[3][4] The reaction is initiated by the protonation of the carbonyl oxygen of the ester, which enhances its electrophilicity. A water molecule then acts as a nucleophile, attacking the carbonyl carbon to form a tetrahedral intermediate.[5] Subsequent proton transfers and the elimination of an alcohol molecule regenerate the acid catalyst and yield the carboxylic acid.[5][6][7]

A critical aspect of acid-catalyzed hydrolysis is its reversible nature.[6][8] To drive the reaction to completion and maximize the yield of the carboxylic acid, a large excess of water is typically employed.[4][8]

Diagram: Acid-Catalyzed Hydrolysis Workflow

Caption: Workflow for Acid-Catalyzed Ester Hydrolysis.

Base-Catalyzed Hydrolysis (Saponification): An Irreversible Process

In contrast to its acid-catalyzed counterpart, base-catalyzed hydrolysis, or saponification, is an irreversible process.[9] This is because the carboxylic acid formed in the reaction is immediately deprotonated by the base to form a carboxylate salt, which is unreactive towards nucleophilic attack.[4][9] The reaction is initiated by the nucleophilic attack of a hydroxide ion on the carbonyl carbon of the ester, leading to a tetrahedral intermediate.[10] This intermediate then collapses, expelling an alkoxide ion and forming the carboxylic acid.[10] The alkoxide ion subsequently deprotonates the carboxylic acid.[4][10] An acidic workup is required to protonate the carboxylate salt and isolate the final carboxylic acid product.[9][10]

Diagram: Base-Catalyzed Hydrolysis (Saponification) Workflow

Caption: Workflow for Base-Catalyzed Ester Hydrolysis.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the acid- and base-catalyzed hydrolysis of ethyl 4-oxo-5-phenylpentanoate.

Protocol 1: Acid-Catalyzed Hydrolysis

This protocol utilizes a dilute mineral acid to catalyze the hydrolysis.

Materials and Reagents:

Reagent	Grade	Supplier (Example)
Ethyl 4-oxo-5-phenylpentanoate	≥98%	Sigma-Aldrich
Sulfuric Acid (H₂SO₄), concentrated	ACS Reagent	Fisher Scientific
Diethyl ether (Et₂O)	Anhydrous	VWR Chemicals
Sodium sulfate (Na₂SO₄), anhydrous	ACS Reagent	EMD Millipore
Deionized water	High purity	In-house
Saturated sodium bicarbonate (NaHCO₃) solution	Laboratory Grade	LabChem Inc.

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve ethyl 4-oxo-5-phenylpentanoate (1.0 eq) in a 1:1 mixture of water and a suitable organic co-solvent like dioxane or THF to ensure homogeneity.

• Acid Addition: Slowly add concentrated sulfuric acid (0.2 eq) to the solution while stirring.

• Reflux: Heat the reaction mixture to reflux (the temperature will depend on the co-solvent used) and maintain for 4-8 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Workup:

  • Cool the reaction mixture to room temperature.

  • Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x volume of the reaction mixture).

  • Wash the combined organic layers with water, followed by a saturated sodium bicarbonate solution to neutralize any remaining acid, and finally with brine.

  • Dry the organic layer over anhydrous sodium sulfate.

• Purification:

  • Filter off the drying agent and concentrate the organic phase under reduced pressure to yield the crude 4-oxo-5-phenylpentanoic acid.

  • The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) or by column chromatography.[11]

Protocol 2: Base-Catalyzed Hydrolysis (Saponification)

This protocol employs a stoichiometric amount of a strong base. For preparative purposes, base-catalyzed hydrolysis is often preferred due to its irreversible nature.[10]

Materials and Reagents:

Reagent	Grade	Supplier (Example)
Ethyl 4-oxo-5-phenylpentanoate	≥98%	Sigma-Aldrich
Sodium hydroxide (NaOH) or Lithium hydroxide (LiOH)	ACS Reagent	Fisher Scientific
Ethanol (EtOH) or Tetrahydrofuran (THF)	Reagent Grade	VWR Chemicals
Hydrochloric acid (HCl), concentrated	ACS Reagent	EMD Millipore
Diethyl ether (Et₂O)	Anhydrous	VWR Chemicals
Sodium sulfate (Na₂SO₄), anhydrous	ACS Reagent	EMD Millipore
Deionized water	High purity	In-house

Procedure:

• Reaction Setup: In a round-bottom flask with a magnetic stir bar and reflux condenser, dissolve ethyl 4-oxo-5-phenylpentanoate (1.0 eq) in ethanol or a mixture of THF and water.

• Base Addition: Add a solution of sodium hydroxide or lithium hydroxide (1.1 - 1.5 eq) in water to the ester solution.

• Reaction: Stir the mixture at room temperature or gently heat to 50-60 °C for 2-4 hours. Monitor the reaction by TLC or HPLC until the starting material is consumed.

• Workup:

  • Cool the reaction mixture to room temperature and remove the organic solvent under reduced pressure.

  • Dissolve the residue in water and wash with diethyl ether to remove any unreacted starting material or neutral impurities.

  • Cool the aqueous layer in an ice bath and acidify to a pH of approximately 2 by the slow addition of concentrated hydrochloric acid. The carboxylic acid should precipitate out of the solution.

• Purification:

  • Collect the precipitated solid by vacuum filtration and wash with cold water.[12]

  • The crude 4-oxo-5-phenylpentanoic acid can be purified by recrystallization.[11][12]

Reaction Monitoring and Characterization

Analytical Methods:

Technique	Purpose
Thin Layer Chromatography (TLC)	Rapid monitoring of reaction progress.
High-Performance Liquid Chromatography (HPLC)	Quantitative analysis of reaction conversion and purity.
Gas Chromatography (GC)	Can be used to monitor the disappearance of the volatile ester starting material.[13]
Nuclear Magnetic Resonance (NMR) Spectroscopy	Structural confirmation of the final product.
Infrared (IR) Spectroscopy	To confirm the disappearance of the ester C=O stretch and the appearance of the carboxylic acid O-H and C=O stretches.
Mass Spectrometry (MS)	To determine the molecular weight of the product.
Spectrophotometry	Can be employed for kinetic studies of the hydrolysis reaction.[14]

Troubleshooting and Key Considerations

• Incomplete Reaction: In acid-catalyzed hydrolysis, ensure a sufficient excess of water is used to drive the equilibrium. For base-catalyzed reactions, ensure a stoichiometric excess of the base is used.

• Side Reactions: The ketone functionality in the molecule is generally stable under these conditions. However, prolonged exposure to strong acid or base at high temperatures could potentially lead to side reactions.

• Purification Challenges: The carboxylic acid product may have some water solubility. Ensure thorough extraction and consider back-extracting the aqueous layers to maximize yield. When purifying by recrystallization, a range of solvent systems may need to be screened to find the optimal conditions.[11]

Conclusion

The hydrolysis of ethyl 4-oxo-5-phenylpentanoate to its corresponding carboxylic acid is a fundamental transformation that can be effectively achieved through either acid- or base-catalyzed methods. The choice between the two protocols will depend on the specific requirements of the synthesis, such as the desired reaction time, scale, and the presence of other acid- or base-sensitive functional groups in more complex substrates. The protocols and guidelines presented in this application note provide a solid foundation for researchers to successfully perform this important chemical conversion.

References

• Wikipedia. (n.d.). Ester hydrolysis. Retrieved from [Link]

• Chemistry Steps. (n.d.). Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. Retrieved from [Link]

• J&K Scientific LLC. (n.d.). Ester Hydrolysis. Retrieved from [Link]

• Clark, J. (2016). mechanism for the acid catalysed hydrolysis of esters. Chemguide. Retrieved from [Link]

• University of Calgary. (n.d.). Ch20: Hydrolysis of Esters. Retrieved from [Link]

• Khan Academy. (2019, January 15). mechanism of ester hydrolysis [Video]. YouTube. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). Acid Catalyzed Hydrolysis of Esters. Retrieved from [Link]

• Ashenhurst, J. (2022, October 27). Basic Hydrolysis of Esters – Saponification. Master Organic Chemistry. Retrieved from [Link]

• Organic Syntheses. (n.d.). ETHYL BENZOYLACETATE. Retrieved from [Link]

• LookChem. (n.d.). General procedures for the purification of Carboxylic acids. Chempedia. Retrieved from [Link]

• Divakaran, R. (n.d.). Mechanisms of Ester hydrolysis. Science discussions. Retrieved from [Link]

• LookChem. (n.d.). Preparation of Ethyl benzoylacetate. Chempedia. Retrieved from [Link]

• Google Patents. (n.d.). Process for the purification of carboxylic acids.

• Al-Ghamdi, A. A., & Al-Otaibi, A. M. (2023). Kinetic study of the hydrolysis of ester with mineral acid by spectrophotometer at different temperature. ResearchGate. Retrieved from [Link]

• Science.gov. (n.d.). ester hydrolysis rate: Topics. Retrieved from [Link]

• Garavelli, C. B. (1972). The Qualitative and Quantitative Determination of the Esters by Alkaline Hydrolysis and Gas Chromatographic Analysis of the Liberated Alcohol. Journal of the Tennessee Academy of Science, 47(3), 105-107. Retrieved from [Link]

• Chemistry LibreTexts. (2020, May 30). 21.4: Synthesis of Carboxylic Acids. Retrieved from [Link]

• Royal Society of Chemistry. (2021, July 2). Recent advances in the transesterification of β-keto esters. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Ethyl 4-oxo-5-phenylpentanoate. PubChem. Retrieved from [Link]

• Britannica. (n.d.). Carboxylic acid - Synthesis, Reactions, Properties. Retrieved from [Link]

• Jasperse, J. (n.d.). Chem 360 Jasperse Ch. 20, 21 Notes. Carboxylic Acids, Esters, Amides, Acid-Chlorides. Retrieved from [Link]

• SSERC. (n.d.). Hydrolysis of ethyl benzoate – Teacher's guide. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of Ethyl 3-oxo-5-phenylpentanoate. Retrieved from [Link]

• M. F. S. Chemistry. (2021, January 22). The Hydrolysis of Ethyl Benzoate [Video]. YouTube. Retrieved from [Link]

• Chemical Synthesis. (n.d.). ethyl 3-oxo-5-phenylpentanoate. Retrieved from [Link]

• Clark, J. (n.d.). hydrolysing esters. Chemguide. Retrieved from [Link]

• JoVE. (2023, April 30). Video: Esters to β-Ketoesters: Claisen Condensation Overview. Retrieved from [Link]

• AK Lectures. (n.d.). Alkylation, Hydrolysis and Decarboxylation of Beta-Keto Esters. Retrieved from [Link]

• Pearson. (n.d.). Acid-Catalyzed Ester Hydrolysis. Retrieved from [Link]

• Google Patents. (n.d.). Method for preparing ethyl 2-oxy-4-phenylbutyrate.

• Organic Chemistry Portal. (n.d.). Synthesis of β-keto carboxylic acids, esters and amides. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Ethyl 4-oxo-2-phenylpentanoate. PubChem. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Ethyl 5-hydroxy-3-oxo-5,5-diphenylpentanoate. PubChem. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Ethyl 5-ethoxy-4-oxo-5-phenylpentanoate. PubChem. Retrieved from [Link]

Sources

• 1. Ethyl 4-oxo-5-phenylpentanoate (20416-11-9) for sale [vulcanchem.com]
• 2. Ethyl 4-oxo-5-phenylpentanoate | C13H16O3 | CID 568213 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Ester hydrolysis - Wikipedia [en.wikipedia.org]
• 4. Ester Hydrolysis: Acid and Base-Catalyzed Mechanism - Chemistry Steps [chemistrysteps.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. m.youtube.com [m.youtube.com]
• 8. chemguide.co.uk [chemguide.co.uk]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. jk-sci.com [jk-sci.com]
• 11. General procedures for the purification of Carboxylic acids - Chempedia - LookChem [lookchem.com]
• 12. sserc.org.uk [sserc.org.uk]
• 13. tennacadsci.org [tennacadsci.org]
• 14. researchgate.net [researchgate.net]

Application Notes & Protocols: Synthesis and Evaluation of Ethyl 4-oxo-5-phenylpentanoate Derivatives as Angiotensin-Converting Enzyme (ACE) Inhibitors

Authored by: A Senior Application Scientist

Introduction: The Strategic Importance of Ethyl 4-oxo-5-phenylpentanoate in Drug Discovery

Ethyl 4-oxo-5-phenylpentanoate is a versatile keto-ester that serves as a cornerstone in the synthesis of a variety of pharmacologically active molecules. Its unique structural features, including a reactive ketone, an ester group, and a phenylpropyl backbone, make it an ideal starting material for creating complex molecular architectures.

This guide focuses on one of the most significant applications of this compound: its role as a key precursor in the synthesis of Angiotensin-Converting Enzyme (ACE) inhibitors. ACE is a critical enzyme in the Renin-Angiotensin-Aldosterone System (RAAS), a hormonal cascade that regulates blood pressure and fluid balance. By inhibiting ACE, the production of angiotensin II (a potent vasoconstrictor) is reduced, leading to vasodilation and a decrease in blood pressure. This mechanism is the foundation for widely prescribed antihypertensive drugs like Enalapril.

Herein, we provide detailed, field-proven protocols for the synthesis of a key Enalapril precursor from Ethyl 4-oxo-5-phenylpentanoate and the subsequent in vitro evaluation of its ACE inhibitory activity. The methodologies are designed to be self-validating, with explanations grounded in established chemical and biological principles.

Synthesis Protocol: Reductive Amination for the Preparation of an ACE Inhibitor Core

The primary transformation of Ethyl 4-oxo-5-phenylpentanoate into an ACE inhibitor scaffold involves a stereoselective reductive amination. This reaction couples the keto-ester with an amino acid (in this case, L-alanine) to form a new chiral center, creating the dipeptide-like structure essential for binding to the ACE active site.

Protocol 1: Synthesis of N-(1-(S)-ethoxycarbonyl-3-phenylpropyl)-L-alanine

This protocol details the synthesis of the core structure of Enalapril via reductive amination.

Experimental Rationale: The choice of sodium triacetoxyborohydride (NaBH(OAc)₃) is critical. Unlike harsher reducing agents like sodium borohydride (NaBH₄), NaBH(OAc)₃ is a mild and selective reagent that efficiently reduces the iminium ion intermediate formed in situ from the ketone and amine, without significantly reducing the starting ketone. This selectivity minimizes side reactions and improves yield. The reaction is performed in a non-protic solvent like dichloromethane (DCM) to ensure the stability of the reducing agent.

Materials:

• Ethyl 4-oxo-5-phenylpentanoate

• L-alanine

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Dichloromethane (DCM), anhydrous

• Acetic Acid, glacial

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Nitrogen or Argon gas supply

• Separatory funnel

• Rotary evaporator

Step-by-Step Methodology:

• Reactant Setup: In a 250 mL round-bottom flask under a nitrogen atmosphere, dissolve Ethyl 4-oxo-5-phenylpentanoate (1.0 eq) and L-alanine (1.1 eq) in anhydrous DCM (approx. 10 mL per gram of keto-ester).

• Acid Catalyst: Add a catalytic amount of glacial acetic acid (0.1 eq) to the mixture. This acid catalyzes the formation of the iminium ion intermediate.

• Reaction Initiation: Stir the mixture at room temperature for 30 minutes to allow for the formation of the iminium intermediate.

• Reduction: Slowly add sodium triacetoxyborohydride (1.5 eq) portion-wise over 20 minutes. An exothermic reaction may be observed; maintain the temperature below 30°C using a water bath if necessary.

• Reaction Monitoring: Allow the reaction to stir at room temperature for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Workup - Quenching: Carefully quench the reaction by slowly adding saturated sodium bicarbonate solution until effervescence ceases. This neutralizes the acetic acid and remaining reducing agent.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer twice with DCM.

• Washing: Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude oil via flash column chromatography on silica gel to yield the pure product.

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of an ACE inhibitor precursor.

Application: In Vitro Efficacy Testing

Once synthesized, the derivatives must be tested for their ability to inhibit the target enzyme, ACE. A common and reliable method is a spectrophotometric assay using the substrate N-[3-(2-furyl)acryloyl]-L-phenylalanylglycylglycine (FAPGG).

Mechanism of Action: The Renin-Angiotensin-Aldosterone System (RAAS)

The synthesized compounds are designed to interfere with the RAAS pathway. Understanding this pathway is key to interpreting the experimental data. ACE inhibitors block the conversion of Angiotensin I to Angiotensin II, a potent vasoconstrictor and a stimulator of aldosterone release. The net effect is reduced blood pressure.

RAAS Pathway Diagram

Caption: The Renin-Angiotensin-Aldosterone System and the site of ACE inhibition.

Protocol 2: In Vitro ACE Inhibition Assay (FAPGG Method)

Assay Principle: This assay measures the activity of ACE by monitoring the decrease in absorbance at 340 nm as it cleaves the substrate FAPGG into FAP and glycylglycine. An inhibitor will slow down this rate of cleavage. The concentration of the inhibitor required to reduce enzyme activity by 50% is known as the IC₅₀ value.

Materials:

• Rabbit lung ACE (commercially available)

• N-[3-(2-furyl)acryloyl]-L-phenylalanylglycylglycine (FAPGG) substrate

• Tris-HCl buffer (pH 7.5) containing NaCl

• Synthesized inhibitor compound

• DMSO (for dissolving the inhibitor)

• 96-well UV-transparent microplate

• Microplate spectrophotometer

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare a stock solution of the synthesized inhibitor in DMSO.

  • Create a series of dilutions of the inhibitor stock solution in the Tris-HCl buffer.

  • Prepare a solution of ACE in Tris-HCl buffer.

  • Prepare a solution of FAPGG in Tris-HCl buffer.

• Assay Setup (in a 96-well plate):

  • Test Wells: Add 20 µL of each inhibitor dilution.

  • Positive Control (No Inhibition): Add 20 µL of buffer (with DMSO equivalent to the test wells).

  • Negative Control (No Enzyme): Add 20 µL of buffer.

• Enzyme Addition: Add 20 µL of the ACE solution to the Test Wells and the Positive Control well. Add 20 µL of buffer to the Negative Control well.

• Pre-incubation: Incubate the plate at 37°C for 10 minutes to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Add 160 µL of the FAPGG substrate solution to all wells to start the reaction.

• Kinetic Measurement: Immediately place the plate in a microplate reader and measure the decrease in absorbance at 340 nm every 30 seconds for 15-20 minutes at 37°C.

• Data Analysis:

  • Calculate the rate of reaction (V) for each well by determining the slope of the linear portion of the absorbance vs. time curve.

  • Calculate the percentage of inhibition for each inhibitor concentration using the formula: % Inhibition = [1 - (V_inhibitor / V_positive_control)] * 100

  • Plot the % Inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC₅₀ value by fitting the data to a dose-response curve (sigmoidal curve fit).

Data Presentation: Comparative Efficacy

The IC₅₀ values for different synthesized derivatives can be tabulated to compare their potency. Lower IC₅₀ values indicate higher potency.

Compound ID	Structural Modification	ACE Inhibition IC₅₀ (nM)
Control (Enalaprilat)	-	1.2
Derivative A	N-(1-(S)-ethoxycarbonyl-3-phenylpropyl)-L-alanine	5.8
Derivative B	N-(1-(S)-propoxycarbonyl-3-phenylpropyl)-L-alanine	8.2
Derivative C	N-(1-(S)-ethoxycarbonyl-3-phenylpropyl)-L-proline	2.5

Note: Data is representative and for illustrative purposes.

Conclusion and Future Directions

This guide has outlined a robust and reproducible framework for the synthesis and evaluation of Ethyl 4-oxo-5-phenylpentanoate derivatives as potential ACE inhibitors. The provided protocols, grounded in established chemical and pharmacological principles, offer a clear path from a versatile starting material to a functionally active compound with quantifiable biological activity. The reductive amination strategy is highly adaptable, allowing for the creation of diverse libraries of compounds by varying the amino acid component.

Future work could involve exploring alternative amino acids to probe the structure-activity relationship (SAR) of the ACE active site further. Additionally, cellular and in vivo models would be the logical next steps to validate the therapeutic potential of the most potent inhibitors identified through this in vitro screening process.

References

This is a representative list of references that would support the claims and protocols described above. Real-world application would require citing the specific primary literature from which protocols were adapted.

• Synthesis and Biological Activity of Novel Angiotensin Converting Enzyme (ACE) Inhibitors. Journal of Medicinal Chemistry. [Link]

• A convenient synthesis of ethyl (S)-2-[(S)-N-(4-oxocyclohexyl)alanyl]amino-4-phenylbutanoate, a key intermediate for new ACE inhibitors. Tetrahedron: Asymmetry. [Link]

• Reductive Amination in the Synthesis of Medicinal Compounds. Chemical Reviews. [Link]

• A continuous spectrophotometric assay for angiotensin-converting enzyme. Analytical Biochemistry. [Link]

• The Renin-Angiotensin-Aldosterone System: A Fundamental Regulator of Blood Pressure and Salt Balance. Comprehensive Physiology. [Link]

Application Notes and Protocols for the Analysis of Ethyl 4-oxo-5-phenylpentanoate

Abstract

This comprehensive technical guide provides detailed application notes and validated protocols for the analytical characterization of Ethyl 4-oxo-5-phenylpentanoate (CAS No. 20416-11-9).[1] This document is intended for researchers, scientists, and professionals in the field of drug development and chemical analysis. The methodologies outlined herein encompass chromatographic and spectroscopic techniques, including High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS). Each section is designed to provide not only a step-by-step protocol but also the underlying scientific rationale for the experimental choices, ensuring technical accuracy and robust, reproducible results.

Introduction to the Analytical Challenges of a β-Keto Ester

Ethyl 4-oxo-5-phenylpentanoate is a β-keto ester, a class of compounds that presents unique analytical challenges. The primary difficulty arises from keto-enol tautomerism, where the molecule exists in equilibrium between its keto and enol forms. This phenomenon can lead to poor peak shapes, such as peak splitting or broadening, in chromatographic separations.[2] Furthermore, the thermal lability of β-keto esters can result in degradation during analysis by Gas Chromatography, necessitating specific precautions or derivatization.

This guide addresses these challenges by providing optimized analytical methods to ensure accurate and reliable characterization of Ethyl 4-oxo-5-phenylpentanoate.

High-Performance Liquid Chromatography (HPLC) for Purity and Quantification

Reverse-Phase HPLC (RP-HPLC) is a powerful technique for assessing the purity and quantifying the amount of Ethyl 4-oxo-5-phenylpentanoate in a sample. The method's success hinges on controlling the keto-enol tautomerism to achieve a single, sharp chromatographic peak.

Rationale for Method Development

The choice of a C18 stationary phase provides a non-polar environment suitable for retaining the moderately polar analyte. The mobile phase composition is critical; an acidic pH helps to suppress the ionization of the enol form and drive the equilibrium towards one tautomer, resulting in improved peak shape.[2] The use of a photodiode array (PDA) or UV detector is appropriate due to the presence of the phenyl group, which provides strong chromophoric activity.

Visual Workflow for HPLC Analysis

Caption: Workflow for HPLC analysis of Ethyl 4-oxo-5-phenylpentanoate.

Detailed HPLC Protocol

Instrumentation:

• HPLC system with a quaternary or binary pump

• Autosampler

• Column oven

• UV/Vis or Photodiode Array (PDA) detector

Materials:

• Ethyl 4-oxo-5-phenylpentanoate reference standard

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (or Trifluoroacetic acid)

• 0.45 µm syringe filters

Chromatographic Conditions:

Parameter	Value	Rationale
Column	C18 reverse-phase, 4.6 x 150 mm, 5 µm	Provides good retention and resolution for compounds of this polarity.
Mobile Phase	A: Water with 0.1% Formic AcidB: Acetonitrile with 0.1% Formic Acid	Acidified mobile phase improves peak shape by suppressing enolization.[2] The gradient allows for efficient elution.
Gradient	0-2 min: 50% B2-10 min: 50-90% B10-12 min: 90% B12-13 min: 90-50% B13-15 min: 50% B	A gradient elution ensures that the analyte is eluted with a good peak shape and separates it from potential impurities.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing a balance between analysis time and efficiency.
Column Temperature	30 °C	Maintaining a constant temperature ensures reproducible retention times.
Detection	254 nm	The phenyl group exhibits strong absorbance at this wavelength.
Injection Volume	10 µL	A typical injection volume to avoid column overloading.

Procedure:

• Standard Preparation: Accurately weigh approximately 10 mg of the Ethyl 4-oxo-5-phenylpentanoate reference standard and dissolve it in 10 mL of the mobile phase (50:50 A:B) to create a 1 mg/mL stock solution. Further dilute to a working concentration of 0.1 mg/mL.

• Sample Preparation: Prepare the sample by dissolving it in the mobile phase to an expected concentration of approximately 0.1 mg/mL.[3][4] Filter the solution through a 0.45 µm syringe filter before injection.[3]

• System Equilibration: Equilibrate the HPLC system with the initial mobile phase composition for at least 30 minutes or until a stable baseline is achieved.

• Analysis: Inject the prepared standard and sample solutions into the HPLC system.

• Data Processing: Identify the peak corresponding to Ethyl 4-oxo-5-phenylpentanoate by comparing the retention time with that of the reference standard. Calculate the purity of the sample based on the peak area percentage.

Method Validation (as per ICH Guidelines)

To ensure the reliability of the HPLC method, it should be validated according to the International Council for Harmonisation (ICH) guidelines.[5][6][7][8][9]

Validation Parameter	Acceptance Criteria
Specificity	The analyte peak should be well-resolved from any impurities or degradation products. Peak purity analysis should be performed using a PDA detector.
Linearity	A minimum of five concentrations should be prepared, and the correlation coefficient (r²) of the calibration curve should be ≥ 0.999.
Accuracy	The recovery should be between 98.0% and 102.0% for the analyte at three different concentration levels.[6]
Precision	The relative standard deviation (RSD) for six replicate injections of the standard should be ≤ 2.0%. Intermediate precision should also be evaluated.[7]
Limit of Detection (LOD) & Limit of Quantitation (LOQ)	Determined based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.
Robustness	The method should be insensitive to small, deliberate variations in parameters such as mobile phase composition, pH, flow rate, and column temperature.

Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Impurities and Structural Confirmation

GC-MS is a highly sensitive and selective technique for the analysis of volatile and semi-volatile compounds. However, for β-keto esters like Ethyl 4-oxo-5-phenylpentanoate, thermal degradation in the hot injector and column can be a significant issue. To mitigate this, a derivatization step is highly recommended.

Rationale for Derivatization

Direct injection of Ethyl 4-oxo-5-phenylpentanoate onto a GC system can lead to thermal decomposition, primarily to phenylacetone. To prevent this and to address the issue of keto-enol tautomerism, derivatization is employed. Oximation, using a reagent like methoxyamine hydrochloride, converts the ketone group into a more stable methoxime, leading to a single, sharp chromatographic peak and preventing on-column degradation.

Visual Workflow for GC-MS Analysis

Caption: Experimental workflow for the GC-MS analysis of Ethyl 4-oxo-5-phenylpentanoate.

Detailed GC-MS Protocol

Instrumentation:

• Gas chromatograph with a split/splitless injector

• Mass selective detector (MSD)

Materials:

• Ethyl 4-oxo-5-phenylpentanoate

• Methoxyamine hydrochloride solution (20 mg/mL in pyridine)

• Dichloromethane or Ethyl Acetate (GC grade)

• Anhydrous sodium sulfate

• 2 mL GC vials with inserts

GC-MS Conditions:

Parameter	Value	Rationale
Column	HP-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness	A common, robust column for a wide range of analytes.
Carrier Gas	Helium at a constant flow of 1.0 mL/min	Inert carrier gas providing good chromatographic efficiency.
Injector Temperature	250 °C	High enough to ensure volatilization without causing significant degradation of the derivatized analyte.
Oven Program	Initial: 100 °C (hold 2 min)Ramp: 10 °C/min to 280 °C (hold 5 min)	A temperature program that allows for the separation of the analyte from the solvent and potential impurities.
MS Source Temp.	230 °C	Standard source temperature for electron ionization.
MS Quad Temp.	150 °C	Standard quadrupole temperature.
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard ionization energy that produces reproducible fragmentation patterns.
Scan Range	40-400 m/z	A scan range that covers the expected molecular ion and fragment ions of the derivatized analyte.

Procedure:

• Sample Preparation: Accurately weigh approximately 1 mg of the sample into a 2 mL GC vial. Add 100 µL of dichloromethane or ethyl acetate to dissolve the sample.

• Derivatization: Add 50 µL of the methoxyamine hydrochloride solution to the vial. Cap the vial tightly and heat at 60 °C for 30 minutes.

• Analysis: After cooling to room temperature, inject 1 µL of the derivatized sample into the GC-MS system.

• Data Analysis: Analyze the total ion chromatogram (TIC) to identify the peak for the derivatized Ethyl 4-oxo-5-phenylpentanoate. Extract the mass spectrum of this peak and compare it to a reference spectrum or interpret the fragmentation pattern for structural confirmation.

Spectroscopic Characterization

Spectroscopic techniques are essential for the unambiguous identification and structural elucidation of Ethyl 4-oxo-5-phenylpentanoate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the molecule.

• ¹H NMR: The proton NMR spectrum will show characteristic signals for the ethyl group (a quartet and a triplet), the methylene protons of the pentanoate chain, the benzylic protons, and the aromatic protons of the phenyl group. The chemical shifts and coupling patterns are key to confirming the structure.

• ¹³C NMR: The carbon NMR spectrum will display distinct signals for the carbonyl carbons of the ester and ketone, the carbons of the ethyl group, the aliphatic carbons of the pentanoate chain, and the aromatic carbons.

Expected ¹H and ¹³C NMR Data: A detailed interpretation of the ¹H and ¹³C NMR spectra should be performed to confirm the structure of Ethyl 4-oxo-5-phenylpentanoate.[10][11][12] The expected chemical shifts can be predicted using standard correlation tables and software.

Mass Spectrometry (MS)

The mass spectrum of Ethyl 4-oxo-5-phenylpentanoate (or its derivative) provides information about its molecular weight and fragmentation pattern, which is crucial for structural confirmation.

Expected Fragmentation Pattern: The electron ionization (EI) mass spectrum of a β-keto ester is typically characterized by cleavages alpha to the carbonyl groups and McLafferty rearrangements.[13][14][15][16][17] For the derivatized compound, characteristic fragment ions corresponding to the loss of the derivatizing group will also be observed. The molecular ion peak should be consistent with the calculated molecular weight of the compound.

Conclusion

The analytical methods presented in this guide provide a robust framework for the comprehensive characterization of Ethyl 4-oxo-5-phenylpentanoate. The detailed HPLC and GC-MS protocols, along with the principles of spectroscopic analysis, are designed to ensure accurate and reproducible results for researchers and scientists in the pharmaceutical and chemical industries. Adherence to the principles of method validation is crucial for generating reliable data for regulatory submissions and quality control.

References

• Weiler, L. (1972). Mass Spectra of β-Keto Esters. Canadian Journal of Chemistry, 50(16), 2707–2711.
• ResearchGate. (n.d.). Mass Spectra of β-Keto Esters.
• Pharmaguideline. (2024).
• Organomation. (n.d.).
• Canadian Science Publishing. (n.d.). Mass Spectra of β-Keto Esters.
• Drawell. (n.d.). Sample Preparation for HPLC Analysis: Step Guides and Common Techniques.
• Thermo Fisher Scientific. (2022, January 27).
• Acta Scientific. (2020, March 23).
• Torontech. (2024, July 23).
• Greyhound Chromatography. (2023, April 27). How to Prepare a Sample for HPLC Analysis.
• ACS Publications. (n.d.). Studies in Mass Spectroscopy. III.1 Mass Spectra of β-Keto Esters.
• AMSbiopharma. (n.d.).
• ACS Publications. (n.d.). Studies in Mass Spectroscopy. III.1 Mass Spectra of β-Keto Esters.
• Chromatography Forum. (2010, November 26). beta keto esters by HPLC.
• ICH. (2023, November 30).
• IVT Network. (n.d.). Step-by-Step Analytical Methods Validation and Protocol in the Quality System Compliance Industry.
• Thieme Connect. (n.d.).
• IJARMPS. (2019).
• Minnesota State University Moorhead. (n.d.).
• World Journal of Pharmaceutical Research. (n.d.).
• PubChem. (n.d.).
• PMC. (n.d.). Asymmetric reduction of ketones and β-keto esters by (S)
• Indonesian Journal of Science and Technology. (n.d.). How to Read and Interpret 1H-NMR and 13C-NMR Spectrums.
• Pharmacia. (2022, April 5). Development and validation of an RP-HPLC method for analysis of 2-(5-(4-chlorophenyl)-3-(ethoxycarbonyl)-2-methyl-1H-pyrrol-1-yl)propanoic acid and its impurities under different pH.
• PubChem. (n.d.).
• ResearchGate. (n.d.). How to Read and Interpret 1H-NMR and 13C-NMR Spectrums.

Sources

• 1. Ethyl 4-oxo-5-phenylpentanoate | C13H16O3 | CID 568213 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. beta keto esters by HPLC - Chromatography Forum [chromforum.org]
• 3. organomation.com [organomation.com]
• 4. drawellanalytical.com [drawellanalytical.com]
• 5. Steps for HPLC Method Validation | Pharmaguideline [pharmaguideline.com]
• 6. actascientific.com [actascientific.com]
• 7. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 8. database.ich.org [database.ich.org]
• 9. demarcheiso17025.com [demarcheiso17025.com]
• 10. Thieme E-Books & E-Journals [thieme-connect.de]
• 11. web.mnstate.edu [web.mnstate.edu]
• 12. researchgate.net [researchgate.net]
• 13. cdnsciencepub.com [cdnsciencepub.com]
• 14. researchgate.net [researchgate.net]
• 15. cdnsciencepub.com [cdnsciencepub.com]
• 16. pubs.acs.org [pubs.acs.org]
• 17. pubs.acs.org [pubs.acs.org]

Application Note: High-Purity Chromatographic Purification of Ethyl 4-oxo-5-phenylpentanoate

Abstract: This comprehensive guide details robust and scalable methods for the chromatographic purification of Ethyl 4-oxo-5-phenylpentanoate, a key intermediate in various organic synthesis pathways. We present two primary protocols: a high-throughput flash chromatography method for bulk purification and a high-resolution preparative High-Performance Liquid Chromatography (HPLC) method for achieving superior purity. This document provides not only step-by-step instructions but also the underlying scientific principles, method development strategies, and troubleshooting insights to empower researchers in obtaining highly pure material for downstream applications.

Introduction and Scientific Background

Ethyl 4-oxo-5-phenylpentanoate (CAS No. 20416-11-9) is a β-keto ester possessing a molecular weight of 220.26 g/mol .[1] Its structure, featuring a reactive keto group and an ester moiety, makes it a versatile building block in the synthesis of more complex molecules. The purity of this intermediate is paramount, as contaminants can lead to significant side reactions, reduced yields, and complications in the structural elucidation of final products.

The primary challenge in purifying β-keto esters like Ethyl 4-oxo-5-phenylpentanoate via chromatography stems from their existence as a mixture of keto-enol tautomers. This equilibrium can lead to broadened or split peaks in chromatography, complicating separation and analysis.[2] This guide addresses this challenge by providing optimized conditions that favor a single form or accelerate the interconversion, resulting in sharp, symmetrical peaks and efficient purification.

Strategic Purification Workflow

The choice between flash chromatography and preparative HPLC depends on the required purity and scale. Flash chromatography is ideal for rapidly processing gram-to-multi-gram quantities of crude material to achieve good-to-high purity (>95%). Preparative HPLC is employed when exceptional purity (>99%) is required, typically for smaller quantities of material intended for rigorous analytical studies or as a final polishing step.

Caption: Strategic workflow for the purification of Ethyl 4-oxo-5-phenylpentanoate.

Method 1: Flash Chromatography for Bulk Purification

Normal-phase flash chromatography is a rapid and cost-effective technique for purifying significant quantities of organic compounds.[3] The separation is based on the differential adsorption and desorption of compounds on a polar stationary phase (e.g., silica gel) using a non-polar mobile phase.[4]

Method Development via Thin-Layer Chromatography (TLC)

Before performing a flash column, it is essential to develop an appropriate solvent system using TLC. The goal is to find a mobile phase composition that provides a retention factor (Rƒ) of approximately 0.2-0.4 for the target compound, ensuring good separation from impurities.

Protocol: TLC Method Development

• Prepare TLC Plates: Use standard silica gel 60 F₂₅₄ plates.

• Spot Sample: Dissolve a small amount of the crude material in a suitable solvent (e.g., dichloromethane or ethyl acetate) and spot it onto the baseline of the TLC plate.

• Develop Plates: Place the plates in TLC chambers containing different ratios of a non-polar solvent (Hexane or Heptane) and a moderately polar solvent (Ethyl Acetate).[5]

• Visualize: After development, visualize the spots under UV light (254 nm) and/or by staining with a suitable agent (e.g., potassium permanganate).

• Select System: Choose the solvent system that gives the best separation with the target compound at an Rƒ of ~0.3.

Parameter	Recommended Condition	Rationale
Stationary Phase	Silica Gel 60 F₂₅₄	Standard polar medium for normal-phase chromatography.[4]
Mobile Phase	Hexane:Ethyl Acetate	Excellent solvent system with tunable polarity for a wide range of compounds.[5]
Initial Test Ratios	9:1, 4:1, 7:3 (Hex:EtOAc)	These ratios cover a good polarity range to quickly find a suitable Rƒ.
Target Rƒ Value	0.2 - 0.4	Provides optimal resolution and a reasonable elution time on the column.[4]

Flash Chromatography Protocol

This protocol is designed for the purification of approximately 1-2 grams of crude material. The column size and solvent volumes should be scaled accordingly for different amounts.

Caption: Step-by-step workflow for Flash Chromatography purification.

Step-by-Step Methodology:

• Column Preparation:

  • Select a glass column of appropriate size (e.g., 40-60 mm diameter for 1-2 g of sample).

  • Prepare a slurry of silica gel (approx. 50-100 times the weight of the crude sample) in the chosen mobile phase.[3]

  • Pour the slurry into the column and allow it to pack under gentle pressure or gravity, ensuring no air bubbles are trapped.[6] Add a thin layer of sand on top to protect the silica bed.

• Sample Loading (Dry Loading Recommended):

  • Dissolve the crude Ethyl 4-oxo-5-phenylpentanoate in a minimal amount of a volatile solvent (e.g., dichloromethane).

  • Add a small amount of silica gel (2-3 times the sample weight) to this solution.

  • Remove the solvent by rotary evaporation to obtain a free-flowing powder.[6]

  • Carefully add this powder to the top of the packed column.

• Elution and Fraction Collection:

  • Carefully add the mobile phase to the column without disturbing the top layer.

  • Apply gentle air pressure to achieve a steady flow rate.

  • For simple separations, an isocratic elution (using the same solvent ratio throughout) is sufficient.[4] For more complex mixtures, a step or linear gradient (gradually increasing the polarity with ethyl acetate) can improve resolution.[5]

  • Collect fractions in test tubes or vials.

• Analysis:

  • Monitor the elution by spotting fractions onto a TLC plate and developing it.

  • Identify the fractions containing the pure product.

  • Combine the pure fractions and remove the solvent under reduced pressure to yield the purified Ethyl 4-oxo-5-phenylpentanoate.

Method 2: Preparative HPLC for High-Purity Isolation

Preparative HPLC is a powerful technique for achieving purities exceeding 99%.[7] It operates on the same principles as analytical HPLC but uses larger columns and higher flow rates to isolate, rather than just detect, components of a mixture.[8][9]

The Tautomerism Challenge

As a β-keto ester, Ethyl 4-oxo-5-phenylpentanoate exists in equilibrium between its keto and enol forms. In reverse-phase HPLC, this can result in poor peak shapes. The key to successful purification is to either "lock" the molecule in one form or to accelerate the interconversion so that the two forms elute as a single, sharp peak. Adding a small amount of acid (e.g., formic or acetic acid) to the mobile phase protonates the enolate, shifting the equilibrium to the keto form and dramatically improving peak shape.[2]

Sources

• 1. Ethyl 4-oxo-5-phenylpentanoate | C13H16O3 | CID 568213 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. beta keto esters by HPLC - Chromatography Forum [chromforum.org]
• 3. orgsyn.org [orgsyn.org]
• 4. biotage.com [biotage.com]
• 5. kinglab.chemistry.wfu.edu [kinglab.chemistry.wfu.edu]
• 6. How to set up and run a flash chromatography column. [reachdevices.com]
• 7. labcompare.com [labcompare.com]
• 8. lcms.cz [lcms.cz]
• 9. glsciencesinc.com [glsciencesinc.com]

Synthesis of Ethyl 4-oxo-5-phenylpentanoate: A Detailed Protocol for Researchers

This comprehensive guide provides a detailed protocol for the synthesis of Ethyl 4-oxo-5-phenylpentanoate, a valuable keto ester intermediate in the development of various organic molecules and pharmaceutical agents. This document is intended for researchers, scientists, and drug development professionals, offering in-depth insights into the reaction mechanism, experimental setup, purification, and characterization of the target compound.

Introduction

Ethyl 4-oxo-5-phenylpentanoate (CAS No. 20416-11-9) is an organic compound with the molecular formula C₁₃H₁₆O₃.[1] Its structure features a pentanoate backbone with an ethyl ester at one terminus, a ketone at the 4-position, and a phenyl group at the 5-position. This unique arrangement of functional groups makes it a versatile building block in organic synthesis. The presence of both a ketone and an ester allows for a wide range of chemical transformations, enabling the construction of more complex molecular architectures.

The synthesis of Ethyl 4-oxo-5-phenylpentanoate is most effectively achieved through a Friedel-Crafts acylation reaction.[2] This classic electrophilic aromatic substitution allows for the formation of a carbon-carbon bond between an aromatic ring and an acyl group, in this case, attaching the phenyl group to the keto-ester backbone.[2]

Reaction Principle: Friedel-Crafts Acylation

The core of this synthesis is the Friedel-Crafts acylation of benzene with ethyl 4-chloro-4-oxobutanoate, also known as ethyl succinyl chloride.[3] The reaction is catalyzed by a strong Lewis acid, typically anhydrous aluminum chloride (AlCl₃).

The mechanism proceeds through the following key steps:

• Formation of the Acylium Ion: The Lewis acid catalyst, AlCl₃, coordinates to the chlorine atom of the acyl chloride (ethyl 4-chloro-4-oxobutanoate). This polarization facilitates the departure of the chloride ion, forming a highly electrophilic and resonance-stabilized acylium ion.[3][4]

• Electrophilic Aromatic Substitution: The electron-rich π-system of the benzene ring acts as a nucleophile, attacking the electrophilic carbon of the acylium ion. This step transiently disrupts the aromaticity of the ring, leading to the formation of a resonance-stabilized carbocation intermediate known as a sigma complex or arenium ion.[5]

• Deprotonation and Catalyst Regeneration: A weak base, typically [AlCl₄]⁻, removes a proton from the carbon atom of the benzene ring that is bonded to the acyl group. This restores the aromaticity of the ring and regenerates the aluminum chloride catalyst, yielding the final product, Ethyl 4-oxo-5-phenylpentanoate.[5]

Experimental Protocol

This section provides a detailed, step-by-step methodology for the synthesis of Ethyl 4-oxo-5-phenylpentanoate.

Materials and Reagents

Reagent	Chemical Formula	Molar Mass ( g/mol )	Quantity	Moles	Notes
Benzene	C₆H₆	78.11	(Excess)	-	Anhydrous, as solvent and reactant
Ethyl 4-chloro-4-oxobutanoate	C₆H₉ClO₃	164.59	16.46 g	0.1	Acylating agent
Aluminum Chloride (anhydrous)	AlCl₃	133.34	14.7 g	0.11	Lewis acid catalyst
Dichloromethane (DCM)	CH₂Cl₂	84.93	100 mL	-	Anhydrous solvent
Hydrochloric Acid (conc.)	HCl	36.46	As needed	-	For quenching
Saturated Sodium Bicarbonate	NaHCO₃	84.01	As needed	-	For washing
Anhydrous Magnesium Sulfate	MgSO₄	120.37	As needed	-	For drying
Diethyl Ether	(C₂H₅)₂O	74.12	As needed	-	For extraction

Equipment

• Three-necked round-bottom flask (500 mL)

• Reflux condenser

• Pressure-equalizing dropping funnel

• Magnetic stirrer and stir bar

• Ice bath

• Heating mantle

• Separatory funnel (500 mL)

• Rotary evaporator

• Vacuum distillation apparatus

Synthesis Procedure

• Reaction Setup: In a 500 mL three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a pressure-equalizing dropping funnel, add anhydrous aluminum chloride (14.7 g, 0.11 mol) and anhydrous dichloromethane (50 mL). Cool the suspension to 0-5 °C using an ice bath with continuous stirring.

• Addition of Acylating Agent: Dissolve ethyl 4-chloro-4-oxobutanoate (16.46 g, 0.1 mol) in anhydrous dichloromethane (20 mL) and add it to the dropping funnel. Add this solution dropwise to the stirred AlCl₃ suspension over 30 minutes, ensuring the internal temperature remains below 10 °C.

• Addition of Benzene: After the addition of the acylating agent is complete, add anhydrous benzene (excess) to the dropping funnel and add it dropwise to the reaction mixture over 30 minutes, maintaining the temperature below 10 °C.

• Reaction: Once the addition of benzene is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Continue stirring for an additional 2-3 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).[3]

• Quenching: Upon completion, carefully and slowly pour the reaction mixture into a beaker containing a vigorously stirred mixture of crushed ice (200 g) and concentrated hydrochloric acid (50 mL). This step should be performed in a fume hood as it will generate HCl gas.

• Work-up: Transfer the quenched mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer twice with diethyl ether (2 x 50 mL). Combine all the organic layers.

• Washing: Wash the combined organic layers successively with water (100 mL), saturated sodium bicarbonate solution (100 mL) until effervescence ceases, and finally with brine (100 mL).

• Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

Purification

The crude product is an oil that can be purified by vacuum distillation to yield pure Ethyl 4-oxo-5-phenylpentanoate.

Characterization of Ethyl 4-oxo-5-phenylpentanoate

The identity and purity of the synthesized compound should be confirmed by spectroscopic methods.

Property	Value
Molecular Formula	C₁₃H₁₆O₃
Molar Mass	220.26 g/mol [1]
Appearance	Colorless to pale yellow liquid
Boiling Point	(Predicted) ~150-160 °C at reduced pressure
¹H NMR (CDCl₃, δ)	~1.25 (t, 3H, -OCH₂CH ₃), ~2.60 (t, 2H, -C(=O)CH ₂CH₂-), ~2.90 (t, 2H, -C(=O)CH₂CH ₂-), ~3.80 (s, 2H, -C(=O)CH ₂Ph), ~4.15 (q, 2H, -OCH ₂CH₃), ~7.20-7.40 (m, 5H, Ar-H )
¹³C NMR (CDCl₃, δ)	~14.2 (-OCH₂C H₃), ~28.0 (-C(=O)CH₂C H₂-), ~37.5 (-C(=O)C H₂CH₂-), ~49.5 (-C(=O)C H₂Ph), ~60.5 (-OC H₂CH₃), ~127.0, ~128.5, ~129.5 (Ar-C), ~134.0 (Ar-C, ipso), ~173.0 (-C (=O)O-), ~207.0 (-C (=O)-)
IR (neat, cm⁻¹)	~1735 (C=O stretch, ester), ~1685 (C=O stretch, ketone), ~1600, 1495, 1450 (C=C aromatic stretch), ~750, 700 (C-H aromatic bend)
MS (m/z)	220 (M⁺), 105 (base peak, Ph-C=O⁺), 91 (tropylium ion)

Reaction Workflow and Mechanism Diagrams

Experimental Workflow

Caption: Experimental workflow for the synthesis of Ethyl 4-oxo-5-phenylpentanoate.

Friedel-Crafts Acylation Mechanism

Caption: Mechanism of the Friedel-Crafts acylation reaction.

Conclusion

This application note provides a robust and detailed protocol for the synthesis of Ethyl 4-oxo-5-phenylpentanoate via Friedel-Crafts acylation. By carefully following the outlined steps and adhering to good laboratory practices, researchers can reliably synthesize this valuable intermediate for their research and development needs. The provided characterization data will aid in the confirmation of the final product's identity and purity.

References

• Chemguide. (n.d.). Friedel-Crafts Acylation of Benzene. Retrieved from [Link]

• LibreTexts Chemistry. (2020). 18.5: Alkylation and Acylation of Benzene - The Friedel-Crafts EAS Reactions. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Friedel-Crafts Acylation. Retrieved from [Link]

• PubChem. (n.d.). Ethyl 4-oxo-5-phenylpentanoate. Retrieved from [Link]

• YouTube. (2018). Friedel Crafts Acylation of Benzene Reaction Mechanism. Retrieved from [Link]

• PubChem. (n.d.). Ethyl 4-oxo-5-phenylpentanoate. Retrieved from [Link]

• YouTube. (2018). Friedel Crafts Acylation of Benzene Reaction Mechanism. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis route of E0199: (A) Ethyl 4-chloro-4-oxobutanoate (SM2).... Retrieved from [Link]

• Google Patents. (n.d.). US20110009663A1 - PROCESS FOR PURIFYING AN a-KETO ESTER.

Sources

• 1. Ethyl 4-oxo-5-phenylpentanoate | C13H16O3 | CID 568213 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Friedel-Crafts Acylation [organic-chemistry.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. youtube.com [youtube.com]
• 5. chem.libretexts.org [chem.libretexts.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of Ethyl 4-oxo-5-phenylpentanoate

Prepared by the Senior Application Scientist Team

This guide is designed for researchers, chemists, and drug development professionals to provide in-depth technical support for the synthesis of Ethyl 4-oxo-5-phenylpentanoate. Our goal is to move beyond simple protocols and equip you with the scientific rationale to troubleshoot common issues, optimize your reaction yield, and ensure the integrity of your results.

Core Synthesis Methodology: Friedel-Crafts Acylation

The most common and direct route to synthesizing Ethyl 4-oxo-5-phenylpentanoate is through a Friedel-Crafts acylation reaction. This involves the electrophilic aromatic substitution of benzene with an appropriate acylating agent, catalyzed by a Lewis acid. The reaction typically uses ethyl 4-(chloroformyl)butanoate or a related derivative.

Reaction Scheme:

The core of this synthesis relies on the generation of a highly electrophilic acylium ion, which is then attacked by the electron-rich benzene ring.[1] The acyl group added to the ring is deactivating, which conveniently prevents polysubstitution—a common issue in Friedel-Crafts alkylation reactions.[1][2]

Representative Experimental Protocol

The following is a detailed, step-by-step methodology for a representative synthesis.

Materials:

• Anhydrous Aluminum Chloride (AlCl₃)

• Anhydrous Benzene (solvent and reactant)

• Ethyl 4-(chloroformyl)butanoate (acylating agent)

• Dry Dichloromethane (DCM) (optional solvent)

• Hydrochloric Acid (HCl), dilute solution

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Silica Gel for column chromatography

• Hexane and Ethyl Acetate (solvents for chromatography)

Procedure:

• Setup: Assemble an oven-dried, three-necked flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet. Ensure the entire system is under a positive pressure of dry nitrogen.

• Catalyst Suspension: To the flask, add anhydrous aluminum chloride (1.1 to 1.5 equivalents). Add anhydrous benzene (or dry DCM) to create a stirrable slurry.

• Cooling: Cool the slurry to 0-5 °C using an ice bath. Proper temperature control is critical to minimize side reactions.

• Addition of Acylating Agent: Dissolve ethyl 4-(chloroformyl)butanoate (1 equivalent) in a minimal amount of anhydrous benzene or dry DCM and add it to the dropping funnel. Add the acylating agent dropwise to the cooled AlCl₃ slurry over 30-60 minutes, maintaining the internal temperature below 10 °C.

• Reaction: After the addition is complete, allow the reaction to stir at 0-5 °C for 1-2 hours, then let it warm to room temperature. Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Quenching: Once the reaction is complete, cool the mixture back down to 0 °C and very slowly and carefully pour it over a mixture of crushed ice and concentrated HCl.[3] This step is highly exothermic and will generate HCl gas. Perform in a well-ventilated fume hood.

• Workup: Transfer the quenched mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with dilute HCl, water, saturated NaHCO₃ solution, and finally, brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent using a rotary evaporator.

• Purification: Purify the resulting crude oil via flash column chromatography on silica gel, typically using a gradient of hexane and ethyl acetate as the eluent.[4]

Troubleshooting Guide & FAQs

This section addresses the most common issues encountered during the synthesis in a direct question-and-answer format.

Q1: My reaction yield is extremely low or I've recovered only starting material. What are the most likely causes?

This is the most frequent issue and can stem from several sources. The primary culprits are related to the deactivation of the Lewis acid catalyst and the quality of your reagents.

A1: Key Troubleshooting Steps:

• Catalyst Inactivity due to Moisture: The Lewis acid catalyst, typically aluminum chloride (AlCl₃), is extremely sensitive to moisture.[5] Any water in your glassware, solvents, or reagents will hydrolyze and deactivate the catalyst.

  • Solution: Ensure all glassware is oven-dried immediately before use. Use freshly opened bottles of anhydrous solvents or purify them using standard procedures. The AlCl₃ should be a fine, free-flowing powder; if it is clumpy, it has likely been compromised by atmospheric moisture.[3]

• Insufficient Catalyst Loading: The product ketone can form a stable complex with AlCl₃, effectively removing it from the catalytic cycle.[5] Therefore, this reaction often requires stoichiometric or even excess amounts of the catalyst.

  • Solution: Verify your stoichiometry. For acylations, using at least 1.1 equivalents of AlCl₃ is standard. If yields are still low, consider increasing the catalyst loading to 1.5 equivalents.

• Poor Reagent Quality: The purity of the acylating agent is critical. If ethyl 4-(chloroformyl)butanoate has degraded (e.g., hydrolyzed to the corresponding carboxylic acid), it will not form the necessary acylium ion.

  • Solution: Use freshly prepared or recently purchased acyl chloride. If in doubt, you can test a small amount with an alcohol to see if it forms the corresponding ester.

• Sub-optimal Temperature: While some Friedel-Crafts reactions work at room temperature, others require heating. Conversely, excessive heat can cause decomposition.

  • Solution: Begin the reaction at a low temperature (0-5 °C) to control the initial exothermic reaction, then allow it to proceed at room temperature. If no conversion is observed, gentle heating (40-50 °C) can be attempted, but this should be monitored closely for byproduct formation.

Q2: I'm observing multiple products on my TLC or GC-MS analysis. How can I improve selectivity?

While Friedel-Crafts acylation is less prone to poly-substitution than alkylation, side products can still form.[5]

A2: Common Causes and Solutions:

• Isomer Formation: If you are using a substituted benzene as a starting material, the acyl group will be directed to specific positions (ortho, meta, or para) depending on the nature of the substituent. Steric hindrance can also play a role, often favoring the para product.

  • Solution: The choice of solvent can sometimes influence the ortho/para ratio. For instance, non-polar solvents like carbon disulfide (CS₂) can favor one isomer, while more polar solvents like nitrobenzene might favor another.[3] However, for this synthesis, benzene itself is often the solvent, simplifying this issue.

• Cleavage of the Ester Group: The Lewis acid can potentially coordinate with the ester functional group on the acylating agent, leading to side reactions or decomposition.

  • Solution: Maintain a low reaction temperature during the addition of the acylating agent. This minimizes the opportunity for side reactions involving the ester. A slow, controlled addition is key.

Q3: The workup is problematic; I'm getting an emulsion that won't separate. How can I resolve this?

Emulsion formation is a common problem during the quenching and extraction phases of Friedel-Crafts reactions, which can lead to significant product loss.[3]

A3: Strategies to Break Emulsions:

• Pour Reaction Mixture onto Ice/HCl: The standard procedure of pouring the reaction mixture onto an ice/acid slurry is designed to mitigate this.[3] The rapid, exothermic quench should be done with vigorous stirring.

• Add Brine: If an emulsion still forms in the separatory funnel, adding a saturated solution of NaCl (brine) can help break it by increasing the ionic strength of the aqueous phase.

• Filtration: Sometimes, fine particulate matter (like aluminum salts) can stabilize an emulsion. Filtering the entire mixture through a pad of Celite® can help remove these solids.

• Gentle Centrifugation: If lab facilities permit, centrifuging the emulsion can force the separation of the layers.

Yield Optimization Strategies

To systematically improve your yield, consider the impact of each parameter. The following table summarizes key variables and their expected effect based on established principles of Friedel-Crafts acylation.

Parameter	Range/Condition	Effect on Yield & Purity	Rationale
Catalyst Loading (AlCl₃)	1.1 - 1.5 eq.	Increasing loading can improve yield up to a point.	Overcomes product-catalyst complexation.[5] Excess may lead to more side reactions.
Reaction Temperature	0 °C to 50 °C	Lower temperatures (0-25 °C) generally favor higher purity.	Minimizes side reactions and decomposition.[5] Higher temps may be needed for less reactive substrates but risk lower selectivity.
Reaction Time	1 - 12 hours	Monitor by TLC/GC-MS.	Drive reaction to completion. Prolonged times can lead to product degradation.
Solvent Anhydrousness	< 50 ppm H₂O	Critical.	Moisture deactivates the Lewis acid catalyst, halting the reaction.[3][5]
Order of Addition	Acyl chloride to catalyst slurry	Standard & Recommended.	Prevents localized high concentrations of the acylating agent, reducing potential side reactions.

Visualizing the Process

To better understand the experimental flow and the underlying chemistry, refer to the following diagrams.

Experimental Workflow

Caption: A typical experimental workflow for Friedel-Crafts acylation.

Reaction Mechanism: Formation of the Acylium Ion

Caption: Generation of the key electrophile in the reaction.

References

• Chemistry Steps. (n.d.). Friedel-Crafts Acylation with Practice Problems. Retrieved from [Link]

• Hu, Y., et al. (2011). Ethyl 4-acetyl-5-oxo-3-phenylhexanoate. Acta Crystallographica Section E: Structure Reports Online, 67(Pt 4), o919. Available at: [Link]

• Leah4sci. (2017, July 5). Friedel–Crafts Acylation & Solutions to F–C Alkylation Problems. YouTube. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 568213, Ethyl 4-oxo-5-phenylpentanoate. Retrieved from [Link]

Sources

• 1. Friedel-Crafts Acylation with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 2. m.youtube.com [m.youtube.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Ethyl 4-acetyl-5-oxo-3-phenyl­hexa­noate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Synthesis of Ethyl 4-oxo-5-phenylpentanoate

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support guide for the synthesis of Ethyl 4-oxo-5-phenylpentanoate (CAS 20416-11-9).[1][2] This document is designed for researchers, chemists, and drug development professionals to navigate and troubleshoot common side reactions encountered during its synthesis. Our goal is to provide not just solutions, but a deeper mechanistic understanding to empower you in your laboratory work.

The primary and most established synthetic route involves the alkylation of an ethyl acetoacetate enolate with a suitable benzyl halide. While straightforward in principle, this pathway is susceptible to several competing reactions that can significantly impact yield and purity. This guide addresses these challenges in a practical, question-and-answer format.

Core Synthesis Workflow

The intended reaction pathway relies on the generation of a stabilized carbanion from ethyl acetoacetate, which then acts as a nucleophile.

Caption: General workflow for the synthesis via enolate alkylation.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

Q1: My reaction yield is poor, and TLC analysis shows multiple products. What are the most common side reactions?

A1: Low yield and poor product selectivity are hallmark issues in this synthesis. The enolate of ethyl acetoacetate is an ambident nucleophile, meaning it has two reactive sites: the alpha-carbon (α-C) and the carbonyl oxygen (O).[3] This, combined with the reactivity of the starting materials and product, leads to three primary side reactions:

• O-Alkylation: The enolate attacks the benzyl halide with its oxygen atom instead of the carbon, yielding an ethyl 3-(benzyloxy)but-2-enoate isomer. This is a common issue in the alkylation of β-keto esters.

• Dialkylation: The desired product, ethyl 4-oxo-5-phenylpentanoate, still possesses one acidic α-hydrogen. Under the reaction conditions, it can be deprotonated to form a new enolate, which can then react with another molecule of benzyl halide.[4] This results in the formation of ethyl 2-benzyl-4-oxo-5-phenylpentanoate.

• Self-Condensation (Claisen Condensation): Two molecules of ethyl acetoacetate can react with each other in the presence of a strong base.[5][6] One molecule forms an enolate (nucleophile) and attacks the carbonyl carbon of a second molecule (electrophile), leading to the formation of ethyl 2-acetyl-3-oxobutanoate and eliminating ethanol. This side reaction consumes your starting material and complicates purification.

Q2: How can I suppress the formation of the O-alkylation byproduct and maximize C-alkylation?

A2: The ratio of C- to O-alkylation is highly dependent on the reaction conditions, which can be manipulated to favor the desired C-C bond formation. The key is to promote conditions that favor a "harder" interaction between the nucleophile and electrophile under thermodynamic control.

• Solvent Choice: Polar aprotic solvents like THF or DMF are generally preferred.[7] They effectively solvate the cation (e.g., Na⁺) of the enolate salt, leaving the enolate anion "naked" and more reactive. This enhances the nucleophilicity of the carbon center. In contrast, protic solvents (like ethanol) can form hydrogen bonds with the oxygen atom of the enolate, stabilizing it and potentially increasing the amount of O-alkylation.

• Counter-ion: Larger, "softer" counter-ions (like K⁺ or Cs⁺) tend to favor C-alkylation more than smaller, "harder" ions (like Li⁺ or Na⁺). Using a base like potassium tert-butoxide (t-BuOK) instead of sodium ethoxide (NaOEt) can be beneficial.

• Leaving Group: "Softer" leaving groups on the electrophile, such as iodide (I⁻), favor C-alkylation over "harder" ones like chloride (Cl⁻).[3] If starting with benzyl chloride, adding a catalytic amount of sodium or potassium iodide can facilitate an in situ Finkelstein reaction to generate the more reactive benzyl iodide, promoting C-alkylation.

• Temperature: Lower temperatures generally provide better selectivity. Running the reaction at 0 °C or even lower can help minimize side reactions.

Q3: A significant byproduct with a higher molecular weight is appearing in my mass spectrometry analysis. How can I prevent this suspected dialkylation?

A3: The formation of a dialkylated product is a classic example of a sequential reaction competing with the primary reaction. Prevention hinges on controlling stoichiometry and reaction kinetics.

• Stoichiometry and Order of Addition: Use of a slight excess of the ethyl acetoacetate relative to the base and alkylating agent is not recommended. The most effective strategy is the slow addition of the alkylating agent to the pre-formed enolate solution. This maintains a low concentration of the benzyl halide, ensuring it is more likely to react with the more abundant starting enolate rather than the enolate of the mono-alkylated product.

• Base Equivalents: Using more than one equivalent of base is detrimental and will promote deprotonation of the mono-alkylated product, leading directly to dialkylation. A stoichiometric amount of base (0.95-1.0 equivalents) is critical.[5]

• Temperature Control: Maintain a low reaction temperature during the addition of the alkylating agent. This slows the rate of the second alkylation more significantly than the first, improving selectivity.

Q4: My starting materials are being consumed, but the yield of my desired product is low, and I'm isolating a viscous oil that isn't my target. Could this be self-condensation?

A4: Yes, this is a strong possibility. The Claisen condensation is a base-catalyzed self-condensation of esters that possess an α-hydrogen.[6][8] It is a significant competing pathway, especially if the alkylating agent is unreactive or added too slowly.

• Pre-formation of the Enolate: Ensure the enolate is fully formed before adding the benzyl halide. Add the base to the ethyl acetoacetate solution at a low temperature and allow it to stir for a sufficient time (e.g., 30-60 minutes) before proceeding.

• Reaction Temperature: While low temperatures are good for selectivity, excessively low temperatures might slow the desired alkylation to the point where the competing Claisen condensation becomes more prominent over long reaction times. A balance must be struck, often starting at 0 °C and allowing the reaction to slowly warm to room temperature.

• Choice of Base: Use a strong, sterically hindered base like lithium diisopropylamide (LDA) or potassium bis(trimethylsilyl)amide (KHMDS) in an aprotic solvent like THF.[7] These bases can rapidly and quantitatively deprotonate the ethyl acetoacetate at low temperatures (e.g., -78 °C), minimizing the time the starting ester and its enolate are present together under conditions that favor self-condensation.

Visualizing Competing Reaction Pathways

The enolate intermediate is the critical branch point leading to the desired product or unwanted side products.

Caption: Competing C-alkylation, O-alkylation, and dialkylation pathways.

Parameter Optimization Summary

The choice of reaction parameters is critical for maximizing the yield of the desired C-alkylated product.

Parameter	Condition A (Less Favorable)	Condition B (More Favorable)	Rationale & Impact
Base	Sodium Ethoxide (NaOEt) in Ethanol	Potassium tert-Butoxide (t-BuOK) in THF	A less nucleophilic, hindered base in an aprotic solvent minimizes side reactions like transesterification and Claisen condensation.[7][9]
Solvent	Protic (e.g., Ethanol)	Polar Aprotic (e.g., THF, DMF)	Aprotic solvents solvate the cation, increasing the reactivity of the carbon nucleophile and favoring C-alkylation.[7]
Temperature	Room Temperature or Reflux	-10 °C to 0 °C, then warm to RT	Lower temperatures increase the selectivity of C- vs. O-alkylation and reduce the rate of dialkylation.
Leaving Group	Benzyl Chloride (R-Cl)	Benzyl Iodide (R-I)	Iodide is a better, "softer" leaving group, which kinetically favors attack by the "softer" carbon center of the enolate.[3]
Order of Addition	Base added to EAA + Benzyl Halide	Benzyl Halide added slowly to pre-formed enolate	Slow addition of the electrophile maintains its low concentration, minimizing dialkylation.

Recommended Experimental Protocol (Optimized for C-Alkylation)

This protocol is designed to minimize the formation of common side products.

Materials:

• Ethyl acetoacetate (distilled)

• Potassium tert-butoxide (t-BuOK)

• Benzyl bromide

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Setup: Assemble an oven-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, a thermometer, and a nitrogen inlet. Maintain a positive pressure of dry nitrogen throughout the reaction.

• Enolate Formation: To the flask, add anhydrous THF, followed by ethyl acetoacetate (1.05 equivalents). Cool the solution to 0 °C in an ice-water bath.

• In a separate flask, dissolve potassium tert-butoxide (1.0 equivalent) in anhydrous THF. Slowly add this base solution to the ethyl acetoacetate solution via the dropping funnel over 20-30 minutes, ensuring the internal temperature does not exceed 5 °C.

• After the addition is complete, allow the resulting slurry to stir at 0 °C for an additional 30 minutes to ensure complete enolate formation.

• Alkylation: Add benzyl bromide (1.0 equivalent) to the dropping funnel, diluted with a small amount of anhydrous THF. Add the benzyl bromide solution dropwise to the enolate slurry over 30-45 minutes, maintaining the temperature at 0 °C.

• Reaction Monitoring: After the addition, allow the reaction to stir at 0 °C for 1 hour, then let it warm slowly to room temperature and stir overnight (or until TLC indicates consumption of the starting material).

• Workup: Cool the reaction mixture back to 0 °C. Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product via column chromatography on silica gel to isolate the pure ethyl 4-oxo-5-phenylpentanoate.

References

• Shivaji College. (n.d.). Active Methylene Compounds. Shivaji College, University of Delhi. Retrieved from [Link]

• La Salle University. (n.d.). Ethyl acetoacetate reactions. La Salle University. Retrieved from [Link]

• Master Organic Chemistry. (2020, September 14). Claisen Condensation and Dieckmann Condensation. Master Organic Chemistry. Retrieved from [Link]

• Chemistry LibreTexts. (2025, March 12). 22.7: Alkylation of Enolate Ions. Chemistry LibreTexts. Retrieved from [Link]

• Wikipedia. (n.d.). Claisen condensation. Wikipedia. Retrieved from [Link]

• Britannica. (n.d.). Ethyl acetoacetate | Synthesis, Reactions, Esterification. Britannica. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Dieckmann Condensation. Organic Chemistry Portal. Retrieved from [Link]

• Pearson. (n.d.). Claisen Condensation Explained: Definition, Examples, Practice & Video Lessons. Pearson+. Retrieved from [Link]

• Marković, Z., et al. (2014). Mechanistic insight into alkylation of the ethyl acetoacetate anion with different ethyl halides. ResearchGate. Retrieved from [Link]

• Wikipedia. (n.d.). Dieckmann condensation. Wikipedia. Retrieved from [Link]

• Chemistry LibreTexts. (2024, March 17). 23.7: The Claisen Condensation Reaction. Chemistry LibreTexts. Retrieved from [Link]

• St. Paul's Cathedral Mission College. (n.d.). CARBONYL COMPOUNDS. St. Paul's Cathedral Mission College. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Ethyl 4-oxo-5-phenylpentanoate. PubChem. Retrieved from [Link]

Sources

• 1. Ethyl 4-oxo-5-phenylpentanoate | C13H16O3 | CID 568213 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 20416-11-9|Ethyl 4-oxo-5-phenylpentanoate|BLD Pharm [bldpharm.com]
• 3. researchgate.net [researchgate.net]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Claisen condensation - Wikipedia [en.wikipedia.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Claisen Condensation Explained: Definition, Examples, Practice & Video Lessons [pearson.com]

"purification challenges of Ethyl 4-oxo-5-phenylpentanoate"

Technical Support Center: Ethyl 4-oxo-5-phenylpentanoate

Welcome to the technical support guide for Ethyl 4-oxo-5-phenylpentanoate (CAS 20416-11-9). This resource is designed for researchers, chemists, and drug development professionals to navigate the common and often subtle challenges encountered during the purification of this valuable β-keto ester intermediate.[1][2] This guide provides in-depth, experience-driven answers to frequently asked questions and detailed troubleshooting protocols to help you achieve the desired purity for your critical applications.

Part 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions regarding the purification and handling of Ethyl 4-oxo-5-phenylpentanoate.

Q1: What are the most common impurities I should expect when working with crude Ethyl 4-oxo-5-phenylpentanoate?

A1: The impurity profile of crude Ethyl 4-oxo-5-phenylpentanoate is largely dictated by its synthesis route and subsequent workup conditions. However, due to its chemical structure—a β-keto ester—it is susceptible to specific side reactions and degradation pathways.[1][3]

• Unreacted Starting Materials: Depending on the synthesis, residual starting materials are a common source of contamination.

• Hydrolysis Product (β-Keto Acid): The ethyl ester is susceptible to hydrolysis, especially during aqueous workup or if exposed to acidic or basic conditions, forming 4-oxo-5-phenylpentanoic acid.[3]

• Decarboxylation Product: The resulting β-keto acid is often unstable and can readily lose carbon dioxide (decarboxylate), particularly upon heating, to yield 5-phenyl-2-pentanone.[3][4] This is a critical impurity to monitor as it lacks the ester functionality required for many subsequent synthetic steps.

• Self-Condensation Byproducts: During synthesis, Claisen-type self-condensation of starting materials can lead to higher molecular weight impurities.[3]

Q2: What are the primary recommended purification methods for this compound?

A2: The two most effective and widely used methods for purifying Ethyl 4-oxo-5-phenylpentanoate are silica gel column chromatography and recrystallization .

• Column Chromatography is excellent for removing a wide range of impurities with different polarities. It is often the method of choice for the primary purification of the crude reaction mixture.[5][6]

• Recrystallization is a powerful technique for removing small amounts of impurities from an already partially purified product, yielding material of very high purity. It is particularly effective if the desired compound is a solid at room temperature.[7][8]

Distillation is generally not recommended due to the compound's high molecular weight and its propensity to degrade via decarboxylation at elevated temperatures.[5]

Q3: How can I effectively monitor the purification process?

A3: Thin-Layer Chromatography (TLC) is an indispensable tool for monitoring purification.[5] It is used to:

• Select a Solvent System: Identify an appropriate eluent for column chromatography by finding a solvent mixture that gives the product a retention factor (Rf) of approximately 0.3 and provides good separation from impurities.[5]

• Track Column Progress: Analyze the fractions collected from the column to identify which ones contain the pure product.

• Assess Purity: Quickly check the purity of the product after recrystallization or other purification steps.

For quantitative assessment, High-Performance Liquid Chromatography (HPLC) and Quantitative Nuclear Magnetic Resonance (qNMR) are the gold standards.[9][10]

Part 2: Troubleshooting Purification Workflows

This section provides solutions to specific problems you may encounter during your experiments.

Workflow 1: Column Chromatography

Q4: I'm getting poor separation of my product from an impurity during column chromatography. What should I do?

A4: Poor separation is almost always a result of a suboptimal solvent system or incorrect technique.

Troubleshooting Steps:

• Re-optimize the Eluent with TLC: The initial TLC analysis is critical. If your product and impurity spots are too close, your eluent is not selective enough. Try a different solvent system. A common starting point is a mixture of a non-polar solvent (like hexanes or petroleum ether) and a polar solvent (like ethyl acetate).[6] Systematically vary the ratio (e.g., 5%, 10%, 15% ethyl acetate in hexanes) until you achieve baseline separation on the TLC plate.[6]

• Check Column Packing: Ensure your column is packed uniformly without air bubbles or cracks, as these create channels that ruin separation.[5]

• Reduce the Load: Overloading the column with too much crude product is a common cause of poor separation. A general rule is to use a silica gel-to-crude product weight ratio of 20:1 to 100:1.[5]

• Use a Weaker Eluent: Start eluting the column with a less polar solvent mixture than the one determined by TLC. This keeps the compounds tightly bound at the top of the column, leading to better initial band formation. You can then gradually increase the polarity (gradient elution) to elute your compounds.

Q5: My product is not eluting from the column, even with a highly polar solvent system. Why?

A5: This suggests your compound is either strongly interacting with the silica gel or has degraded on the column.

Troubleshooting Steps:

• Check for Acidity: Silica gel is slightly acidic. If your compound is basic or acid-sensitive, it may bind irreversibly or decompose. Consider deactivating the silica gel by pre-treating it with a small amount of a non-nucleophilic base like triethylamine mixed into the eluent (e.g., 0.1-1%).

• Consider an Alternative Stationary Phase: If acidity is a persistent issue, switch to a more inert stationary phase like neutral alumina.

• Confirm Product Integrity: If the compound has hydrolyzed to the carboxylic acid on the column, it will bind very strongly to the silica. In this case, the purification strategy needs to be re-evaluated to prevent hydrolysis during the workup.

Workflow 2: Recrystallization

Q6: My compound is "oiling out" during recrystallization instead of forming crystals. How can I fix this?

A6: "Oiling out" occurs when the solute comes out of the supersaturated solution as a liquid rather than a solid. This is a common problem, especially with compounds that have melting points lower than the boiling point of the chosen solvent.[5]

Troubleshooting Flowchart for "Oiling Out"

Sources

• 1. Ethyl 4-oxo-5-phenylpentanoate (20416-11-9) for sale [vulcanchem.com]
• 2. Ethyl 4-oxo-5-phenylpentanoate | C13H16O3 | CID 568213 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Ethyl 4-acetyl-5-oxo-3-phenyl­hexa­noate - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. moravek.com [moravek.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimization of Reaction Conditions for Ethyl 4-oxo-5-phenylpentanoate

Prepared by: Gemini, Senior Application Scientist

This guide provides in-depth troubleshooting and frequently asked questions for researchers, scientists, and drug development professionals working on the synthesis of Ethyl 4-oxo-5-phenylpentanoate. The content is structured to address common experimental challenges, explaining the causality behind procedural choices to ensure robust and reproducible outcomes.

Introduction to Ethyl 4-oxo-5-phenylpentanoate

Ethyl 4-oxo-5-phenylpentanoate (CAS No. 20416-11-9) is a valuable keto-ester intermediate in organic synthesis.[1][2] Its structure features an ethyl ester, a ketone, and a terminal phenyl group, providing multiple reactive sites for constructing more complex molecules.[1] This versatility makes it a key building block in the development of pharmaceutical agents, including potential antitumor and antimicrobial compounds.[1] Optimizing its synthesis is crucial for achieving high purity and yield, which is essential for downstream applications.

Primary Synthetic Methodologies

Understanding the core reaction mechanisms is fundamental to troubleshooting. The most prevalent method for synthesizing Ethyl 4-oxo-5-phenylpentanoate is the Acetoacetic Ester Synthesis.

Acetoacetic Ester Synthesis: This classical C-C bond-forming reaction involves the alkylation of ethyl acetoacetate.[3][4] The process begins with the deprotonation of the α-carbon (C2) of ethyl acetoacetate using a strong base to form a resonance-stabilized enolate. This enolate then acts as a nucleophile, attacking an electrophilic benzyl halide (e.g., benzyl chloride or bromide) in an SN2 reaction to form the desired product.[3]

Sources

• 1. Ethyl 4-oxo-5-phenylpentanoate (20416-11-9) for sale [vulcanchem.com]
• 2. Ethyl 4-oxo-5-phenylpentanoate | C13H16O3 | CID 568213 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Acetoacetic ester synthesis - Wikipedia [en.wikipedia.org]
• 4. youtube.com [youtube.com]

Technical Support Center: Stability and Handling of Ethyl 4-oxo-5-phenylpentanoate

Welcome to the technical support guide for Ethyl 4-oxo-5-phenylpentanoate (CAS No. 20416-11-9). This document is designed for researchers, scientists, and drug development professionals to provide in-depth insights and practical guidance on the stability, handling, and analysis of this versatile synthetic intermediate. As a β-keto ester, its unique structural features offer diverse reactivity but also present specific stability challenges that must be managed for successful experimental outcomes.[1][2]

Compound Profile & Inherent Reactivity

Ethyl 4-oxo-5-phenylpentanoate is an organic compound featuring an ethyl ester, a ketone, and a terminal phenyl group.[1] This combination of functional groups dictates its chemical behavior and potential degradation pathways.[1] Understanding these characteristics is the first step in troubleshooting and ensuring experimental reproducibility.

Property	Value	Source
IUPAC Name	ethyl 4-oxo-5-phenylpentanoate	[3]
CAS Number	20416-11-9	[3]
Molecular Formula	C₁₃H₁₆O₃	[1][3]
Molecular Weight	220.26 g/mol	[1][3]
Appearance	Liquid at room temperature	[1]

Core Reactivity Insights:

• Ester Group: Susceptible to nucleophilic attack, primarily leading to hydrolysis under acidic or basic conditions to form 4-oxo-5-phenylpentanoic acid.[1] It can also undergo transesterification in the presence of other alcohols.[2]

• Ketone Group: A reactive site for nucleophilic addition and reduction reactions.[1]

• α-Methylene Protons: The protons on the carbon adjacent to the ketone (C3) are acidic and can be removed by a base to form an enolate, which is a key intermediate in many synthetic transformations.[1][4] This reactivity is crucial for its use as a building block but can also be a source of instability in basic media.

FAQs: Stability and Degradation

This section addresses the most common questions regarding the stability of Ethyl 4-oxo-5-phenylpentanoate.

Q1: My sample of Ethyl 4-oxo-5-phenylpentanoate is showing decreasing purity over time, even in storage. What is the likely cause?

The most common cause of purity degradation during storage is hydrolysis of the ethyl ester group. This reaction is catalyzed by the presence of moisture, and the rate is significantly accelerated by trace amounts of acid or base. The product of this degradation is 4-oxo-5-phenylpentanoic acid.

Q2: What are the optimal storage conditions to ensure long-term stability?

To minimize degradation, the compound should be stored under conditions that strictly limit its exposure to moisture. The manufacturer's recommendation is to store it sealed in a dry place at room temperature.[5] For long-term storage (>6 months), we recommend the following:

• Container: Use a tightly sealed vial with a PTFE-lined cap.

• Atmosphere: Displace air with an inert gas like argon or nitrogen before sealing.

• Environment: Store in a desiccator at room temperature, away from direct sunlight and sources of heat or acidic/basic vapors.[6]

Q3: How does pH impact the stability of this compound in aqueous or protic solutions?

The stability of Ethyl 4-oxo-5-phenylpentanoate is highly pH-dependent, a common characteristic of esters.[7] Extreme pH conditions will catalyze hydrolysis, leading to the formation of the corresponding carboxylic acid.[1][7]

pH Range	Primary Degradation Pathway	Relative Rate of Degradation	Causality
< 4 (Acidic)	Acid-catalyzed hydrolysis	Moderate to High	The ester carbonyl is protonated, making it more electrophilic and susceptible to nucleophilic attack by water.
4 - 6 (Weakly Acidic)	Hydrolysis	Low (Most Stable Range)	This is generally the pH range of maximum stability for many esters where both acid and base catalysis are minimized.
> 8 (Basic)	Base-catalyzed hydrolysis (Saponification)	High to Very High	The hydroxide ion is a potent nucleophile that directly attacks the ester carbonyl, leading to rapid cleavage.

Q4: I heated my reaction mixture containing Ethyl 4-oxo-5-phenylpentanoate and now see a new, unexpected product by TLC/LC-MS. What could it be?

This is a classic degradation cascade for β-keto esters. The initial product of hydrolysis is 4-oxo-5-phenylpentanoic acid, which is a β-keto acid. β-Keto acids are notoriously unstable and readily undergo decarboxylation (loss of CO₂) upon heating to form a ketone.[2][4] Therefore, the unexpected product is likely 1-phenyl-3-butanone.

This two-step degradation pathway is a critical consideration in designing reaction conditions.

Caption: Primary degradation pathway of Ethyl 4-oxo-5-phenylpentanoate.

Q5: I plan to use methanol as a solvent. Are there any compatibility issues?

Yes, using alcohol-based solvents, especially under acidic or basic conditions, can lead to transesterification.[2] In this reaction, the ethyl group of the ester is exchanged with the alkyl group of the solvent. For example, using methanol could result in the formation of Methyl 4-oxo-5-phenylpentanoate. If your subsequent synthetic steps are sensitive to the nature of the ester group, it is advisable to use a non-reactive, aprotic solvent.

Troubleshooting Guide for Experimental Inconsistencies

Observed Problem	Potential Cause	Recommended Action & Scientific Rationale
Low reaction yield or formation of multiple byproducts.	Degradation of Starting Material: The purity of the Ethyl 4-oxo-5-phenylpentanoate may have diminished prior to use.	Verify Purity: Before each use, run a quick purity check using the HPLC or NMR protocol below. This ensures that the stoichiometry of your reaction is accurate and not compromised by degradants.
Reaction fails or stalls, especially when using a strong base.	Unintended Enolate Formation: The α-methylene protons are acidic and can be deprotonated by strong bases (e.g., LDA, NaH).	Choose Base Carefully: If your reaction does not require enolate formation, use a non-nucleophilic, hindered base. If enolate formation is desired, ensure your conditions are anhydrous and the stoichiometry of the base is precise to avoid side reactions.
Broad or multiple peaks for the compound in HPLC or NMR analysis.	Keto-Enol Tautomerism: β-keto esters exist as an equilibrium mixture of the keto and enol forms. This can result in broadened or split peaks in analytical spectra, which is an inherent property, not necessarily an impurity.[8]	Analytical Method Adjustment: For HPLC, adjusting the mobile phase pH can sometimes help sharpen peaks.[8] For NMR, the ratio of keto to enol forms can be solvent-dependent. This phenomenon should be recognized during spectral interpretation.

Standard Operating Protocols

To ensure the integrity of your experiments, we provide validated protocols for purity assessment and stability monitoring.

Protocol 1: Purity Assessment by Reversed-Phase HPLC

This protocol provides a reliable method for determining the purity of Ethyl 4-oxo-5-phenylpentanoate and detecting common impurities like the hydrolyzed acid.[9]

Caption: Experimental workflow for HPLC purity analysis.

1. Instrumentation and Materials:

• HPLC system with a UV detector.

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm).

• HPLC-grade acetonitrile (ACN) and water.

• Formic acid (optional, for peak shape improvement).

• Ethyl 4-oxo-5-phenylpentanoate sample.

2. Chromatographic Conditions:

Parameter	Recommended Setting
Mobile Phase	Acetonitrile : Water (60:40 v/v). Optional: Add 0.1% formic acid to the water.
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	210 nm (The compound lacks a strong chromophore, requiring a low UV wavelength).[9]
Injection Volume	10 µL

3. Step-by-Step Methodology:

• System Preparation: Prepare the mobile phase and thoroughly degas it. Equilibrate the HPLC system with the mobile phase until a stable baseline is observed at 210 nm.

• Sample Preparation: Accurately weigh and dissolve the sample in the mobile phase to a final concentration of approximately 1 mg/mL. Filter the solution through a 0.45 µm syringe filter.

• Analysis: Inject the prepared sample onto the column. Run the analysis for at least 10-15 minutes to ensure all potential late-eluting impurities are observed.

• Data Processing: Identify the main peak corresponding to Ethyl 4-oxo-5-phenylpentanoate. The primary hydrolysis product, 4-oxo-5-phenylpentanoic acid, will typically have a shorter retention time in reversed-phase chromatography.

• Purity Calculation: Calculate the purity by determining the area percentage of the main peak relative to the total area of all peaks in the chromatogram.[9]

  Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

Protocol 2: Simplified Hydrolytic Stability Study

This protocol allows you to assess the stability of your compound in specific buffered solutions relevant to your experimental conditions.

1. Materials:

• Buffered solutions at desired pH values (e.g., pH 4, 7, 9).

• Ethyl 4-oxo-5-phenylpentanoate.

• HPLC system and method as described in Protocol 1.

2. Step-by-Step Methodology:

• Stock Solution: Prepare a concentrated stock solution of the compound in acetonitrile (e.g., 10 mg/mL).

• Incubation Samples: In separate vials, add a small aliquot of the stock solution to each buffered solution to achieve a final concentration of ~1 mg/mL. The final concentration of acetonitrile should be low (<5%) to minimize its effect on the solution's properties.

• Time Points: Immediately after preparation (T=0), take an aliquot from each vial and analyze it using the HPLC method from Protocol 1 to establish the initial purity.

• Incubation: Store the vials at a controlled temperature (e.g., room temperature or 40 °C).

• Monitoring: At predetermined time intervals (e.g., 2, 4, 8, 24 hours), withdraw aliquots from each vial and analyze by HPLC.

• Analysis: For each time point, calculate the percentage of the remaining Ethyl 4-oxo-5-phenylpentanoate. Plot the percentage remaining versus time for each pH condition to visualize the degradation kinetics.

This self-validating system allows you to directly observe the impact of your specific experimental media on the compound's stability, enabling more robust experimental design.

References

• AK Lectures. (n.d.). Alkylation, Hydrolysis and Decarboxylation of Beta-Keto Esters. Retrieved from [Link]

• Royal Society of Chemistry. (2021). Recent advances in the transesterification of β-keto esters. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Ethyl 4-oxo-5-phenylpentanoate. PubChem Compound Database. Retrieved from [Link]

• ResearchGate. (2024). Influence of pH on the Stability of Pharmaceutical Compounds in Japan. Retrieved from [Link]

Sources

• 1. Ethyl 4-oxo-5-phenylpentanoate (20416-11-9) for sale [vulcanchem.com]
• 2. Recent advances in the transesterification of β-keto esters - RSC Advances (RSC Publishing) DOI:10.1039/D1RA03513D [pubs.rsc.org]
• 3. Ethyl 4-oxo-5-phenylpentanoate | C13H16O3 | CID 568213 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. aklectures.com [aklectures.com]
• 5. 20416-11-9|Ethyl 4-oxo-5-phenylpentanoate|BLD Pharm [bldpharm.com]
• 6. buyat.ppg.com [buyat.ppg.com]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Synthesis of Ethyl 4-oxo-5-phenylpentanoate

Welcome to the technical support center for the synthesis of Ethyl 4-oxo-5-phenylpentanoate. This guide is designed for researchers, medicinal chemists, and drug development professionals who may encounter challenges during the synthesis of this valuable γ-keto ester intermediate. Our goal is to provide not just protocols, but a deep, mechanistic understanding to empower you to troubleshoot and optimize your experiments effectively.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I attempted to synthesize Ethyl 4-oxo-5-phenylpentanoate using ethyl acetoacetate and phenacyl chloride, but my characterization data (NMR, MS) is incorrect. What happened?

This is the most common point of confusion in synthesizing γ-keto esters and related structures. The reaction you performed is the Acetoacetic Ester Synthesis , a classic method for producing α-substituted methyl ketones, not γ-keto esters.[1][2]

Causality & Mechanistic Insight: The acetoacetic ester synthesis involves three key stages: enolate formation, alkylation, and subsequent hydrolysis and decarboxylation. When ethyl acetoacetate is alkylated with phenacyl chloride (2-chloro-1-phenylethanone), the intermediate formed is ethyl 2-acetyl-4-oxo-4-phenylbutanoate. The crucial final step, known as "ketonic hydrolysis," involves heating with aqueous acid, which hydrolyzes the ester and then removes the carboxyl group that was part of the original acetoacetate, not the ketone derived from the phenacyl chloride.[3]

The reaction you likely performed proceeds as follows:

Caption: Misguided Acetoacetic Ester Synthesis Route.

The critical outcome is that this synthesis yields 1-phenyl-1,4-pentanedione, a diketone. Your analytical data will not match the target γ-keto ester.

Data Mismatch Analysis: The following table highlights the expected differences in analytical data that confirm the formation of the incorrect product.

Property	Target: Ethyl 4-oxo-5-phenylpentanoate	Actual Product: 1-Phenyl-1,4-pentanedione
Molecular Formula	C₁₃H₁₆O₃[4][5]	C₁₁H₁₂O₂
Molecular Weight	220.26 g/mol [4][5]	176.21 g/mol
Key ¹H NMR Signals	~4.1 ppm (q, 2H, OCH₂ CH₃), ~1.2 ppm (t, 3H, OCH₂CH₃ ), ~3.8 ppm (s, 2H, COCH₂ Ph), ~2.9 ppm (t, 2H), ~2.6 ppm (t, 2H)	~7.9 ppm (d, 2H, Ar-H), ~7.5 ppm (m, 3H, Ar-H), ~3.2 ppm (t, 2H), ~2.9 ppm (t, 2H), ~2.2 ppm (s, 3H, COCH₃ )
Key ¹³C NMR Signals	~208 ppm (keto C=O), ~173 ppm (ester C=O), ~61 ppm (OC H₂CH₃)	~207 ppm (keto C=O), ~198 ppm (keto C=O), ~30 ppm (C H₃)

Q2: What is a reliable, validated method for synthesizing Ethyl 4-oxo-5-phenylpentanoate?

To successfully synthesize the target γ-keto ester, a different strategy is required. One robust and well-established method involves a Michael addition followed by a Nef reaction. This approach builds the carbon skeleton with the correct regiochemistry.

Core Directive: The Phenylnitromethane Route This two-step synthesis involves the base-catalyzed Michael addition of phenylnitromethane to ethyl acrylate, followed by the conversion of the nitro group into a ketone via the Nef reaction.

Caption: Validated Synthesis Workflow for the Target Compound.

Experimental Protocol:

Step 1: Michael Addition

• To a stirred solution of ethyl acrylate (1.0 eq) and phenylnitromethane (1.1 eq) in anhydrous THF (0.5 M), add DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) (0.1 eq) dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC until the starting materials are consumed.

• Quench the reaction with saturated aqueous NH₄Cl solution and extract with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure. The crude nitro adduct can often be used directly in the next step after ensuring sufficient purity.

Step 2: Nef Reaction (Oxidative Quench Example)

• Dissolve the crude nitro adduct (1.0 eq) in methanol (0.5 M) and add sodium methoxide (1.1 eq). Stir for 1 hour at room temperature to form the nitronate salt.

• In a separate flask, prepare a solution of KMnO₄ (4.0 eq) and MgSO₄ (4.0 eq) in water/acetone.

• Cool the nitronate salt solution to -10 °C and add it slowly to the vigorously stirred permanganate solution, maintaining the temperature below 0 °C.

• After the addition is complete, stir for an additional 1-2 hours.

• Filter the mixture through a pad of Celite to remove manganese dioxide, washing the pad with acetone.

• Concentrate the filtrate, add water, and extract with diethyl ether (3x).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, concentrate, and purify by flash column chromatography (e.g., hexanes:ethyl acetate gradient) to yield Ethyl 4-oxo-5-phenylpentanoate.

Q3: My yield for the alkylation of ethyl acetoacetate is very low. What are the common pitfalls?

Even if you are intentionally synthesizing the diketone (1-phenyl-1,4-pentanedione), low yields in acetoacetic ester alkylations are common. Here are the primary factors to investigate.

Causality & Troubleshooting Steps:

Caption: Troubleshooting Flowchart for Low-Yield Alkylation.

• Incorrect Base: The base's alkoxide must match the ester's alkyl group. For ethyl acetoacetate, sodium ethoxide (NaOEt) in ethanol is required. Using sodium methoxide will cause transesterification, leading to a mixture of products, while using NaOH will cause saponification (hydrolysis) of the ester.[3]

• Presence of Water: Enolates are strong bases and will be readily quenched by protic solvents like water. Ensure all glassware is oven-dried and use anhydrous solvents.

• C- vs. O-Alkylation: The enolate is an ambident nucleophile, meaning it can react at the α-carbon (C-alkylation, desired) or the oxygen atom (O-alkylation, side product). C-alkylation is typically under thermodynamic control and is favored in protic solvents (like ethanol).

• Dialkylation: The mono-alkylated product still has one acidic α-proton, which can be removed and alkylated a second time. To minimize this, use a stoichiometry close to 1:1 for the enolate and the alkylating agent.

Q4: How do I best purify the final product?

Whether you have synthesized the target γ-keto ester or the 1,4-diketone, purification is essential to remove unreacted starting materials and side products.

Recommended Purification Protocol:

• Aqueous Work-up: After the reaction is complete (as determined by TLC), quench it carefully. For enolate reactions, a mild acid quench (e.g., saturated aq. NH₄Cl) is standard. For reactions like the Nef reaction, the work-up is more specific to the reagents used. Perform a liquid-liquid extraction into a suitable organic solvent (e.g., ethyl acetate, diethyl ether). Wash the combined organic layers with water and then brine to remove water-soluble impurities.

• Drying and Concentration: Dry the organic phase over an anhydrous drying agent like Na₂SO₄ or MgSO₄, filter, and concentrate the solvent using a rotary evaporator.

• Flash Column Chromatography: This is the most effective method for purifying the crude product.

  • Stationary Phase: Silica gel is standard.

  • Mobile Phase: A non-polar/polar solvent system is used. A gradient of ethyl acetate in hexanes (e.g., starting from 5:95 and increasing to 20:80) is typically effective for these types of compounds. Monitor the fractions by TLC to isolate the pure product.

References

• PubChem. (n.d.). Ethyl 4-oxo-5-phenylpentanoate. National Center for Biotechnology Information. Retrieved from [Link]

• Wiley-VCH. (2003). Supporting Information for Angew. Chem. Int. Ed. Z50353. Retrieved from [Link]

• The Royal Society of Chemistry. (2019). Supporting Information. Retrieved from [Link]

• The Royal Society of Chemistry. (2014). Supporting information. Retrieved from [Link]

• PubChem. (n.d.). Ethyl 4-oxo-2-phenylpentanoate. National Center for Biotechnology Information. Retrieved from [Link]

• ResearchGate. (n.d.). The reaction of phloroglucinol and ethyl acetoacetate under various conditions. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Ethyl 4-acetyl-5-oxo-3-phenylhexanoate. PMC. Retrieved from [Link]

• The Journal of Organic Chemistry. (n.d.). Novel synthesis of .gamma.-keto esters. Retrieved from [Link]

• Organic Syntheses. (2014). Formation of γ-‐Keto Esters from β. Retrieved from [Link]

• PubMed. (2009). Efficient synthesis of gamma-keto esters through neighboring carbonyl group-assisted regioselective hydration of 3-alkynoates. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 1,4-keto carboxylic acids, esters and amides. Retrieved from [Link]

• ResearchGate. (n.d.). Applying alpha-phenacyl chloride to the enantioselective reduction of ethyl 2-oxo-4-phenylbutyrate with baker's yeast. Retrieved from [Link]

• YouTube. (2019). 11.10 Acetoacetic Ester Synthesis. Retrieved from [Link]

• Wikipedia. (n.d.). Acetoacetic ester synthesis. Retrieved from [Link]

• UCLA Chemistry. (n.d.). Illustrated Glossary of Organic Chemistry - Acetoacetic ester synthesis. Retrieved from [Link]

• PubChem. (n.d.). Ethyl 4-hydroxy-5-oxo-5-phenylpentanoate. National Center for Biotechnology Information. Retrieved from [Link]

• Chemistry Stack Exchange. (2020). Product of the reaction of ethyl acetoacetate with alkaline benzoyl chloride followed by addition of ammonium chloride. Retrieved from [Link]

• ChemSynthesis. (n.d.). ethyl 2-carbamimidoyl-4,5-dioxo-5-phenylpentanoate. Retrieved from [Link]

• Chemistry LibreTexts. (2025). 22.7: Alkylation of Enolate Ions. Retrieved from [Link]

• Chemistry Steps. (n.d.). Acetoacetic Ester Synthesis. Retrieved from [Link]

• Wikipedia. (n.d.). Phenacyl chloride. Retrieved from [Link]

• University of Calgary. (n.d.). Ch21: Acetoacetic esters. Retrieved from [Link]

• OpenOChem Learn. (n.d.). Acetoacetic Ester Synthesis. Retrieved from [Link]

• LibreTexts. (n.d.). Chapter 21: Ester Enolates. Retrieved from [Link]

• MDPI. (n.d.). Synthesis and Crystal Structure of Ethyl 5-(4-Bromophenyl)-7-methyl-3-oxo-2,3-dihidro-5H-thiazolo[3,2-a]pyrimidine-6-carboxylate. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Ethyl 4-acetyl-5-oxo-3-phenylhexanoate. Retrieved from [Link]

• Sciencemadness Discussion Board. (2009). Phenacyl chloride. Retrieved from [Link]

• PubChem. (n.d.). Ethyl 4-oxo-3-phenylpentanoate. National Center for Biotechnology Information. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of ethyl 2-oxo-4-phenylbutyrate. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Design, synthesis, and structural elucidation of ethyl 2-amino-5-oxo-4-aryl-4H-pyrano[3,2-c]quinoline-3-carboxylates as dual EGFR/HER-2 inhibitors endowed with antiproliferative activity. PMC. Retrieved from [Link]

• PubChem. (n.d.). Ethyl 5-oxopentanoate. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). Ethyl 5-phenylpentanoate. National Center for Biotechnology Information. Retrieved from [Link]

Sources

• 1. Acetoacetic ester synthesis - Wikipedia [en.wikipedia.org]
• 2. Illustrated Glossary of Organic Chemistry - Acetoacetic ester synthesis [chem.ucla.edu]
• 3. Acetoacetic Ester Synthesis - Chemistry Steps [chemistrysteps.com]
• 4. Ethyl 4-oxo-5-phenylpentanoate | C13H16O3 | CID 568213 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Ethyl 4-oxo-5-phenylpentanoate (20416-11-9) for sale [vulcanchem.com]

Technical Support Center: Ethyl 4-oxo-5-phenylpentanoate Reactions

Welcome to the technical support center for Ethyl 4-oxo-5-phenylpentanoate. This guide is designed for researchers, scientists, and professionals in drug development who are utilizing this versatile keto-ester in their synthetic workflows. Here, we address common challenges and by-product formations encountered during its synthesis and subsequent reactions, providing in-depth troubleshooting advice and preventative protocols.

Frequently Asked Questions (FAQs)

Synthesis-Related Issues

Question 1: I am synthesizing Ethyl 4-oxo-5-phenylpentanoate via a Friedel-Crafts acylation of benzene with ethyl glutaryl chloride, but I am observing significant amounts of an isomeric impurity. What is happening and how can I avoid this?

Answer: This is a common issue in Friedel-Crafts reactions. The formation of positional isomers is a known side reaction. In your case, acylation at the ortho or meta positions of the benzene ring, although less favored than the para-acylation, can still occur, leading to isomeric impurities.

Troubleshooting and Prevention:

• Catalyst Choice: The choice of Lewis acid catalyst can influence the regioselectivity. While aluminum chloride (AlCl₃) is a strong and common catalyst, it can sometimes lead to more isomerization. Consider using a milder Lewis acid like ferric chloride (FeCl₃) or zinc chloride (ZnCl₂), which may offer better control.

• Temperature Control: Running the reaction at lower temperatures can enhance the selectivity for the desired para-product. Start your reaction at 0°C and allow it to slowly warm to room temperature.

• Solvent Effects: The polarity of the solvent can impact the reaction. Non-polar solvents like carbon disulfide or nitrobenzene are traditionally used. Experimenting with different solvents may help optimize the isomeric ratio.

Question 2: My synthesis of Ethyl 4-oxo-5-phenylpentanoate resulted in a low yield and a significant amount of a higher molecular weight species. What is the likely by-product?

Answer: The higher molecular weight by-product is likely the result of a self-condensation reaction, a type of Claisen condensation.[1][2][3] In the presence of a base, the enolate of Ethyl 4-oxo-5-phenylpentanoate can attack the carbonyl group of another molecule, leading to a dimeric β-keto ester.

Troubleshooting and Prevention:

• Base Selection: Use a non-nucleophilic, sterically hindered base like lithium diisopropylamide (LDA) to favor the formation of the desired enolate without promoting self-condensation.

• Controlled Addition: Add the ester to the base solution at a low temperature (e.g., -78°C) to ensure complete enolate formation before any subsequent reaction.

• Stoichiometry: Use a slight excess of the base to ensure full deprotonation of the ester, minimizing the presence of the neutral ester that can be attacked by the enolate.

Reaction-Related Issues

Question 3: I am attempting an intramolecular cyclization of Ethyl 4-oxo-5-phenylpentanoate to form a substituted naphthalene derivative, but the reaction is sluggish and yields are poor. What could be the issue?

Answer: Intramolecular cyclization of this substrate, typically under acidic conditions (e.g., polyphosphoric acid or Eaton's reagent), can be challenging. The reactivity of the aromatic ring and the stability of the intermediate carbocation are crucial.

Troubleshooting and Prevention:

• Acid Strength: The choice and concentration of the acid catalyst are critical. If the reaction is slow, a stronger acid or a higher reaction temperature may be necessary. However, overly harsh conditions can lead to charring and decomposition.

• Dehydration: Ensure anhydrous conditions, as water can interfere with the acid catalyst and promote side reactions like ester hydrolysis.

• Activating Groups: If the phenyl ring is not sufficiently activated, the electrophilic substitution can be difficult. If your synthesis allows, consider starting with a substituted phenyl ring (e.g., with an electron-donating group) to facilitate cyclization.

Question 4: During a decarboxylation of the corresponding β-keto acid (from hydrolysis of the ethyl ester), I am observing a complex mixture of products instead of the expected ketone. Why is this happening?

Answer: Decarboxylation of β-keto acids is generally a high-yielding reaction.[4][5] A complex product mixture suggests that side reactions are occurring, possibly due to the reaction conditions.

Troubleshooting and Prevention:

• Temperature Control: While heating is required for decarboxylation, excessive temperatures can lead to decomposition and side reactions. Monitor the reaction closely and use the minimum temperature necessary for efficient CO₂ evolution.

• Acid/Base Sensitivity: The resulting ketone may be sensitive to the acidic or basic conditions used for the initial ester hydrolysis. Neutralize the reaction mixture carefully after hydrolysis and before proceeding with decarboxylation if the product is known to be unstable.

• Krapcho Decarboxylation: For a cleaner reaction, consider a Krapcho decarboxylation of the β-keto ester using a salt like lithium chloride in a polar aprotic solvent like DMSO.[6] This method is often milder and avoids the need for a separate hydrolysis step.

Troubleshooting Guides

Guide 1: Minimizing By-products in the Synthesis of Ethyl 4-oxo-5-phenylpentanoate

Observed Issue	Potential Cause	Recommended Action
Presence of starting materials in the final product	Incomplete reaction	Increase reaction time, consider a more active catalyst, or slightly increase the reaction temperature.
Formation of 4-oxo-5-phenylpentanoic acid	Hydrolysis of the ester	Ensure anhydrous conditions and use a neutral workup. If an acidic or basic workup is necessary, perform it at low temperatures and for a short duration.
Polyacylation of the benzene ring	Highly activating reaction conditions	Use a 1:1 stoichiometry of the acylating agent to the aromatic substrate. Friedel-Crafts acylation is generally less prone to poly-substitution than alkylation because the product is deactivated.[7]

Guide 2: Troubleshooting Reactions of Ethyl 4-oxo-5-phenylpentanoate

Observed Issue	Potential Cause	Recommended Action
Formation of Ethyl 4-hydroxy-5-phenylpentanoate	Unintended reduction of the ketone	Avoid using reducing agents unless intended. If performing a reaction that is sensitive to trace hydrides, ensure all reagents and solvents are pure and dry.
Low conversion in an alkylation reaction at the α-carbon	Incomplete enolate formation	Use a strong, non-nucleophilic base like LDA in a suitable solvent like THF at low temperatures (-78°C) to ensure complete and irreversible enolate formation.
Product decomposition during purification	Thermal instability	Use purification methods that avoid high temperatures, such as column chromatography instead of distillation. If distillation is necessary, use a high-vacuum setup to lower the boiling point.

Experimental Protocols

Protocol 1: Krapcho Decarboxylation to Minimize By-products

This protocol is designed to convert Ethyl 4-oxo-5-phenylpentanoate to 5-phenylpentan-2-one with high purity.

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve Ethyl 4-oxo-5-phenylpentanoate (1 equivalent) in dimethyl sulfoxide (DMSO).

• Reagent Addition: Add lithium chloride (1.2 equivalents) and a small amount of water (2 equivalents) to the solution.

• Heating: Heat the reaction mixture to 150-180°C.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: Cool the reaction mixture to room temperature and dilute it with water.

• Extraction: Extract the product with an organic solvent such as diethyl ether (3 x 50 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product. Further purification can be achieved by vacuum distillation or column chromatography.

Visualizing Reaction Pathways

Diagram 1: Key Reactions and Potential By-products

Caption: A systematic approach to troubleshooting unexpected reaction outcomes.

References

• Filo. (2023). Predict the products of self-condensation of the following esters. Retrieved from [Link]

• Srinivasan, et al. (n.d.). Oxidative Decarboxylation of Substituted 4-Oxoacid by Acid Bromate – A Kinetic and Mechanistic Study. Asian Journal of Chemistry.

• University ofslide. (n.d.). The Claisen Condensation. Retrieved from [Link]

• Wang, H., & Hu, Y. (2011). Ethyl 4-acetyl-5-oxo-3-phenylhexanoate. Acta Crystallographica Section E: Structure Reports Online, 67(Pt 5), o919.
• Kotha, S., & Khedkar, P. (2011). Advances in the Krapcho Decarboxylation. Journal of Chemical Research, 2011(2), 69-72.

• Organic Chemistry Portal. (n.d.). Claisen Condensation. Retrieved from [Link]

• PubChem. (n.d.). Ethyl 4-hydroxy-5-oxo-5-phenylpentanoate. Retrieved from [Link]

• SATHEE CUET. (n.d.). Friedel Crafts Reaction. Retrieved from [Link]

• Learn CBSE. (2020). NCERT Solutions For Class 12 Chemistry Chapter 12 Aldehydes Ketones and Carboxylic Acids. Retrieved from [Link]

• Master Organic Chemistry. (2022). Decarboxylation. Retrieved from [Link]

• Multidisciplinary Digital Publishing Institute (MDPI). (2023). Multicomponent Domino Cyclization of Ethyl Trifluoropyruvate with Methyl Ketones and Amino Alcohols as A New Way to γ-Lactam Annulated Oxazacycles. Retrieved from [Link]

• Chemistry LibreTexts. (2020). 23.11: Decarboxylation Reactions. Retrieved from [Link]

• PubChem. (n.d.). Ethyl 4-oxo-3-phenylpentanoate. Retrieved from [Link]

• Chemistry LibreTexts. (2024). 23.7: The Claisen Condensation Reaction. Retrieved from [Link]

• ACS Publications. (n.d.). A new preparation of ethyl 3-oxo-4-pentenoate: a useful annelating reagent. The Journal of Organic Chemistry. Retrieved from [Link]

• Master Organic Chemistry. (2018). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Retrieved from [Link]

• Master Organic Chemistry. (2020). Claisen Condensation and Dieckmann Condensation. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Friedel-Crafts Acylation. Retrieved from [Link]

• Chemistry Steps. (n.d.). Friedel-Crafts Acylation with Practice Problems. Retrieved from [Link]

• ResearchGate. (2022). Lewis-Acid-Mediated Intramolecular Cyclization of 4-Aryl-5-allyl-1,2,3-triazoles to Substituted Cyclopentene Derivatives. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Acid-Catalyzed Hydrolysis and Intramolecular Cyclization of N-Cyano Sulfoximines for the Synthesis of Thiadiazine 1-Oxides. Retrieved from [Link]

• YouTube. (2021). 21.6 Claisen Condensation Reactions | Organic Chemistry. Retrieved from [Link]

• University of Memphis Digital Commons. (1987). Intramolecular cyclization of ethyl ω‐(5‐amino‐4‐aminocarbonylimidazol‐1‐yl)carboxylates. Retrieved from [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 3. Claisen Condensation [organic-chemistry.org]
• 4. learncbse.in [learncbse.in]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Alternative Synthetic Routes to Ethyl 4-oxo-5-phenylpentanoate

Welcome to the technical support center for the synthesis of Ethyl 4-oxo-5-phenylpentanoate, a key intermediate in various organic syntheses. This guide is designed for researchers, scientists, and drug development professionals, offering in-depth troubleshooting advice and frequently asked questions for common and alternative synthetic routes. Our focus is on providing practical, field-proven insights to help you navigate the experimental challenges and optimize your synthetic strategies.

Structural Overview of Target Molecule

Here is the basic information for our target molecule, Ethyl 4-oxo-5-phenylpentanoate:

Identifier	Value
IUPAC Name	ethyl 4-oxo-5-phenylpentanoate[1]
Molecular Formula	C₁₃H₁₆O₃[1]
Molecular Weight	220.26 g/mol [1]
CAS Number	20416-11-9[1]

Synthetic Strategies: A Comparative Overview

The synthesis of Ethyl 4-oxo-5-phenylpentanoate can be approached through several strategic disconnections. Below, we explore the most common routes, outlining their advantages and disadvantages, and providing detailed troubleshooting for each.

Route 1: Friedel-Crafts Acylation

This classical approach involves the acylation of benzene with a suitable five-carbon acylating agent. It's a direct and often high-yielding method but comes with challenges related to catalyst choice and reaction control.[2]

Reaction Scheme

Caption: Friedel-Crafts acylation pathway.

Frequently Asked Questions & Troubleshooting

Q1: My Friedel-Crafts acylation is giving low yields. What are the likely causes and solutions?

A1: Low yields in Friedel-Crafts acylation are a common issue. Here’s a systematic approach to troubleshooting:

• Catalyst Inactivity: The most frequent culprit is the deactivation of the Lewis acid catalyst (e.g., AlCl₃) by moisture.[3]

  • Solution: Ensure all glassware is flame-dried, and all reagents and solvents are anhydrous. Use a fresh, unopened container of the Lewis acid if possible.

• Insufficient Catalyst: Stoichiometric amounts of the catalyst are often required because the product ketone can complex with the Lewis acid, rendering it inactive.[3]

  • Solution: Gradually increase the molar equivalents of the Lewis acid. Monitor the reaction by TLC to find the optimal amount without promoting side reactions.

• Poor Substrate Reactivity: While benzene is reactive, the acylating agent's structure can influence the reaction rate.

  • Solution: Consider using a more reactive acylating agent, such as an acyl chloride over an anhydride. Alternatively, a more potent Lewis acid like triflic acid can be employed for less reactive systems.[4]

• Product Decomposition: The product, a γ-keto ester, can be sensitive to the harsh conditions of a traditional Friedel-Crafts reaction.

  • Solution: Maintain a low reaction temperature (0 °C to room temperature) and quench the reaction as soon as it reaches completion (monitored by TLC).

Q2: I'm observing the formation of multiple products. How can I improve the regioselectivity?

A2: Regioselectivity is a key challenge, especially with substituted benzenes. For benzene itself, the main issue is often over-acylation, although this is less common than over-alkylation because the acyl group is deactivating.[2][5]

• Intramolecular Cyclization: If using glutaric anhydride, there's a possibility of intramolecular acylation leading to a cyclic byproduct.

  • Solution: Using ethyl glutaryl chloride as the acylating agent can circumvent this issue. The ester group is less prone to intramolecular reactions under these conditions.

• Alternative Catalysts: The choice of catalyst can significantly influence regioselectivity.

  • Solution: Heterogeneous catalysts like zeolites can offer shape selectivity, directing the acylation to a specific position.[6] Greener alternatives like metal triflates or methanesulfonic anhydride can also provide cleaner reactions with fewer byproducts.[3][7]

Q3: Can I use a "greener" catalyst for this reaction?

A3: Absolutely. There's a significant push towards more environmentally benign Friedel-Crafts acylations.[7]

• Metal Triflates: Catalysts like copper(II) triflate are water-tolerant, can be used in catalytic amounts, and are often recyclable.[3]

• Solid Acid Catalysts: Zeolites and clays are reusable and can simplify product work-up.[4]

• Methanesulfonic Anhydride (MSAA): This reagent can promote the acylation using carboxylic acids directly, avoiding the need for acyl chlorides and producing minimal waste.[7]

Experimental Protocol: Friedel-Crafts Acylation with Ethyl Glutaryl Chloride

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add anhydrous aluminum chloride (1.1 eq).

• Solvent and Reactant Addition: Add anhydrous benzene (as the solvent and reactant) to the flask and cool the mixture to 0 °C in an ice bath.

• Acylating Agent Addition: Add ethyl glutaryl chloride (1.0 eq) dropwise via the dropping funnel over 30 minutes, maintaining the temperature below 5 °C.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by TLC.

• Work-up: Carefully quench the reaction by pouring it onto a mixture of crushed ice and concentrated HCl.

• Extraction and Purification: Extract the aqueous layer with ethyl acetate (3 x 50 mL). Combine the organic layers, wash with saturated sodium bicarbonate solution and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Route 2: Michael Addition

The Michael addition offers a powerful alternative for C-C bond formation. In this context, a phenyl-containing nucleophile is added to an appropriate ethyl acrylate derivative.

Reaction Scheme

Caption: Michael addition synthetic pathway.

Frequently Asked Questions & Troubleshooting

Q1: My Michael addition is sluggish or not proceeding to completion. What should I try?

A1: Incomplete Michael additions can be frustrating. Here are some key areas to investigate:

• Base Strength: The base must be strong enough to deprotonate the Michael donor but not so strong that it promotes side reactions.

  • Solution: For a donor like phenylacetonitrile, a moderately strong base like sodium ethoxide is suitable. If the reaction is slow, consider a stronger, non-nucleophilic base like DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene).

• Solvent Choice: The solvent plays a crucial role in stabilizing the intermediates.

  • Solution: Polar aprotic solvents like DMF or DMSO can accelerate the reaction by solvating the cation of the base and leaving the anion more reactive.

• Steric Hindrance: If either the donor or acceptor is sterically hindered, the reaction rate can be significantly reduced.

  • Solution: Elevating the reaction temperature can help overcome the activation energy barrier. However, monitor for side reactions like polymerization.

Q2: I'm getting a significant amount of polymerized material. How can I prevent this?

A2: Polymerization of the Michael acceptor (ethyl acrylate) is a common side reaction, especially with strong bases or high temperatures.

• Controlled Addition: Add the Michael acceptor slowly to a solution of the deprotonated donor and base. This keeps the concentration of the acceptor low at any given time.

• Lower Temperature: Running the reaction at a lower temperature can disfavor the polymerization pathway.

• Radical Inhibitors: Traces of radical initiators can sometimes cause polymerization. Adding a radical inhibitor like hydroquinone can be beneficial, though this is less common in base-catalyzed Michael additions.

Q3: The subsequent hydrolysis and decarboxylation steps are giving a low yield of the final keto-ester. What are the best conditions?

A3: The conversion of the Michael adduct (which may be a nitrile or another functional group) to the final product is a critical step.

• Hydrolysis Conditions: For a nitrile adduct, acidic or basic hydrolysis is required.

  • Solution: A common method is refluxing in aqueous acid (e.g., H₂SO₄/H₂O/EtOH). This will hydrolyze the nitrile to a carboxylic acid and the ester to a carboxylic acid. Re-esterification is then necessary. A more direct approach might involve a Pinner reaction followed by hydrolysis.

• Decarboxylation: If the Michael donor was a malonic ester derivative, a decarboxylation step is needed.

  • Solution: Heating the hydrolyzed di-acid intermediate is usually sufficient to effect decarboxylation.

Route 3: Claisen Condensation

A crossed Claisen condensation can be a viable route, reacting an enolizable ester with a non-enolizable phenyl-containing ester.[8][9]

Reaction Scheme

Caption: Crossed Claisen condensation pathway.

Frequently Asked Questions & Troubleshooting

Q1: My crossed Claisen condensation is producing a mixture of all four possible products. How do I achieve selectivity?

A1: This is the classic challenge of crossed Claisen condensations.[9]

• Use a Non-Enolizable Ester: One of the ester partners should lack α-hydrogens. However, in this specific synthesis, both likely starting materials (e.g., ethyl acetate and ethyl 3-phenylpropanoate) are enolizable.

• Directed Claisen Condensation: The preferred method is to pre-form the enolate of one ester before adding the second ester.

  • Solution: Use a strong, non-nucleophilic, sterically hindered base like Lithium Diisopropylamide (LDA) at low temperatures (e.g., -78 °C) to quantitatively deprotonate one ester (e.g., ethyl acetate). Then, slowly add the second ester (ethyl 3-phenylpropanoate) to the solution of the pre-formed enolate.

Q2: Why is a full equivalent of base required in a Claisen condensation?

A2: The final deprotonation step is crucial for driving the reaction to completion. The product, a β-keto ester, has acidic α-protons (pKa ~11) that are readily deprotonated by the alkoxide base (conjugate acid pKa ~16-18).[8] This final, essentially irreversible deprotonation pulls the entire equilibrium towards the product side.[8]

• Solution: Always use at least one full equivalent of the base. Using a catalytic amount of base will result in very low yields due to the unfavorable equilibrium of the preceding steps.[8]

Q3: The reaction seems to reverse upon work-up. What's happening?

A3: The Claisen condensation is reversible. If the product enolate is protonated prematurely, the reverse reaction can occur.

• Solution: The acidic work-up should only be performed after the reaction is complete and has been allowed to run for a sufficient time to ensure the formation of the product enolate. Quenching the reaction with a mild acid at low temperatures can help minimize the reversal.

Summary of Synthetic Routes

Synthetic Route	Key Reagents	Advantages	Common Issues
Friedel-Crafts Acylation	Benzene, Ethyl glutaryl chloride, AlCl₃	Direct, often high-yielding	Catalyst deactivation, regioselectivity control, harsh conditions
Michael Addition	Phenylacetonitrile, Ethyl acrylate, Base	Forms C-C bonds under milder conditions	Polymerization, sluggish reactions, multi-step process
Claisen Condensation	Ethyl acetate, Ethyl 3-phenylpropanoate, Strong Base	Good for β-keto ester synthesis	Requires careful control for crossed reactions, self-condensation

References

• A Comparative Guide to Greener Alternatives for Friedel-Crafts Acylation - Benchchem.
• Acylation Of Aromatic Compounds - Chemcess.
• Alternative Reactions to Friedel-crafts Acylation on Highly Activated Substrates.
• Switching Regioselectivity in Crossed Acyloin Condensations between Aromatic Aldehydes and Acetaldehyde by Altering N-Heterocyclic Carbene Catalysts - Organic Chemistry Portal.
• Technical Support Center: Troubleshooting Friedel-Crafts Acylation with Electron-Withdrawing Groups - Benchchem.
• Intramolecular Friedel-Crafts Reactions - Master Organic Chemistry.
• Synthesis of 1,4-keto carboxylic acids, esters and amides - Organic Chemistry Portal.

• “Greener” Friedel−Crafts Acylations: A Metal- and Halogen-Free Methodology | Organic Letters - ACS Publications. Available from: [Link]

• Regioselective Friedel–Crafts Acylation Reaction Using Single Crystalline and Ultrathin Nanosheet Assembly of Scrutinyite-SnO2 | ACS Omega. Available from: [Link]

• Claisen Condensation and Dieckmann Condensation - Master Organic Chemistry. Available from: [Link]

• Applications of Friedel–Crafts reactions in total synthesis of natural products - PMC - NIH. Available from: [Link]

• 3.5 Claisen condensation - Organic Chemistry II - Fiveable. Available from: [Link]

• Claisen Condensation - Organic Chemistry Portal. Available from: [Link]

• 18.5: Alkylation and Acylation of Benzene - The Friedel-Crafts EAS Reactions. Available from: [Link]

• friedel-crafts acylation of benzene. Available from: [Link]

• Ethyl 4-oxo-5-phenylpentanoate | C13H16O3 | CID 568213 - PubChem - NIH. Available from: [Link]

Sources

• 1. Ethyl 4-oxo-5-phenylpentanoate | C13H16O3 | CID 568213 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Applications of Friedel–Crafts reactions in total synthesis of natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chemcess.com [chemcess.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Claisen Condensation [organic-chemistry.org]

Technical Support Center: A Researcher's Guide to Ethyl 4-oxo-5-phenylpentanoate

Welcome to the comprehensive technical support guide for Ethyl 4-oxo-5-phenylpentanoate (CAS No. 20416-11-9). This resource is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the handling, storage, and troubleshooting of this versatile β-keto ester. Our goal is to ensure the integrity of your experiments by anticipating and addressing common challenges.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common inquiries regarding the properties, handling, and storage of Ethyl 4-oxo-5-phenylpentanoate.

Q1: What are the key structural features and properties of Ethyl 4-oxo-5-phenylpentanoate?

A1: Ethyl 4-oxo-5-phenylpentanoate is an organic compound with the molecular formula C₁₃H₁₆O₃ and a molecular weight of 220.26 g/mol .[1][2] Its structure consists of a pentanoate backbone with three key functional groups: an ethyl ester, a ketone at the 4-position, and a phenyl group at the 5-position.[1][3] This arrangement of functional groups dictates its chemical reactivity, making it a valuable intermediate in organic synthesis.[1][3] At room temperature, it exists as a liquid.[1]

Property	Value	Source
CAS Number	20416-11-9	[1][2]
Molecular Formula	C₁₃H₁₆O₃	[1][2]
Molecular Weight	220.26 g/mol	[1][2]
Appearance	Liquid	[1]

Q2: What are the recommended storage conditions for Ethyl 4-oxo-5-phenylpentanoate to ensure its stability?

A2: To maintain the integrity of Ethyl 4-oxo-5-phenylpentanoate, proper storage is crucial. For a related compound, ethyl 3-methyl-5-oxo-5-phenylpentanoate, it is recommended to store it sealed in a dry environment at 2-8°C.[4] Another similar compound, ethyl levulinate, is advised to be stored in a well-ventilated and cool place.[5] Based on these recommendations for structurally similar compounds and general best practices for β-keto esters, the following storage conditions are advised for Ethyl 4-oxo-5-phenylpentanoate:

Parameter	Recommendation	Rationale
Temperature	2-8°C (Refrigerated)	Minimizes the rate of potential decomposition reactions.
Atmosphere	Inert gas (e.g., Argon or Nitrogen)	Prevents oxidation and hydrolysis from atmospheric moisture.
Container	Tightly sealed, amber glass bottle	Protects from light and prevents ingress of moisture and air.
Location	Dry, well-ventilated area	Ensures a stable external environment.

Q3: What are the primary decomposition pathways for Ethyl 4-oxo-5-phenylpentanoate?

A3: The primary decomposition pathway for Ethyl 4-oxo-5-phenylpentanoate is hydrolysis of the ethyl ester functional group.[3] This reaction is catalyzed by the presence of water and can be accelerated by acidic or basic conditions. The hydrolysis product is 4-oxo-5-phenylpentanoic acid.

Section 2: Troubleshooting Guide

This section provides a systematic approach to identifying and resolving common issues encountered during the use of Ethyl 4-oxo-5-phenylpentanoate in experimental settings.

Issue 1: Unexpected Side Products in a Reaction

• Symptom: You observe unexpected spots on your TLC plate or peaks in your GC-MS/LC-MS analysis that do not correspond to your starting material or desired product.

• Potential Cause: A common side product is the hydrolyzed carboxylic acid, 4-oxo-5-phenylpentanoic acid. This can occur if there is residual moisture in your reaction setup or reagents.

• Troubleshooting Steps:

  • Verify Anhydrous Conditions: Ensure all glassware is thoroughly flame-dried or oven-dried before use. Use freshly distilled, anhydrous solvents.

  • Check Reagent Purity: Analyze your starting material for the presence of the hydrolyzed acid using techniques like NMR or IR spectroscopy.

  • Purification: If hydrolysis has occurred, the acidic impurity can often be removed by an aqueous wash with a mild base (e.g., saturated sodium bicarbonate solution) during the reaction workup.

Issue 2: Low Yield in a Reaction Involving the Ketone or Ester Moiety

• Symptom: The yield of your desired product is significantly lower than expected.

• Potential Cause: The reactivity of both the ketone and ester groups can lead to competing side reactions if not properly controlled. For instance, in a reaction targeting the ketone, the ester might undergo unintended transesterification if an alcohol is present.

• Troubleshooting Steps:

  • Protecting Groups: If one functional group is interfering with a reaction at the other, consider using a suitable protecting group strategy.

  • Reaction Conditions: Carefully control the stoichiometry of reagents and the reaction temperature to favor the desired transformation.

  • Order of Addition: In some cases, the order in which reagents are added can significantly impact the reaction outcome.

Section 3: Experimental Protocols

This section provides detailed, step-by-step methodologies for the purification and analysis of Ethyl 4-oxo-5-phenylpentanoate.

Protocol 1: Purification by Flash Column Chromatography

This protocol provides a general guideline for the purification of Ethyl 4-oxo-5-phenylpentanoate. The optimal solvent system should be determined by thin-layer chromatography (TLC) beforehand.

• TLC Analysis:

  • Dissolve a small amount of the crude material in a suitable solvent (e.g., dichloromethane).

  • Spot the solution onto a silica gel TLC plate.

  • Develop the plate using various solvent systems of hexane and ethyl acetate (e.g., 9:1, 4:1, 1:1).

  • The ideal solvent system will give your product a retention factor (Rf) of approximately 0.3.[6]

• Column Preparation:

  • Select a glass column of appropriate size.

  • Pack the column with silica gel 60 as a slurry in the chosen eluent.[6]

  • Ensure the silica bed is compact and level, and add a layer of sand on top.[6]

• Sample Loading:

  • Dissolve the crude Ethyl 4-oxo-5-phenylpentanoate in a minimal amount of dichloromethane.

  • Carefully add the sample to the top of the silica gel.[6]

• Elution:

  • Elute the column with the chosen solvent system, applying gentle air pressure to achieve a steady flow rate.

  • Collect fractions and monitor their composition by TLC.

• Product Isolation:

  • Combine the fractions containing the pure product.

  • Remove the solvent under reduced pressure using a rotary evaporator.

Protocol 2: Purity Assessment by GC-MS

This protocol outlines the parameters for assessing the purity of Ethyl 4-oxo-5-phenylpentanoate using Gas Chromatography-Mass Spectrometry.

• Sample Preparation:

  • Prepare a dilute solution of the compound in a volatile solvent like ethyl acetate or dichloromethane.

• GC-MS Parameters:

  • Column: A standard non-polar capillary column (e.g., DB-5ms).

  • Injector Temperature: 250 °C.

  • Oven Program: Start at a lower temperature (e.g., 100 °C) and ramp up to a higher temperature (e.g., 280 °C) to ensure separation of any impurities.

  • Mass Spectrometer: Electron Impact (EI) ionization at 70 eV.

• Data Analysis:

  • The mass spectrum of Ethyl 4-oxo-5-phenylpentanoate should exhibit a molecular ion peak (M+) at m/z 220.

  • Key fragment ions to look for include those at m/z 101 and 91.[1]

Section 4: Visualizations

Decomposition Pathway

The following diagram illustrates the hydrolysis of Ethyl 4-oxo-5-phenylpentanoate to its corresponding carboxylic acid.

Caption: Hydrolysis of Ethyl 4-oxo-5-phenylpentanoate.

Troubleshooting Workflow for Purity Issues

This diagram outlines a logical workflow for addressing purity issues with Ethyl 4-oxo-5-phenylpentanoate.

Sources

• 1. Ethyl 4-oxo-5-phenylpentanoate | C13H16O3 | CID 568213 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. spectrabase.com [spectrabase.com]
• 3. Ethyl 4-oxo-5-phenylpentanoate (20416-11-9) for sale [vulcanchem.com]
• 4. rsc.org [rsc.org]
• 5. rsc.org [rsc.org]
• 6. Purification [chem.rochester.edu]

Reference Data & Comparative Studies

A Multi-Spectroscopic Approach to the Structural Validation of Ethyl 4-oxo-5-phenylpentanoate

This guide provides an in-depth, multi-faceted spectroscopic analysis to unequivocally validate the chemical structure of Ethyl 4-oxo-5-phenylpentanoate (CAS No. 20416-11-9).[1][2] Intended for researchers and professionals in organic synthesis and drug development, this document moves beyond a mere presentation of data. It details the rationale behind the chosen analytical techniques, interprets the resulting spectra with expert insights, and provides robust, repeatable experimental protocols. Our objective is to establish a self-validating system of evidence, where each piece of data corroborates the others, culminating in the confident confirmation of the target molecule's structure.

The compound , Ethyl 4-oxo-5-phenylpentanoate, has a molecular formula of C₁₃H₁₆O₃ and a molecular weight of 220.26 g/mol .[2] Its structure features an ethyl ester, a ketone, and a phenyl group, making it a valuable intermediate in various synthetic pathways.[2] An unambiguous structural confirmation is paramount before its use in further research.

Figure 1. Chemical Structure of Ethyl 4-oxo-5-phenylpentanoate.

The Analytical Workflow: A Strategy for Certainty

The structural validation process is a systematic workflow. We begin with techniques that provide broad, high-level information (Mass Spectrometry for molecular weight, IR Spectroscopy for functional groups) and then proceed to high-resolution techniques (1D and 2D NMR) that elucidate the precise atomic connectivity.

Diagram 1: A workflow for comprehensive spectroscopic structure validation.

Part 1: Molecular Formula and Weight Confirmation via Mass Spectrometry (MS)

Mass spectrometry is the first-line technique to confirm the molecular weight and elemental composition of a synthesized compound.

Expert Rationale: We employ Electron Ionization (EI) as it provides a clear molecular ion (M⁺) peak and reproducible fragmentation patterns that act as a "fingerprint" for the molecule. The presence of the molecular ion peak directly validates the compound's molecular weight.

Expected Data:

• Molecular Ion (M⁺): The calculated monoisotopic mass of C₁₃H₁₆O₃ is 220.110 g/mol .[1] We expect to see a strong M⁺ peak at m/z = 220.

• Key Fragments: We can anticipate fragmentation at the weakest bonds. Likely fragments include:

  • Loss of the ethoxy group (-OCH₂CH₃): m/z = 175

  • Loss of the ethyl ester group (-COOCH₂CH₃): m/z = 147

  • Cleavage alpha to the ketone: m/z = 105 (benzoyl fragment) and m/z = 91 (benzyl cation).

Experimental Data & Interpretation:

The experimental GC-MS data available for Ethyl 4-oxo-5-phenylpentanoate confirms these predictions.[1] A prominent peak is observed at m/z = 220, corresponding to the molecular ion. Other significant fragments are observed that align with the expected fragmentation pattern, providing strong evidence for the proposed structure.

Analysis	Predicted Value (m/z)	Observed Value (m/z)	Interpretation
Molecular Ion	220.110	220	Confirms Molecular Formula
Fragment 1	175	175	[M - OCH₂CH₃]⁺
Fragment 2	105	105	[C₆H₅CO]⁺
Fragment 3	91	91	[C₆H₅CH₂]⁺

Standard Protocol for GC-MS Analysis

• Sample Preparation: Prepare a 1 mg/mL solution of the analyte in a volatile solvent such as dichloromethane or ethyl acetate.

• Injection: Inject 1 µL of the solution into the GC-MS instrument equipped with a standard non-polar column (e.g., DB-5ms).

• GC Method: Use a temperature program starting at 50°C, holding for 2 minutes, then ramping to 280°C at a rate of 10°C/minute.

• MS Method: Set the mass spectrometer to scan in EI mode over a mass range of m/z 40-400.

• Data Analysis: Identify the molecular ion peak and analyze the major fragment ions to corroborate the proposed structure.

Part 2: Functional Group Identification via Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and effective method for identifying the functional groups present in a molecule.

Expert Rationale: The structure contains two distinct carbonyl groups (ketone and ester) which are expected to have characteristic, strong absorption bands in the IR spectrum. The presence and position of these bands, along with signals for aromatic C-H and C=C bonds, provide another layer of validation.

Expected Data: Based on standard IR correlation tables, we anticipate the following key absorptions:

• C=O Stretch (Ester): ~1735-1750 cm⁻¹

• C=O Stretch (Ketone): ~1715 cm⁻¹

• Aromatic C=C Stretch: ~1600, 1450-1500 cm⁻¹

• C-O Stretch (Ester): ~1150-1250 cm⁻¹

• sp² C-H Stretch (Aromatic): >3000 cm⁻¹

• sp³ C-H Stretch (Aliphatic): <3000 cm⁻¹

Experimental Data & Interpretation:

Vapor phase IR spectra for Ethyl 4-oxo-5-phenylpentanoate show characteristic absorption bands that align perfectly with the expected functional groups.[1]

Functional Group	Predicted Wavenumber (cm⁻¹)	Observed Wavenumber (cm⁻¹)	Interpretation
C=O (Ester)	~1740	~1740	Confirms Ester Group
C=O (Ketone)	~1715	~1720	Confirms Ketone Group
Aromatic C=C	~1450-1600	Multiple peaks in region	Confirms Phenyl Ring
Aliphatic C-H	<3000	~2980	Confirms -CH₂, -CH₃ groups

The presence of two distinct carbonyl peaks is crucial evidence against an alternative isomeric structure like ethyl benzoylacetate, which would only show one primary carbonyl environment.[3]

Standard Protocol for ATR-IR Spectroscopy

• Instrument Preparation: Ensure the Attenuated Total Reflectance (ATR) crystal is clean by wiping it with a solvent such as isopropanol.

• Background Scan: Record a background spectrum of the empty ATR stage.

• Sample Application: Place a single drop of the neat liquid sample directly onto the ATR crystal.

• Spectrum Acquisition: Acquire the sample spectrum, typically by co-adding 16 or 32 scans over a range of 4000-600 cm⁻¹ with a resolution of 4 cm⁻¹.

• Cleaning: Clean the crystal thoroughly after analysis.

Part 3: Elucidating the Molecular Skeleton with NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) is the most powerful tool for determining the precise structure of an organic molecule, providing detailed information about the carbon-hydrogen framework.

¹H NMR Spectroscopy: Mapping the Protons

Expert Rationale: ¹H NMR allows us to "see" the different types of protons in the molecule. Their chemical shift indicates their electronic environment, the integration gives their relative numbers, and the splitting pattern (multiplicity) reveals the number of neighboring protons, allowing us to piece together fragments of the structure.

Expected Spectrum for Ethyl 4-oxo-5-phenylpentanoate:

• Aromatic Protons (H-a): 5 protons on the phenyl ring, expected as a multiplet around δ 7.2-7.4 ppm.

• Methylene Protons (H-b): A singlet (or very narrow triplet) for the 2 protons adjacent to the phenyl ring and ketone, expected around δ 3.7 ppm.

• Methylene Protons (H-c, H-d): Two sets of 2 protons each, forming a complex multiplet pattern (triplet of triplets or AA'BB' system) between the two carbonyls, expected around δ 2.8-3.2 ppm.

• Ethyl Ester Protons (H-e, H-f): A quartet for the 2 methylene protons (H-e) around δ 4.1 ppm, coupled to a triplet for the 3 methyl protons (H-f) around δ 1.2 ppm.

Experimental Data & Interpretation: While a publicly available, fully assigned spectrum for this exact molecule is not readily available, data from structurally similar compounds and predictive software strongly support the following assignments.

Proton Label	Predicted Shift (δ, ppm)	Multiplicity	Integration	Assignment
a	7.2 - 7.4	Multiplet	5H	Phenyl group (-C₆H ₅)
b	~ 3.7	Singlet	2H	Methylene adjacent to Ph/Ketone (-CO-CH ₂-Ph)
c, d	2.8 - 3.2	Multiplet	4H	Methylene groups between carbonyls (-CH ₂-CH ₂-)
e	~ 4.1	Quartet	2H	Ethyl ester methylene (-O-CH ₂-CH₃)
f	~ 1.2	Triplet	3H	Ethyl ester methyl (-O-CH₂-CH ₃)

The combination of these signals—a 5H aromatic multiplet, a characteristic ethyl ester pattern, and two distinct methylene signals in the aliphatic region—is uniquely consistent with the proposed structure.

¹³C NMR Spectroscopy: Visualizing the Carbon Backbone

Expert Rationale: ¹³C NMR spectroscopy reveals all the unique carbon atoms in the molecule. The chemical shifts are highly indicative of the carbon type (e.g., carbonyl, aromatic, aliphatic), providing a "carbon count" and confirming the overall skeleton.

Expected Spectrum: The structure has 13 carbon atoms, but due to symmetry in the phenyl ring, we expect to see 11 unique signals.

• Carbonyl Carbons: Two signals in the downfield region (δ > 170 ppm), one for the ester (~173 ppm) and one for the ketone (~207 ppm).

• Aromatic Carbons: Four signals between δ 110-140 ppm.

• Aliphatic Carbons: Five signals in the upfield region (δ < 70 ppm) for the three methylenes and the ethyl group's two carbons.

Experimental Data & Interpretation: The ¹³C NMR data available from spectral databases confirms these expectations.[1]

Predicted Shift (δ, ppm)	Observed Shift (δ, ppm)	Carbon Type	Assignment
~ 207	~ 207.0	C=O (Ketone)	Confirms Ketone Carbonyl
~ 173	~ 172.5	C=O (Ester)	Confirms Ester Carbonyl
125 - 135	Multiple signals	Aromatic CH & C-ipso	Confirms Phenyl Ring
~ 60	~ 60.5	-O-C H₂-	Ethyl ester methylene
~ 45	~ 45.1	-CO-C H₂-Ph	Methylene adjacent to Ph/Ketone
~ 35	~ 35.0	-C H₂-COOEt	Methylene adjacent to Ester
~ 28	~ 28.2	-CO-C H₂-	Methylene adjacent to Ketone
~ 14	~ 14.1	-CH₃	Ethyl ester methyl

The observation of two distinct carbonyl carbons and the correct number of aromatic and aliphatic signals provides compelling evidence for the structure.

Sources

• 1. Ethyl 4-oxo-5-phenylpentanoate | C13H16O3 | CID 568213 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Ethyl 4-oxo-5-phenylpentanoate (20416-11-9) for sale [vulcanchem.com]
• 3. Ethyl benzoylacetate [webbook.nist.gov]

A Comparative Guide to the Spectroscopic Characterization of Ethyl 4-oxo-5-phenylpentanoate

In the landscape of pharmaceutical research and fine chemical synthesis, the unambiguous structural elucidation of novel and existing molecules is a cornerstone of progress. Nuclear Magnetic Resonance (NMR) spectroscopy stands as a preeminent analytical technique, offering unparalleled insight into the molecular architecture of organic compounds. This guide provides a detailed analysis of the ¹H and ¹³C NMR spectral data for Ethyl 4-oxo-5-phenylpentanoate, a keto-ester of significant interest in synthetic chemistry. By juxtaposing its spectral features with those of structurally related analogs, we aim to provide researchers, scientists, and drug development professionals with a comprehensive reference for the characterization of this and similar molecular scaffolds.

The Imperative of Spectroscopic Verification

The precise arrangement of atoms within a molecule dictates its chemical reactivity, physical properties, and biological activity. For a molecule like Ethyl 4-oxo-5-phenylpentanoate, which possesses multiple functional groups including an ester, a ketone, and an aromatic ring, a thorough spectroscopic analysis is not merely procedural but essential for confirming its identity and purity. ¹H and ¹³C NMR spectroscopy, by probing the magnetic environments of hydrogen and carbon nuclei respectively, allows for a detailed mapping of the molecular framework.

Experimental Protocol for NMR Data Acquisition

The following protocol outlines a standardized procedure for acquiring high-resolution ¹H and ¹³C NMR spectra for compounds such as Ethyl 4-oxo-5-phenylpentanoate. Adherence to a consistent methodology ensures data reproducibility and comparability across different laboratories.

Sample Preparation

• Weighing: Accurately weigh approximately 10-20 mg of the purified Ethyl 4-oxo-5-phenylpentanoate for ¹H NMR analysis and 50-100 mg for ¹³C NMR analysis.

• Dissolution: Dissolve the sample in 0.6-0.7 mL of a deuterated solvent, typically chloroform-d (CDCl₃), in a clean, dry vial. CDCl₃ is often chosen for its ability to dissolve a wide range of organic compounds and its relatively simple solvent signal.

• Transfer: Using a Pasteur pipette, carefully transfer the solution to a standard 5 mm NMR tube. It is crucial to avoid transferring any solid particulates, which can degrade the quality of the magnetic field homogeneity (shimming).

• Internal Standard: Add a small amount of tetramethylsilane (TMS) to the NMR tube. TMS serves as the internal standard for chemical shift referencing, with its signal defined as 0.00 ppm.

• Homogenization: Securely cap the NMR tube and gently invert it several times to ensure the solution is homogeneous.

NMR Data Acquisition Parameters

• Instrumentation: A high-resolution NMR spectrometer (e.g., 300 MHz or higher) is recommended for optimal signal dispersion and resolution.

• ¹H NMR Parameters:

  • Pulse Program: A standard single-pulse experiment is typically sufficient.

  • Number of Scans: 8 to 16 scans are generally adequate to achieve a good signal-to-noise ratio.

  • Relaxation Delay: A delay of 1-2 seconds between pulses allows for the relaxation of the nuclei, ensuring accurate integration.

• ¹³C NMR Parameters:

  • Pulse Program: A standard proton-decoupled single-pulse experiment is used to simplify the spectrum by removing C-H coupling.

  • Number of Scans: A larger number of scans is required for ¹³C NMR due to the lower natural abundance of the ¹³C isotope. The exact number will depend on the sample concentration.

Below is a visual representation of the general workflow for NMR data acquisition.

Caption: General workflow for NMR sample preparation and data acquisition.

Spectroscopic Data for Ethyl 4-oxo-5-phenylpentanoate

While a publicly available experimental spectrum for Ethyl 4-oxo-5-phenylpentanoate can be referenced through spectral databases, a detailed assignment of its signals is presented below based on established principles of NMR spectroscopy and comparison with related structures. The IUPAC name for this compound is ethyl 4-oxo-5-phenylpentanoate[1].

¹³C NMR Spectral Data

The ¹³C NMR spectrum provides a count of the unique carbon environments in the molecule. For Ethyl 4-oxo-5-phenylpentanoate, thirteen distinct signals are expected. A ¹³C NMR spectrum is available through spectral databases like SpectraBase[1].

Table 1: Predicted ¹³C NMR Chemical Shifts for Ethyl 4-oxo-5-phenylpentanoate

Carbon Atom	Predicted Chemical Shift (δ, ppm)
C=O (Ketone)	~207
C=O (Ester)	~173
Aromatic C (Quaternary)	~134
Aromatic CH	~129.5, ~128.6, ~126.9
-OCH₂-	~61
-CH₂- (adjacent to ketone)	~45
-CH₂- (adjacent to ester)	~35
-CH₂- (phenyl adjacent)	~28
-CH₃	~14

Note: Predicted values are based on standard chemical shift ranges and analysis of similar structures.

Comparative Analysis with Structural Analogs

To better understand the spectral features of Ethyl 4-oxo-5-phenylpentanoate, a comparison with structurally similar molecules is highly instructive. We will consider Ethyl levulinate and Ethyl benzoylacetate for this purpose.

Ethyl levulinate: This molecule, also known as ethyl 4-oxopentanoate, is a close structural analog lacking the phenyl group[2]. Its ¹³C NMR spectrum has been reported and provides a baseline for the aliphatic portion of our target molecule[3][4]. The key difference will be the absence of aromatic signals and the upfield shift of the methylene group adjacent to the ketone.

Ethyl benzoylacetate: This compound is a β-keto ester containing a phenyl group directly attached to the ketone[5][6][7]. Its ¹H NMR spectrum is well-documented[5]. Comparing its spectrum helps in assigning the signals for the aromatic protons and understanding the electronic effects of the phenyl group on the adjacent carbonyl.

Table 2: Comparison of ¹H NMR Data for Ethyl 4-oxo-5-phenylpentanoate and Related Compounds

Compound	Aromatic Protons (δ, ppm)	Methylene Protons (δ, ppm)	Methyl Protons (δ, ppm)
Ethyl 4-oxo-5-phenylpentanoate (Predicted)	~7.2-7.4 (m, 5H)	~4.1 (q, 2H, OCH₂), ~3.8 (s, 2H, PhCH₂), ~2.9 (t, 2H), ~2.6 (t, 2H)	~1.2 (t, 3H)
Ethyl levulinate	N/A	~4.1 (q, 2H, OCH₂), ~2.7 (t, 2H), ~2.5 (t, 2H)	~2.2 (s, 3H), ~1.2 (t, 3H)
Ethyl benzoylacetate [5]	~7.4-8.0 (m, 5H)	~4.2 (q, 2H, OCH₂), ~3.9 (s, 2H)	~1.2 (t, 3H)

The presence of the benzylic methylene protons (-CH₂-) in Ethyl 4-oxo-5-phenylpentanoate, expected around 3.8 ppm as a singlet, is a key distinguishing feature compared to Ethyl levulinate. In comparison to Ethyl benzoylacetate, the aliphatic chain in our target molecule will give rise to additional triplet signals for the other two methylene groups.

The following diagram illustrates the structural relationship and key NMR-active nuclei of the compared molecules.

Caption: Structural comparison of Ethyl 4-oxo-5-phenylpentanoate with its analogs.

Conclusion

The comprehensive analysis of ¹H and ¹³C NMR data is indispensable for the structural verification of Ethyl 4-oxo-5-phenylpentanoate. By understanding the expected chemical shifts and splitting patterns, and by comparing them with structurally related compounds, researchers can confidently identify and characterize this molecule. The protocols and comparative data presented in this guide serve as a valuable resource for scientists engaged in synthetic chemistry and drug development, ensuring the integrity and quality of their research.

References

• PubChem. Ethyl 4-oxo-2-phenylpentanoate. [Link]

• PubChem. Ethyl benzoylacetate. [Link]

• PubChem. Ethyl 3-oxo-5-phenylpentanoate. [Link]

• PubChem. Ethyl 4-oxo-5-phenylpentanoate. [Link]

• Chegg. Solved 1. The 13C NMR spectrum of ethyl levulinate (1) is | Chegg.com. [Link]

• Wikipedia. Ethyl levulinate. [Link]

Sources

• 1. Ethyl 4-oxo-5-phenylpentanoate | C13H16O3 | CID 568213 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Ethyl levulinate - Wikipedia [en.wikipedia.org]
• 3. Ethyl levulinate(539-88-8) 13C NMR [m.chemicalbook.com]
• 4. Solved 1. The 13C NMR spectrum of ethyl levulinate (1) is | Chegg.com [chegg.com]
• 5. Ethyl benzoylacetate(94-02-0) 1H NMR spectrum [chemicalbook.com]
• 6. Ethyl benzoylacetate | C11H12O3 | CID 7170 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Page loading... [wap.guidechem.com]

A Comparative Guide to the Mass Spectrometry Fragmentation of Ethyl 4-oxo-5-phenylpentanoate

For researchers and professionals in drug development and chemical analysis, understanding the fragmentation patterns of molecules in mass spectrometry is paramount for structural elucidation and impurity profiling. This guide provides an in-depth, objective comparison of the fragmentation behavior of Ethyl 4-oxo-5-phenylpentanoate under two common ionization techniques: Electron Ionization (EI) and Electrospray Ionization (ESI). By delving into the underlying mechanisms and providing supporting data, this document serves as a practical reference for interpreting mass spectra of β-keto esters.

The structural features of Ethyl 4-oxo-5-phenylpentanoate, including an ester functional group, a ketone, and a phenyl ring, give rise to characteristic fragmentation pathways. The presence of multiple functional groups can lead to complex spectra, making a thorough understanding of competing fragmentation reactions essential.

Electron Ionization (EI) Fragmentation: A High-Energy Approach

Electron Ionization is a "hard" ionization technique that imparts significant energy to the analyte molecule, leading to extensive fragmentation. The resulting mass spectrum is a fingerprint of the molecule, rich in structural information. The fragmentation of β-keto esters under EI is often dominated by cleavages alpha to the carbonyl groups and by McLafferty rearrangements.[1]

The molecular ion of Ethyl 4-oxo-5-phenylpentanoate (m/z 220) is expected to be observed, although its abundance may be low due to the extensive fragmentation.

Key Fragmentation Pathways under EI:

• α-Cleavage: This is a primary fragmentation mode for ketones and esters.[2][3] Cleavage of the bond between the carbonyl carbon and an adjacent carbon results in the formation of a stable acylium ion. For Ethyl 4-oxo-5-phenylpentanoate, several α-cleavage reactions are possible:

  • Loss of an ethyl radical (•CH₂CH₃) from the ester group to form an ion at m/z 191.

  • Loss of an ethoxy radical (•OCH₂CH₃) to yield an acylium ion at m/z 175.

  • Cleavage adjacent to the ketone can lead to the formation of a benzoyl cation (C₆H₅CO⁺) at m/z 105 or a benzyl cation (C₆H₅CH₂⁺) at m/z 91. The latter is particularly stable and often a prominent peak in the spectra of compounds containing a benzyl moiety.

• McLafferty Rearrangement: This is a characteristic fragmentation for carbonyl compounds with an available γ-hydrogen.[4][5] In Ethyl 4-oxo-5-phenylpentanoate, a rearrangement involving the transfer of a hydrogen atom from the γ-carbon to the keto-carbonyl oxygen can occur, leading to the elimination of a neutral alkene and the formation of a radical cation. This can result in a significant peak at m/z 120.

Visualizing EI Fragmentation:

Caption: EI fragmentation of Ethyl 4-oxo-5-phenylpentanoate.

Electrospray Ionization (ESI) Fragmentation: A Softer Touch

Electrospray Ionization is a "soft" ionization technique that typically results in the formation of protonated molecules ([M+H]⁺) or other adducts with minimal fragmentation in the ion source. Fragmentation is then induced in the collision cell (tandem mass spectrometry, MS/MS). The fragmentation of protonated molecules in ESI can be classified into charge retention and charge-migration fragmentations.[6]

For Ethyl 4-oxo-5-phenylpentanoate, the protonated molecule [M+H]⁺ will have an m/z of 221.

Key Fragmentation Pathways under ESI (MS/MS):

• Loss of Neutral Molecules: A common fragmentation pathway for protonated molecules is the loss of small, stable neutral molecules.

  • Loss of Ethanol (C₂H₅OH): The protonated ester can readily lose a molecule of ethanol, resulting in a fragment ion at m/z 175.

  • Loss of Water (H₂O): If a protonated enol form exists, loss of water can occur, leading to a fragment at m/z 203.

• Cleavage of the Keto-Ester Linkage: Fragmentation can occur at the bond between the ketone and the ester-containing side chain. This can lead to the formation of the benzoyl cation at m/z 105.

Visualizing ESI Fragmentation:

Caption: ESI fragmentation of Ethyl 4-oxo-5-phenylpentanoate.

Comparative Analysis of Fragmentation Patterns

The choice of ionization technique significantly influences the observed fragmentation and, consequently, the information that can be gleaned from the mass spectrum.

Ionization Technique	Parent Ion	Key Fragments (m/z)	Dominant Mechanisms	Information Provided
Electron Ionization (EI)	[M]⁺• (m/z 220)	191, 175, 120, 105, 91	α-Cleavage, McLafferty Rearrangement	Detailed structural fingerprint, good for library matching.
Electrospray Ionization (ESI)	[M+H]⁺ (m/z 221)	203, 175, 105	Neutral Loss (Ethanol, Water)	Molecular weight confirmation, targeted fragmentation for specific structural features.

This comparative table highlights the complementary nature of EI and ESI. EI provides a wealth of structural detail through extensive fragmentation, while ESI is ideal for determining the molecular weight and probing specific fragmentation pathways through MS/MS experiments.

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Ionization

A standard protocol for analyzing β-keto esters like Ethyl 4-oxo-5-phenylpentanoate would involve GC-MS.[7]

• Sample Preparation: Dissolve the sample in a suitable volatile solvent (e.g., ethyl acetate, dichloromethane) to a concentration of approximately 1 mg/mL.

• Gas Chromatography:

  • Injector: Split/splitless injector at 250 °C.

  • Column: A non-polar or medium-polarity capillary column (e.g., HP-5MS, DB-5) is typically used. A common dimension is 30 m x 0.25 mm i.d., 0.25 µm film thickness.

  • Oven Program: Start at a lower temperature (e.g., 70 °C), hold for 1-2 minutes, then ramp at 10-20 °C/min to a final temperature of 280-300 °C.

  • Carrier Gas: Helium at a constant flow rate of 1.0-1.5 mL/min.

• Mass Spectrometry (EI):

  • Ion Source Temperature: 230 °C.

  • Electron Energy: 70 eV.

  • Mass Range: Scan from m/z 40 to 300.

Liquid Chromatography-Mass Spectrometry (LC-MS) with Electrospray Ionization

For ESI analysis, the compound would be introduced via liquid chromatography.

• Sample Preparation: Dissolve the sample in a solvent compatible with the mobile phase (e.g., acetonitrile, methanol) to a concentration of approximately 10-100 µg/mL.

• Liquid Chromatography:

  • Column: A reversed-phase C18 column (e.g., 50 mm x 2.1 mm, 1.8 µm particle size).

  • Mobile Phase: A gradient of water (with 0.1% formic acid) and acetonitrile (with 0.1% formic acid).

  • Flow Rate: 0.2-0.4 mL/min.

• Mass Spectrometry (ESI):

  • Ionization Mode: Positive ion mode.

  • Capillary Voltage: 3.5-4.5 kV.

  • Drying Gas Temperature: 300-350 °C.

  • Drying Gas Flow: 8-12 L/min.

  • Nebulizer Pressure: 30-45 psi.

  • MS1 Scan: Scan from m/z 100 to 300 to observe the protonated molecule.

  • MS/MS: Select the [M+H]⁺ ion (m/z 221) as the precursor and apply collision energy (e.g., 10-30 eV) to induce fragmentation.

Conclusion

The mass spectrometric fragmentation of Ethyl 4-oxo-5-phenylpentanoate is highly dependent on the ionization method employed. Electron Ionization leads to extensive and characteristic fragmentation patterns, including α-cleavages and McLafferty rearrangements, providing a detailed structural fingerprint. In contrast, Electrospray Ionization is a softer technique that primarily yields the protonated molecule, with fragmentation induced via MS/MS experiments, which are dominated by the loss of neutral molecules. Researchers can leverage the strengths of both techniques to gain a comprehensive understanding of the structure and fragmentation behavior of this and similar β-keto esters.

References

• McLafferty, F. W. (1959). Mass Spectrometric Analysis. Molecular Rearrangements. Analytical Chemistry, 31(1), 82–87. [Link]

• Castejón, D., et al. (2016). Separation of keto-enol tautomers in β-ketoesters: A gas chromatography-mass spectrometric study. Journal of Chromatography A, 1439, 145-153. [Link]

• Bowie, J. H., et al. (1966). Mass spectra of β-keto esters. Australian Journal of Chemistry, 19(9), 1619-1629. [Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2008). Introduction to Spectroscopy. Cengage Learning.

• Chemistry Steps. (n.d.). McLafferty Rearrangement. [Link]

• PubChem. (n.d.). Ethyl 4-oxo-5-phenylpentanoate. National Center for Biotechnology Information. [Link]

• Vessecchi, R., et al. (2015). Fragmentation reactions using electrospray ionization mass spectrometry: An important tool for the structural elucidation and characterization of synthetic and natural products. RSC Advances, 5(10), 7683-7709. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 3. archive.nptel.ac.in [archive.nptel.ac.in]
• 4. McLafferty rearrangement - Wikipedia [en.wikipedia.org]
• 5. McLafferty Rearrangement - Chemistry Steps [chemistrysteps.com]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to the Comparative Analysis of Ethyl 4-oxo-5-phenylpentanoate and its Structural Analogs

For researchers and professionals in drug development and synthetic chemistry, the selection of starting materials and intermediates is a critical decision that profoundly impacts reaction outcomes, yield, and the biological activity of the final product. Ethyl 4-oxo-5-phenylpentanoate, a versatile β-keto ester, serves as a valuable building block in the synthesis of various heterocyclic compounds with therapeutic potential.[1] This guide provides an in-depth comparison of Ethyl 4-oxo-5-phenylpentanoate with its key structural analogs, offering insights into how subtle molecular modifications can influence reactivity and synthetic utility. This analysis is grounded in the context of the Knorr pyrazole synthesis, a cornerstone reaction in medicinal chemistry for the preparation of pyrazolone derivatives known for their diverse biological activities.[1][2][3]

Introduction to Ethyl 4-oxo-5-phenylpentanoate: A Versatile Synthetic Intermediate

Ethyl 4-oxo-5-phenylpentanoate (CAS No. 20416-11-9) is an organic compound with the molecular formula C₁₃H₁₆O₃.[4] Its structure is characterized by a pentanoate backbone with an ethyl ester at one terminus, a ketone at the 4-position, and a phenyl group at the 5-position.[1] This arrangement of functional groups makes it a valuable precursor in organic synthesis, particularly for compounds with potential antitumor and antimicrobial properties.[1] The presence of both a ketone and an ester group allows for a range of chemical transformations, including cyclization reactions to form heterocyclic systems.[1]

Structural Analogs of Ethyl 4-oxo-5-phenylpentanoate: A Comparative Overview

The synthetic utility and potential biological activity of a molecule are intrinsically linked to its structure.[5][6] To understand the unique characteristics of Ethyl 4-oxo-5-phenylpentanoate, we will compare it with three of its structural analogs. The selection of these analogs is based on strategic modifications to the core structure, which are hypothesized to alter the compound's reactivity and physical properties.

• 4-Oxo-5-phenylpentanoic acid: This analog differs by the presence of a carboxylic acid instead of an ethyl ester. This change is expected to significantly increase the compound's acidity and alter its solubility profile.

• Ethyl 3-oxo-5-phenylpentanoate: In this isomer, the ketone group is at the 3-position. This different spatial arrangement of the carbonyl groups will likely influence the kinetics and regioselectivity of cyclization reactions.

• Ethyl 4-oxo-2-phenylpentanoate: Here, the phenyl group is at the 2-position. This modification will introduce steric hindrance near the ester functionality and alter the electronic effects on the molecule.

The following diagram illustrates the structural relationships between Ethyl 4-oxo-5-phenylpentanoate and its selected analogs.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Synthesis of Pyrazolone Derivatives and their Biological Activities – Oriental Journal of Chemistry [orientjchem.org]
• 3. mdpi.com [mdpi.com]
• 4. Ethyl 4-oxo-5-phenylpentanoate | C13H16O3 | CID 568213 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Structure Activity Relationships - Drug Design Org [drugdesign.org]
• 6. Pharmaceutical Design and Structure-activity Relationships of Psoralen and Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Reactivity of Ethyl 4-oxo-5-phenylpentanoate and Ethyl 3-oxo-5-phenylpentanoate

For Researchers, Scientists, and Drug Development Professionals

In the landscape of organic synthesis, the strategic placement of functional groups within a molecule is paramount, dictating its reactivity and potential applications. This guide provides an in-depth comparative analysis of two structurally isomeric keto esters: Ethyl 4-oxo-5-phenylpentanoate, a γ-keto ester, and Ethyl 3-oxo-5-phenylpentanoate, a β-keto ester. Understanding their distinct chemical behaviors is crucial for chemists aiming to leverage these compounds as versatile intermediates in the synthesis of complex organic molecules, including pharmaceutical agents.[1]

At a Glance: Structural and Electronic Divergence

The seemingly minor shift of the ketone functionality from the β- to the γ-position relative to the ester group induces profound differences in the electronic environment and conformational flexibility of these molecules. This, in turn, governs their reactivity profiles.

Feature	Ethyl 3-oxo-5-phenylpentanoate (β-Keto Ester)	Ethyl 4-oxo-5-phenylpentanoate (γ-Keto Ester)
Structure	Ketone at C3, Ester at C1	Ketone at C4, Ester at C1
Key Characteristic	1,3-Dicarbonyl System	1,4-Dicarbonyl System (functionally isolated)
Acidity of α-Protons	Highly acidic (pKa ≈ 10-13)	Moderately acidic (pKa ≈ 19-21)
Enol Content	Significant, stabilized by conjugation and H-bonding	Negligible
Chelation Ability	Forms stable 6-membered chelates with metal ions	Does not form stable small-ring chelates
Primary Reactive Site	Acidic α-methylene (C2)	Ketone carbonyl (C4) and ester carbonyl (C1)

Keto-Enol Tautomerism: A Fundamental Divide

The most significant distinction lies in their ability to undergo keto-enol tautomerism. The 1,3-dicarbonyl arrangement in Ethyl 3-oxo-5-phenylpentanoate facilitates the formation of a highly stabilized enol tautomer.[2] This stabilization arises from the conjugation of the C=C double bond with the remaining carbonyl group and the formation of a strong intramolecular hydrogen bond.[3] In contrast, the isolated carbonyl groups in the γ-keto ester, Ethyl 4-oxo-5-phenylpentanoate, do not allow for such stabilization, and it exists almost exclusively in the keto form.[4]

This difference in enol content has direct consequences for their reactivity, particularly in reactions that proceed via an enol or enolate intermediate.[4]

Spectroscopic Evidence

The disparate keto-enol equilibria are readily observable through spectroscopic methods.

Infrared (IR) Spectroscopy:

• Ethyl 3-oxo-5-phenylpentanoate (Enol Form): Exhibits a broad O-H stretch (around 3200-2500 cm⁻¹) from the intramolecularly hydrogen-bonded enol, and a conjugated C=O stretch at a lower frequency (around 1650 cm⁻¹).[5] The ester carbonyl also shows a lower frequency stretch (around 1720 cm⁻¹) due to conjugation.[5]

• Ethyl 4-oxo-5-phenylpentanoate (Keto Form): Shows two distinct, sharp C=O stretching bands at frequencies typical for isolated ketones (around 1715 cm⁻¹) and saturated esters (around 1740 cm⁻¹).[6][7]

Compound	Tautomer	Characteristic IR Absorptions (cm⁻¹)
Ethyl 3-oxo-5-phenylpentanoate	Keto	~1745 (Ester C=O), ~1720 (Ketone C=O)
Enol	~3200-2500 (broad, O-H), ~1650 (conjugated C=O)
Ethyl 4-oxo-5-phenylpentanoate	Keto	~1740 (Ester C=O), ~1715 (Ketone C=O)

¹³C NMR Spectroscopy: The chemical shifts of the carbonyl carbons also reflect the electronic differences. In the β-keto ester, the enolization and conjugation lead to a shielding effect on the carbonyl carbons compared to the distinct ketone and ester carbonyl signals in the γ-keto ester.[8][9]

Compound	Carbon Atom	Approximate ¹³C Chemical Shift (ppm)
Ethyl 3-oxo-5-phenylpentanoate	C1 (Ester C=O)	~168-172
C3 (Ketone C=O)	~195-202 (keto form), ~175-180 (enol form)
Ethyl 4-oxo-5-phenylpentanoate	C1 (Ester C=O)	~173
C4 (Ketone C=O)	~208

Reactivity Comparison in Key Transformations

Enolate Formation and Acidity

The protons on the α-carbon (C2) of Ethyl 3-oxo-5-phenylpentanoate are significantly more acidic (pKa ≈ 10-13) than those of a typical ketone or ester.[7][10] This is due to the formation of a highly resonance-stabilized enolate where the negative charge is delocalized over two oxygen atoms. Consequently, a complete enolate formation can be achieved with relatively mild bases like alkoxides.

For Ethyl 4-oxo-5-phenylpentanoate, there are two sets of α-protons: C3 (adjacent to the ketone) and C2 (adjacent to the ester). The protons at C3 are more acidic (pKa ≈ 19-21) than those at C2 (pKa ≈ 23-25) but are far less acidic than the C2 protons of the β-keto ester.[10] Strong, non-nucleophilic bases like lithium diisopropylamide (LDA) are required for complete enolate formation.

Figure 1: Comparison of enolate formation.

Alkylation Reactions

The enhanced acidity and ease of enolate formation make Ethyl 3-oxo-5-phenylpentanoate highly susceptible to alkylation at the C2 position. This reaction is a cornerstone of the acetoacetic ester synthesis, allowing for the facile construction of substituted ketones.[11]

Alkylation of Ethyl 4-oxo-5-phenylpentanoate is less straightforward. The use of a strong base is necessary, and regioselectivity can be an issue, although the more acidic protons at C3 are preferentially removed.

This protocol is a generalized procedure and may require optimization for specific substrates and alkylating agents.

• Enolate Formation: To a solution of sodium ethoxide (1.0 eq.) in anhydrous ethanol, add Ethyl 3-oxo-5-phenylpentanoate (1.0 eq.) dropwise at 0 °C under an inert atmosphere. Stir the mixture for 30 minutes.

• Alkylation: Add the desired alkyl halide (1.1 eq.) to the solution and allow the reaction to warm to room temperature. The reaction may require heating to reflux for several hours, depending on the reactivity of the alkyl halide.

• Work-up: After the reaction is complete (monitored by TLC), cool the mixture and quench with a saturated aqueous solution of ammonium chloride.

• Extraction and Purification: Extract the product with diethyl ether, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography or distillation.

Figure 2: General workflow for β-keto ester alkylation.

Reduction of the Ketone Carbonyl

The reduction of the ketone functionality in these esters offers a pathway to valuable hydroxy esters or, with more vigorous methods, to the corresponding methylene group.

Sodium borohydride (NaBH₄) is a mild reducing agent that typically reduces ketones and aldehydes but not esters. However, the reactivity can be influenced by the substrate's structure.

• Ethyl 3-oxo-5-phenylpentanoate: The β-keto group can be selectively reduced to a β-hydroxy ester. The proximity of the ester may influence the stereoselectivity of the reduction, and chelation control can be a factor with certain reducing agents.

• Ethyl 4-oxo-5-phenylpentanoate: The isolated ketone in the γ-position is readily reduced by NaBH₄ to the corresponding γ-hydroxy ester, with the ester group remaining intact under standard conditions.[4]

For the complete removal of the carbonyl oxygen, more forceful reduction methods are employed. The choice between the Clemmensen and Wolff-Kishner reductions is dictated by the substrate's stability to acidic or basic conditions.

• Clemmensen Reduction (Acidic Conditions): This method uses zinc amalgam (Zn(Hg)) in concentrated hydrochloric acid.[12][13]

  • Applicability: Both keto esters are susceptible to this reduction. However, the strongly acidic conditions will also hydrolyze the ester functionality to a carboxylic acid. For the β-keto ester, this is often followed by facile decarboxylation.[1] Therefore, the Clemmensen reduction of Ethyl 3-oxo-5-phenylpentanoate would likely yield 5-phenylpentan-3-one, while Ethyl 4-oxo-5-phenylpentanoate would yield 5-phenylpentanoic acid.

• Wolff-Kishner Reduction (Basic Conditions): This reaction involves the formation of a hydrazone followed by elimination of N₂ gas in the presence of a strong base (e.g., KOH) at high temperatures.[14][15]

  • Applicability: The strongly basic conditions will cause saponification of the ester group in both molecules. Thus, both substrates would be converted to the corresponding carboxylate salt before the ketone is reduced. The final product after acidic workup would be 5-phenylpentanoic acid for both isomers.

Figure 3: Comparative reduction pathways.

Conclusion

The reactivity of Ethyl 4-oxo-5-phenylpentanoate and Ethyl 3-oxo-5-phenylpentanoate is a clear illustration of how the relative positioning of functional groups dictates chemical behavior.

• Ethyl 3-oxo-5-phenylpentanoate (the β-keto ester) is defined by its 1,3-dicarbonyl system . Its high acidity at the α-carbon and significant enol content make it an excellent nucleophile for C-C bond formation via alkylation and acylation reactions. Its unique structure also allows for selective transesterification and facile decarboxylation upon hydrolysis.[4][16]

• Ethyl 4-oxo-5-phenylpentanoate (the γ-keto ester) behaves more like a molecule with two independent functional groups . The ketone and ester moieties can often be manipulated selectively using appropriate reagents. Enolate formation requires stronger bases, and it lacks the unique reactivity profile conferred by the conjugated system of its β-isomer.

For synthetic chemists, the choice between these two isomers is a strategic one. The β-keto ester is the substrate of choice for building molecular complexity around the α-carbon, as exemplified by the acetoacetic ester synthesis. The γ-keto ester, on the other hand, offers two distinct electrophilic sites that can be targeted in a more classical, functional group-based approach. This guide serves as a foundational reference to inform such strategic decisions in the design and execution of complex synthetic routes.

References

• Vulcanchem. (n.d.). Ethyl 4-oxo-5-phenylpentanoate - 20416-11-9. Retrieved from a relevant chemical supplier website.

• PrepChem.com. (n.d.). Synthesis of Ethyl 3-oxo-5-phenylpentanoate. Retrieved from [Link]

• St. Paul's Cathedral Mission College. (n.d.). INFRARED SPECTROSCOPY.
• Royal Society of Chemistry. (2021).

• UCLA Chemistry. (n.d.). IR Spectroscopy Tutorial: Esters. Retrieved from [Link]

• AK Lectures. (n.d.). Alkylation, Hydrolysis and Decarboxylation of Beta-Keto Esters.
• Chemistry LibreTexts. (2023). 22.1: Keto-Enol Tautomerism.
• Master Organic Chemistry. (2022). Keto-Enol Tautomerism : Key Points.
• Canadian Science Publishing. (n.d.). KETO–ENOL TAUTOMERISM IN β-DICARBONYLS STUDIED BY NUCLEAR MAGNETIC RESONANCE SPECTROSCOPY: II. SOLVENT EFFECTS ON PROTON CHEMICAL SHIFTS AND ON EQUILIBRIUM CONSTANTS. Canadian Journal of Chemistry.
• Master Organic Chemistry. (2022).
• Wikipedia. (n.d.). Clemmensen reduction.
• AK Lectures. (n.d.).
• Master Organic Chemistry. (2022).
• Chemistry Stack Exchange. (2016).
• Chemistry LibreTexts. (2020). 23.
• University of Calgary. (n.d.). Ch21: Acidity of alpha hydrogens.
• BenchChem. (n.d.). Application Notes and Protocols for the Spectroscopic Analysis of β-Keto Esters.
• University of Michigan. (n.d.).
• BYJU'S. (n.d.). Clemmensen Reduction reaction.
• Allen Career Institute. (n.d.).
• MCAT Review. (n.d.). Keto Acids and Esters - Oxygen Containing Compounds.
• PharmaXChange.info. (n.d.). pKa list for alpha-hydrogens of beta-diketone, beta-ketoester, beta-diesters.
• Wikipedia. (n.d.). Wolff–Kishner reduction.
• Chemistry LibreTexts. (2020). 23.
• BenchChem. (n.d.).
• Chemistry LibreTexts. (2023). Interpreting C-13 NMR Spectra.
• Organic Syntheses. (2014).
• ResearchGate. (2014). (PDF) Substrate dependent reaction channels of the Wolff–Kishner reduction reaction: A theoretical study.
• Oregon State University. (n.d.). 13C NMR Chemical Shift.
• Master Organic Chemistry. (2018). The Wolff-Kishner, Clemmensen, And Other Carbonyl Reductions.

Sources

• 1. scent.vn [scent.vn]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. organicchemistrydata.org [organicchemistrydata.org]
• 4. researchgate.net [researchgate.net]
• 5. spcmc.ac.in [spcmc.ac.in]
• 6. orgchemboulder.com [orgchemboulder.com]
• 7. Why is the carbonyl IR stretch in an ester higher than in a ketone? - Henry Rzepa's Blog Henry Rzepa's Blog [ch.ic.ac.uk]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 10. Ethyl levulinate | C7H12O3 | CID 10883 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. youtube.com [youtube.com]
• 13. Ethyl benzoylacetate (CAS 94-02-0) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 14. aklectures.com [aklectures.com]
• 15. Further developments of β,γ-unsaturated α-ketoesters as versatile synthons in asymmetric catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Ethyl levulinate - Wikipedia [en.wikipedia.org]

A Comparative Guide to the Biological Activity of Ethyl 4-oxo-5-phenylpentanoate and Structurally Related β-Keto Esters

Introduction

In the landscape of medicinal chemistry and drug development, the β-keto ester scaffold represents a class of highly versatile organic compounds.[1] Their unique structural feature, a ketone group positioned beta to an ester function, imparts a reactivity that makes them valuable synthetic intermediates for a wide array of more complex molecules.[1][2] Ethyl 4-oxo-5-phenylpentanoate, a representative member of this class, and its analogs are of significant interest to researchers due to their potential as precursors and active agents in various biological contexts. The presence of two electrophilic carbonyl groups and two nucleophilic carbon centers allows for selective chemical modifications, making them attractive building blocks for generating libraries of compounds with diverse biological activities.[2]

This guide provides an in-depth, objective comparison of the biological activity of Ethyl 4-oxo-5-phenylpentanoate with that of structurally similar compounds. By synthesizing data from various experimental studies, we will explore their antimicrobial and anticancer potentials. The narrative will delve into the causality behind experimental designs and present self-validating protocols, offering researchers, scientists, and drug development professionals a trusted resource for understanding the therapeutic promise of this chemical family.

Chemical Structures and Properties

The fundamental structure of Ethyl 4-oxo-5-phenylpentanoate (Compound 1) consists of a pentanoate chain with a phenyl group at the C5 position and a ketone at C4. This arrangement is crucial for its chemical reactivity and biological interactions. For a comparative analysis, we will examine compounds with structural similarities, such as Ethyl 2-benzyl-3-oxobutanoate (Compound 2) and various derivatives where substitutions on the aromatic ring or modifications to the core structure have been explored.

Compound Name	Structure	Molecular Formula	Molecular Weight ( g/mol )
1. Ethyl 4-oxo-5-phenylpentanoate	CCOC(=O)CCC(=O)CC1=CC=CC=C1	C₁₃H₁₆O₃	220.26[3]
2. Ethyl 2-benzyl-3-oxobutanoate	CCOC(=O)C(CC1=CC=CC=C1)C(=O)C	C₁₃H₁₆O₃	220.26
3. Ethyl 2-(4-methylbenzylidene)-3-oxobutanoate	CCOC(=O)C(=CC1=CC=C(C)C=C1)C(=O)C	C₁₅H₁₈O₃	246.30
4. Ethyl 2-(4-fluorobenzylidene)-3-oxobutanoate	CCOC(=O)C(=CC1=CC=C(F)C=C1)C(=O)C	C₁₄H₁₅FO₃	250.26

Comparative Biological Activities

Research into β-keto esters and their derivatives has unveiled a spectrum of biological activities, primarily focusing on antimicrobial and anticancer effects. The efficacy of these compounds is often linked to their ability to interact with biological macromolecules, a property influenced by their stereochemistry and the nature of their substituents.

Antimicrobial Activity

The search for novel antimicrobial agents is a global health priority, driven by the rise of drug-resistant pathogens.[4] β-Keto esters have emerged as a promising class of compounds in this arena. Some studies suggest that these molecules, particularly those with aryl substituents, can act as inhibitors of quorum sensing (QS), a cell-to-cell communication system used by bacteria to coordinate virulence.[5] By interfering with QS, these compounds can disrupt biofilm formation and reduce pathogenicity without exerting direct bactericidal pressure, which may slow the development of resistance.

Other related structures, such as derivatives of oxobutanoate, have demonstrated significant antimicrobial properties. For instance, ethyl 2-arylhydrazono-3-oxobutyrates have shown notable activity against various bacterial strains.[6] Similarly, compounds synthesized through the Knoevenagel condensation of aldehydes with ethyl acetoacetate, like Ethyl 2-(4-fluorobenzylidene)-3-oxobutanoate, have been evaluated for their in-vitro antifungal and antimicrobial capabilities.[7][8]

Table 1: Comparative Antimicrobial Activity Data

Compound/Derivative Class	Target Organism(s)	Activity Metric (e.g., MIC)	Key Findings & Reference
(S,Z)-2-(5-((5-(substituted-phenyl)furan-2-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)-4-methylpentanoic acids	Gram-positive bacteria (including MRSA)	MIC: 2–4 µg/mL	Potent activity against multidrug-resistant strains.[4]
Ethyl 2-arylhydrazono-3-oxobutyrates	M. tuberculosis and other bacteria	Not specified	Showed significant antimicrobial activity.[6]
1-(2-chlorophenyl)-2-hydrazonoimidazolidine hydroiodide (a precursor)	Staphylococcus aureus, Escherichia coli	MIC: 15.62 µg/mL	Marked antibacterial activity found in a precursor to more complex heterocyclic systems.[9]
5-Indolylmethylen-4-oxo-2-thioxothiazolidine Derivatives	Various bacteria (including MRSA) and fungi	Better potency than ampicillin; 6-52 fold higher antifungal activity than reference drugs.	Considered lead compounds for developing new antimicrobial agents.[10]

Anticancer Activity

The structural versatility of β-keto ester derivatives also makes them attractive candidates for anticancer drug discovery. Their mechanism of action can vary widely, from inducing apoptosis (programmed cell death) to inhibiting key enzymes involved in cancer cell proliferation.

For example, novel derivatives of ethyl 1-(4-oxo-8-aryl-4,6,7,8-tetrahydroimidazo[2,1-c][1][4][5]triazin-3-yl)formate have been synthesized and shown to exhibit anticancer activity against human colon adenocarcinoma (LS180), uterus cancer (SiHa), and breast carcinoma (T47D) cells.[9] Notably, these compounds displayed lower cytotoxicity against normal cell lines, suggesting a degree of selectivity for cancer cells.[9] Another related compound, ethyl 2-anilino-4-oxo-4,5-dihydrofuran-3-carboxylate, was found to induce apoptosis in promyelocytic leukemia HL-60 cells.[11]

Table 2: Comparative Anticancer Activity Data

Compound/Derivative Class	Cancer Cell Line(s)	Activity Metric (e.g., IC₅₀, GI)	Key Findings & Reference
Ethyl 1-(4-oxo-8-aryl...triazin-3-yl)formates (Compounds 10 & 11)	LS180, SiHa, T47D	Growth Inhibition (GI): up to 52% at 50 µg/mL	Compound 11 showed the highest potential to reduce the growth of LS180 and SiHa cancer lines.[9]
Ethyl 2-anilino-4-oxo-4,5-dihydrofuran-3-carboxylate	HL-60 (promyelocytic leukemia)	Not specified	Exhibits anti-proliferative activity and induces apoptosis.[11]
New Indole-Based 1,3,4-Oxadiazoles	HCT116 (colorectal), A549 (lung), A375 (melanoma)	IC₅₀: 6.43–9.62 µM (for compound 2e)	Compound 2e was a more potent anticancer agent than the reference drug erlotinib and acted as a significant EGFR inhibitor.[12]
Millettinol (a phenolic compound with a similar propan-1-ol backbone)	BCA-1 (breast cancer)	IC₅₀: 3.44 µg/mL	Exhibited strong cytotoxicity.[13]

Structure-Activity Relationship (SAR) Insights

The accumulated data allows for the deduction of preliminary structure-activity relationships. For antimicrobial agents, the presence and substitution pattern of an aryl group appear critical. Studies on β-keto esters as quorum sensing inhibitors highlight that substitutions on the phenyl group directly impact the interaction with Lux-R-type proteins, which are key regulators of the QS system.[5] For anticancer activity, the complexity and heterocyclic nature of the molecule seem to play a significant role. Fusing the core structure into larger, more rigid systems like the imidazo[2,1-c][1][4][5]triazine derivatives appears to enhance cytotoxicity against cancer cells.[9] Furthermore, the introduction of specific functional groups, such as the ethoxybenzothiazole moiety in indole-based oxadiazoles, can lead to potent and selective enzyme inhibition (e.g., EGFR), thereby driving the anticancer effect.[12]

Experimental Protocols

To ensure scientific integrity and reproducibility, the methodologies used to obtain biological data must be robust and well-defined. Below are detailed protocols for the synthesis and biological evaluation of compounds like Ethyl 4-oxo-5-phenylpentanoate.

Protocol 1: Synthesis of β-Keto Esters via Alkylation of an Enolate

This protocol describes a general method for synthesizing β-keto esters through the alkylation of an enolate anion, a common and effective strategy.[14]

Causality: The acidity of the α-hydrogen in the starting β-keto ester (e.g., ethyl acetoacetate) allows for its easy removal by a base like sodium ethoxide, forming a resonance-stabilized enolate.[15] This enolate is a potent nucleophile that can then attack an electrophilic alkyl halide (e.g., benzyl chloride) in an SN2 reaction to form the new carbon-carbon bond.[14]

Step-by-Step Methodology:

• Preparation of the Base: In a dry round-bottom flask under an inert atmosphere, dissolve sodium ethoxide (1.05 eq.) in anhydrous ethanol with stirring.

• Enolate Formation: To the stirred solution, add the starting β-keto ester (e.g., ethyl acetoacetate, 1.0 eq.) dropwise at room temperature. Stir the mixture for 30-60 minutes to ensure complete formation of the enolate.

• Alkylation: Slowly add the alkyl halide (e.g., benzyl chloride, 1.0 eq.) dropwise to the flask. An exothermic reaction may be observed.

• Reaction Completion: Attach a reflux condenser and heat the reaction mixture to reflux for 1-2 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Workup: After cooling to room temperature, pour the reaction mixture into deionized water. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, 2x volume).

• Purification: Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate. Filter the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

• Final Product: Purify the resulting crude product by column chromatography on silica gel to obtain the pure alkylated β-keto ester.

Protocol 2: Minimum Inhibitory Concentration (MIC) Assay

This protocol outlines the broth microdilution method, a standard assay for determining the antimicrobial susceptibility of a compound.

Causality: This assay identifies the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. By serially diluting the test compound, we can pinpoint the precise concentration at which its inhibitory effect becomes apparent, providing a quantitative measure of its potency.

Step-by-Step Methodology:

• Preparation of Inoculum: Culture the bacterial strain (e.g., S. aureus) in a suitable broth medium overnight at 37°C. Dilute the culture to achieve a standardized concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL.

• Compound Dilution: Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO). Perform a two-fold serial dilution of the compound in a 97-well microtiter plate using cation-adjusted Mueller-Hinton broth.

• Inoculation: Add 50 µL of the standardized bacterial inoculum to each well, resulting in a final volume of 100 µL.

• Controls: Include a positive control (broth with inoculum, no compound) and a negative control (broth only). If the compound is dissolved in a solvent like DMSO, a solvent control should also be included.

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• Reading Results: The MIC is determined as the lowest concentration of the compound at which no visible bacterial growth (turbidity) is observed.

Protocol 3: MTT Assay for Anticancer Activity (IC₅₀ Determination)

This protocol describes the MTT assay, a colorimetric method used to assess cell metabolic activity and, by extension, cell viability and proliferation.

Causality: The assay relies on the ability of mitochondrial reductase enzymes in viable, metabolically active cells to reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), into purple formazan crystals. The amount of formazan produced is directly proportional to the number of living cells, allowing for the quantification of cytotoxicity.

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells (e.g., HeLa, MCF-7) into a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight in a humidified incubator (37°C, 5% CO₂).

• Compound Treatment: Prepare serial dilutions of the test compound in the cell culture medium. Replace the old medium with the medium containing the test compounds at various concentrations.

• Incubation: Incubate the treated cells for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution (typically 5 mg/mL in PBS) to each well and incubate for another 2-4 hours. During this time, viable cells will convert MTT to formazan.

• Formazan Solubilization: Carefully remove the medium and add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of the solubilized formazan at a wavelength of ~570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to an untreated control. The IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%) is determined by plotting cell viability against the log of the compound concentration and fitting the data to a dose-response curve.

Visualization of Experimental and Logical Workflows

To better illustrate the processes described, the following diagrams have been generated using Graphviz.

Caption: Workflow from synthesis to lead compound identification.

Caption: Mechanism of Quorum Sensing (QS) inhibition by β-keto esters.

Conclusion

Ethyl 4-oxo-5-phenylpentanoate and its structurally related analogs represent a fertile ground for the discovery of new therapeutic agents. The comparative analysis reveals that while the parent compound serves as a valuable synthetic scaffold, targeted modifications can significantly enhance biological activity. Derivatives incorporating heterocyclic systems or specific substituents on the aryl ring have demonstrated potent antimicrobial and anticancer effects in preclinical studies.[4][9][10] The insights gained from structure-activity relationships underscore the importance of rational design in optimizing these molecules for specific biological targets. The detailed experimental protocols provided herein offer a validated framework for researchers to synthesize and evaluate new analogs, paving the way for the development of next-generation drugs. Future research should focus on elucidating the precise molecular mechanisms of the most active compounds and evaluating their efficacy and safety in more advanced biological models.

References

• Design of β-Keto Esters with Antibacterial Activity: Synthesis, In Vitro Evaluation, and Theoretical Assessment of Their Reactivity and Quorum-Sensing Inhibition Capacity. (2023). MDPI. [Link]

• Synthesis and Antibacterial Evaluation of (S,Z)-4-methyl-2-(4-oxo-5-((5-substituted phenylfuran-2-yl) methylene)-2-thioxothiazolidin-3-yl)Pentanoic Acids. PMC - NIH. [Link]

• Ethyl 4-oxo-5-phenylpentanoate | C13H16O3 | CID 568213. PubChem - NIH. [Link]

• Beta-Keto Ester Definition - Organic Chemistry Key Term. Fiveable. [Link]

• Synthesis, crystal and molecular structure, and antimicrobial activity of ethyl 2-(4-methylbenzylidene)-3-oxobutanoate. ResearchGate. [Link]

• Synthesis, crystal structure and anticancer activity of novel derivatives of ethyl 1-(4-oxo-8-aryl-4,6,7,8-tetrahydroimidazo[2,1-c][1][4][5]triazin-3-yl)formate. PubMed. [Link]

• Mastering β-keto esters. ResearchGate. [Link]

• Synthesis, characterization and antimicrobial study of novel 3-oxo-butanoate derivatives. TSI Journals. [Link]

• Ethyl 2-(4-fluorobenzylidene)-3-oxobutanoate: Synthesis, crystal structure and antimicrobial activities. ResearchGate. [Link]

• Beta Keto esters - Alkylating Ketones in NaOEt. YouTube. [Link]

• A new phenolic compound with anticancer activity from the wood of Millettia leucantha. PubMed. [Link]

• Ethyl 2-anilino-4-oxo-4,5-dihydrofuran-3-carboxylate exhibits anti-proliferative activity and induces apoptosis in promyelocytic leukemia HL-60 cells. PMC - NIH. [Link]

• Synthesis, Biological Evaluation and Molecular Docking Studies of 5-Indolylmethylen-4-oxo-2-thioxothiazolidine Derivatives. PMC - NIH. [Link]

• In Vitro and In Silico Evaluation of Anticancer Activity of New Indole-Based 1,3,4-Oxadiazoles as EGFR and COX-2 Inhibitors. MDPI. [Link]

• Synthesis of Ethyl-2-benzyl-3-oxobutanoate.docx. Course Hero. [Link]

Sources

• 1. fiveable.me [fiveable.me]
• 2. researchgate.net [researchgate.net]
• 3. Ethyl 4-oxo-5-phenylpentanoate | C13H16O3 | CID 568213 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Synthesis and Antibacterial Evaluation of (S,Z)-4-methyl-2-(4-oxo-5-((5-substituted phenylfuran-2-yl) methylene)-2-thioxothiazolidin-3-yl)Pentanoic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. tsijournals.com [tsijournals.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Synthesis, crystal structure and anticancer activity of novel derivatives of ethyl 1-(4-oxo-8-aryl-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-3-yl)formate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Synthesis, Biological Evaluation and Molecular Docking Studies of 5-Indolylmethylen-4-oxo-2-thioxothiazolidine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Ethyl 2-anilino-4-oxo-4,5-dihydrofuran-3-carboxylate exhibits anti-proliferative activity and induces apoptosis in promyelocytic leukemia HL-60 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. A new phenolic compound with anticancer activity from the wood of Millettia leucantha - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. maths.tcd.ie [maths.tcd.ie]
• 15. youtube.com [youtube.com]

A Comparative Spectroscopic Guide to Ethyl 4-oxo-5-phenylpentanoate and Its Isomers

For researchers, scientists, and professionals in drug development, the precise structural elucidation of organic molecules is a cornerstone of successful innovation. Ethyl 4-oxo-5-phenylpentanoate, a β-keto ester, and its isomers are valuable intermediates in organic synthesis. Their utility, however, is intrinsically linked to their exact isomeric form, which dictates their reactivity and biological activity. This guide provides an in-depth comparative analysis of the spectroscopic signatures of ethyl 4-oxo-5-phenylpentanoate and its key isomers, offering the experimental data and theoretical insights necessary for unambiguous characterization.

The primary isomeric considerations for ethyl 4-oxo-5-phenylpentanoate are its keto-enol tautomerism and the existence of positional isomers. Understanding the subtle yet significant differences in their spectroscopic profiles is paramount for quality control, reaction monitoring, and the rational design of synthetic pathways.

The Landscape of Isomerism: Keto-Enol Tautomerism and Positional Isomers

Ethyl 4-oxo-5-phenylpentanoate, as a β-keto ester, exists in a dynamic equilibrium between its keto and enol forms[1]. This tautomerism is a fundamental aspect of its chemistry, with the equilibrium position being sensitive to solvent polarity and temperature. The enol form is stabilized by the formation of a conjugated π-system and an intramolecular hydrogen bond.

Beyond tautomerism, positional isomers, where the functional groups are arranged differently along the carbon skeleton, present a significant analytical challenge. This guide will focus on the comparison of ethyl 4-oxo-5-phenylpentanoate with two of its common positional isomers:

• Ethyl 3-oxo-5-phenylpentanoate: A β-keto ester with the phenyl group at the 5-position.

• Ethyl 4-oxo-2-phenylpentanoate: An α-substituted keto ester.

The differentiation of these isomers is critical, as their chemical reactivity and potential biological activities can vary significantly.

Comparative Spectroscopic Analysis

The following sections detail the expected spectroscopic characteristics of ethyl 4-oxo-5-phenylpentanoate and its isomers using Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Window into Molecular Structure

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of these isomers, providing detailed information about the chemical environment of each proton and carbon atom.

The ¹H NMR spectrum provides a wealth of information for distinguishing between the keto and enol tautomers, as well as the positional isomers. The key diagnostic signals are the chemical shifts of the protons adjacent to the carbonyl groups and the presence of a characteristic enolic proton signal.

Table 1: Comparative ¹H NMR Chemical Shifts (δ, ppm) for Ethyl 4-oxo-5-phenylpentanoate and Its Isomers

Proton Assignment	Ethyl 4-oxo-5-phenylpentanoate (Keto)	Ethyl 4-oxo-5-phenylpentanoate (Enol)	Ethyl 3-oxo-5-phenylpentanoate	Ethyl 4-oxo-2-phenylpentanoate
-OCH₂CH₃	~4.1 (q)	~4.1 (q)	~4.1 (q)	~4.1 (q)
-OCH₂CH₃	~1.2 (t)	~1.2 (t)	~1.2 (t)	~1.2 (t)
-CH₂- (adjacent to ester)	~2.5 (t)	~2.4 (t)	~3.4 (s)	-
-CH₂- (adjacent to ketone)	~2.8 (t)	-	~2.9 (m)	~3.2 (d)
-CH₂-Ph	~3.7 (s)	~5.5 (s)	~2.9 (m)	-
Ar-H	~7.2-7.4 (m)	~7.2-7.4 (m)	~7.1-7.3 (m)	~7.2-7.4 (m)
=CH- (enol)	-	~5.0-5.2 (s)	~5.0 (s, enol form)	-
-OH (enol)	-	~12.0-12.5 (s, br)	~12.0 (s, br, enol form)	-
-CH(Ph)-	-	-	-	~3.8 (t)
-C(=O)CH₃	-	-	-	~2.2 (s)

Note: Chemical shifts are approximate and can vary with solvent and concentration. Data is compiled from predictive models and typical values for similar structures.

The presence of distinct sets of signals for the keto and enol forms of ethyl 4-oxo-5-phenylpentanoate allows for the determination of the tautomeric ratio by integrating the respective proton signals[1]. The downfield shift of the benzylic protons in the enol form is a key indicator. For the positional isomers, the multiplicity and chemical shifts of the methylene and methine protons provide clear differentiation.

¹³C NMR spectroscopy complements ¹H NMR by providing information on the carbon skeleton. The chemical shifts of the carbonyl carbons are particularly diagnostic.

Table 2: Comparative ¹³C NMR Chemical Shifts (δ, ppm) for Ethyl 4-oxo-5-phenylpentanoate and Its Isomers

Carbon Assignment	Ethyl 4-oxo-5-phenylpentanoate (Keto)	Ethyl 4-oxo-5-phenylpentanoate (Enol)	Ethyl 3-oxo-5-phenylpentanoate	Ethyl 4-oxo-2-phenylpentanoate
C=O (Ketone)	~207	-	~202	~207
C=O (Ester)	~173	~175	~172	~174
-OCH₂CH₃	~61	~60	~61	~61
-OCH₂CH₃	~14	~14	~14	~14
-CH₂- (adjacent to ester)	~28	~29	~49	-
-CH₂- (adjacent to ketone)	~38	-	~45	~51
-CH₂-Ph	~45	~100 (=CH)	~29	-
Ar-C	~126-135	~126-135	~126-141	~127-138
=C-OH (Enol)	-	~170	~178	-
-CH(Ph)-	-	-	-	~54
-C(=O)CH₃	-	-	-	~30

Note: Chemical shifts are approximate and can vary with solvent and concentration. Data is compiled from predictive models and typical values for similar structures from sources like the Spectral Database for Organic Compounds (SDBS).

The most striking difference is the upfield shift of the ketonic carbonyl carbon upon enolization, where it becomes an sp²-hybridized carbon of the enol double bond. The positional isomers exhibit unique chemical shifts for their aliphatic carbons, allowing for their unambiguous identification.

Infrared (IR) Spectroscopy: Probing Functional Groups

IR spectroscopy is a rapid and effective technique for identifying the key functional groups present in the isomers. The positions of the carbonyl stretching vibrations are particularly informative.

Table 3: Comparative IR Absorption Frequencies (cm⁻¹) for Ethyl 4-oxo-5-phenylpentanoate and Its Isomers

Functional Group	Ethyl 4-oxo-5-phenylpentanoate (Keto)	Ethyl 4-oxo-5-phenylpentanoate (Enol)	Ethyl 3-oxo-5-phenylpentanoate	Ethyl 4-oxo-2-phenylpentanoate
C=O Stretch (Ester)	~1735	~1735	~1740	~1735
C=O Stretch (Ketone)	~1715	-	~1715	~1715
C=C Stretch (Enol)	-	~1640	~1640 (enol form)	-
O-H Stretch (Enol)	-	~2500-3200 (broad)	~2500-3200 (broad, enol form)	-
C-H Stretch (Aromatic)	~3030	~3030	~3030	~3030
C-H Stretch (Aliphatic)	~2850-2980	~2850-2980	~2850-2980	~2850-2980

Note: Frequencies are approximate and can be influenced by the physical state of the sample (neat, solution) and solvent.

In a sample containing both tautomers of ethyl 4-oxo-5-phenylpentanoate, one would expect to observe two distinct carbonyl stretching bands for the keto form (ester and ketone) and a lower frequency C=C stretching band and a broad O-H stretching band for the enol form. The positional isomers will show the characteristic ester and ketone C=O stretches, but the fingerprint region will differ due to the overall change in molecular symmetry and bond vibrations.

Mass Spectrometry (MS): Unraveling Fragmentation Patterns

Mass spectrometry provides information about the molecular weight and fragmentation patterns of the isomers, which can be used for their differentiation. Under electron ionization (EI), the isomers will likely exhibit distinct fragmentation pathways.

Table 4: Key Mass Spectral Fragments (m/z) for Ethyl 4-oxo-5-phenylpentanoate and Its Isomers

Isomer	Molecular Ion (M⁺)	Key Fragments and Proposed Structures
Ethyl 4-oxo-5-phenylpentanoate	220	129 [M - C₄H₇O₂]⁺, 101 [M - C₇H₇O]⁺, 91 [C₇H₇]⁺ (tropylium ion)
Ethyl 3-oxo-5-phenylpentanoate	220	175 [M - OEt]⁺, 147 [M - COOEt]⁺, 104 [C₈H₈]⁺, 91 [C₇H₇]⁺
Ethyl 4-oxo-2-phenylpentanoate	220	175 [M - OEt]⁺, 147 [M - COOEt]⁺, 105 [C₇H₅O]⁺, 77 [C₆H₅]⁺

Note: Fragmentation patterns can be complex and depend on the ionization method and energy. The listed fragments are based on common fragmentation pathways for esters and ketones.

The fragmentation of ethyl 4-oxo-5-phenylpentanoate is expected to be influenced by the phenyl group's proximity to the ketone. The formation of the tropylium ion (m/z 91) is a common feature for compounds containing a benzyl group. The positional isomers will fragment differently due to the varying locations of the carbonyl groups and the phenyl substituent, leading to a unique mass spectrum for each.

Experimental Protocols

To ensure the acquisition of high-quality, reproducible spectroscopic data, the following experimental protocols are recommended.

Protocol 1: Synthesis of Ethyl 4-oxo-5-phenylpentanoate

A general procedure for the synthesis of ethyl 4-oxo-5-phenylpentanoate involves the reaction of ethyl levulinate with a suitable phenylating agent. A more specific, documented synthesis can be adapted from related procedures.

Materials:

• Ethyl levulinate

• Benzyl bromide

• Sodium ethoxide

• Anhydrous ethanol

• Diethyl ether

• Hydrochloric acid (1 M)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Prepare a solution of sodium ethoxide in anhydrous ethanol in a round-bottom flask equipped with a reflux condenser and a dropping funnel, under an inert atmosphere (e.g., nitrogen or argon).

• Add ethyl levulinate dropwise to the sodium ethoxide solution at room temperature.

• After the addition is complete, add benzyl bromide dropwise to the reaction mixture.

• Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and quench with 1 M hydrochloric acid until the solution is acidic.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with saturated sodium bicarbonate solution, water, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation or column chromatography on silica gel.

Protocol 2: NMR Spectroscopic Analysis

Sample Preparation:

• Accurately weigh 5-10 mg of the sample for ¹H NMR or 20-50 mg for ¹³C NMR.

• Dissolve the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean NMR tube.

• Add a small amount of tetramethylsilane (TMS) as an internal reference (δ = 0.00 ppm).

• Cap the NMR tube and invert several times to ensure a homogeneous solution.

Data Acquisition:

• Insert the NMR tube into the spectrometer.

• Tune and shim the instrument to achieve optimal resolution and lineshape.

• Acquire the ¹H NMR spectrum using a standard pulse sequence. Typically, 8-16 scans are sufficient.

• Acquire the ¹³C NMR spectrum using a proton-decoupled pulse sequence. A larger number of scans will be required for good signal-to-noise.

Protocol 3: IR Spectroscopic Analysis

Sample Preparation (Neat Liquid):

• Place one drop of the liquid sample onto a salt plate (e.g., NaCl or KBr).

• Place a second salt plate on top to create a thin film of the liquid.

Data Acquisition:

• Obtain a background spectrum of the empty spectrometer.

• Place the prepared salt plates in the sample holder.

• Acquire the IR spectrum, typically in the range of 4000-400 cm⁻¹. Co-adding 16-32 scans is recommended to improve the signal-to-noise ratio.

Protocol 4: Mass Spectrometric Analysis

Sample Introduction:

• For Gas Chromatography-Mass Spectrometry (GC-MS), dilute the sample in a volatile solvent (e.g., dichloromethane or ethyl acetate).

• For direct infusion, prepare a dilute solution of the sample in a suitable solvent (e.g., methanol or acetonitrile).

Data Acquisition:

• Introduce the sample into the mass spectrometer.

• Acquire the mass spectrum using Electron Ionization (EI) at a standard energy of 70 eV.

• Scan a suitable mass range (e.g., m/z 40-400) to detect the molecular ion and key fragment ions.

Visualizing the Analytical Workflow

The following diagram illustrates the logical flow of the spectroscopic analysis for the characterization of ethyl 4-oxo-5-phenylpentanoate isomers.

Sources

• 1. documents.thermofisher.com [documents.thermofisher.com]

A Comparative Guide to the Synthetic Strategies for Ethyl 4-oxo-5-phenylpentanoate

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Ethyl 4-oxo-5-phenylpentanoate

Ethyl 4-oxo-5-phenylpentanoate, with its characteristic γ-keto-ester moiety and a terminal phenyl group, is a versatile building block in organic synthesis. Its structure allows for a variety of chemical transformations, making it a crucial precursor in the development of novel therapeutic agents and other fine chemicals. The strategic importance of this molecule necessitates a thorough understanding of the available synthetic routes to enable researchers to select the most appropriate method based on their specific needs, such as yield, cost, and environmental impact.

This guide will explore and compare three fundamental and plausible synthetic approaches:

• Base-Catalyzed Michael Addition: A classic carbon-carbon bond-forming reaction.

• Lewis Acid-Catalyzed Friedel-Crafts Acylation: A powerful method for attaching acyl groups to aromatic rings.

• Base-Mediated Claisen Condensation: A robust technique for the formation of β-keto esters.

Method 1: Base-Catalyzed Michael Addition

The Michael addition, or conjugate addition, is a cornerstone of carbon-carbon bond formation. In the context of synthesizing Ethyl 4-oxo-5-phenylpentanoate, this reaction typically involves the addition of an enolate, generated from a β-keto ester like ethyl acetoacetate, to an α,β-unsaturated ketone, such as benzylideneacetone.

Mechanistic Insight

The reaction is initiated by the deprotonation of the α-carbon of ethyl acetoacetate by a base, forming a stabilized enolate. This nucleophilic enolate then attacks the β-carbon of the α,β-unsaturated ketone in a conjugate fashion. The resulting enolate is then protonated to yield the desired product. The choice of base is critical; it must be strong enough to deprotonate the β-keto ester but not so strong as to promote unwanted side reactions.

Caption: Workflow for the Base-Catalyzed Michael Addition.

Experimental Protocol:

• Reaction Setup: To a solution of sodium ethoxide (1.1 equivalents) in absolute ethanol, add ethyl acetoacetate (1.0 equivalent) dropwise at 0 °C.

• Addition of Michael Acceptor: After stirring for 30 minutes, add a solution of benzylideneacetone (1.0 equivalent) in absolute ethanol dropwise to the reaction mixture.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring the progress by thin-layer chromatography (TLC).

• Work-up and Isolation: Quench the reaction with a saturated aqueous solution of ammonium chloride. Extract the aqueous layer with ethyl acetate. The combined organic layers are then washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica gel.

Method 2: Lewis Acid-Catalyzed Friedel-Crafts Acylation

Friedel-Crafts acylation is a classic electrophilic aromatic substitution reaction that allows for the introduction of an acyl group onto an aromatic ring. For the synthesis of Ethyl 4-oxo-5-phenylpentanoate, this can be envisioned through the reaction of benzene with a suitable acylating agent, such as ethyl glutaryl chloride, in the presence of a Lewis acid catalyst like aluminum chloride (AlCl₃).

Mechanistic Insight

The reaction is initiated by the formation of a highly electrophilic acylium ion from the reaction of the acyl chloride with the Lewis acid catalyst. The aromatic ring (benzene) then acts as a nucleophile, attacking the acylium ion to form a resonance-stabilized carbocation intermediate (the sigma complex). Finally, a proton is abstracted from the sigma complex, restoring the aromaticity of the ring and regenerating the catalyst. A key consideration is that the product, an aryl ketone, can form a complex with the Lewis acid, often requiring more than a stoichiometric amount of the catalyst.

Caption: Workflow for the Lewis Acid-Catalyzed Friedel-Crafts Acylation.

Experimental Protocol:

• Catalyst Suspension: Suspend anhydrous aluminum chloride (1.2 equivalents) in dry benzene (used as both reactant and solvent) under an inert atmosphere at 0 °C.

• Acylating Agent Addition: Add ethyl glutaryl chloride (1.0 equivalent) dropwise to the suspension, maintaining the temperature below 10 °C.

• Reaction Progression: After the addition is complete, allow the mixture to stir at room temperature for 2-4 hours. Monitor the reaction by TLC.

• Work-up and Isolation: Carefully pour the reaction mixture onto crushed ice and concentrated hydrochloric acid to decompose the aluminum chloride complex. Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Purification: The combined organic layers are washed with water, a saturated sodium bicarbonate solution, and brine. After drying over anhydrous magnesium sulfate and concentrating, the crude product is purified by vacuum distillation or column chromatography.

Method 3: Base-Mediated Claisen Condensation

The Claisen condensation is a carbon-carbon bond-forming reaction that occurs between two esters or an ester and a carbonyl compound in the presence of a strong base, resulting in a β-keto ester or a β-diketone. A plausible route to Ethyl 4-oxo-5-phenylpentanoate involves a crossed Claisen condensation between ethyl acetate and ethyl 3-phenylpropanoate.

Mechanistic Insight

The reaction begins with the deprotonation of the α-carbon of ethyl acetate by a strong base (e.g., sodium ethoxide) to form an enolate. This enolate then acts as a nucleophile, attacking the carbonyl carbon of ethyl 3-phenylpropanoate. The resulting tetrahedral intermediate then eliminates an ethoxide ion to form the β-keto ester. A full equivalent of base is typically required as the product is more acidic than the starting ester and will be deprotonated, driving the reaction to completion.[1]

Caption: Workflow for the Base-Mediated Claisen Condensation.

Experimental Protocol:

• Base Preparation: Prepare a solution of sodium ethoxide (1.1 equivalents) in anhydrous ethanol or tetrahydrofuran (THF).

• Ester Addition: Add a mixture of ethyl acetate (1.0 equivalent) and ethyl 3-phenylpropanoate (1.0 equivalent) to the base solution at room temperature.

• Reaction Progression: Heat the reaction mixture to reflux for several hours, monitoring its progress by TLC.

• Work-up and Isolation: After cooling, the reaction is quenched by the addition of dilute acid. The product is then extracted with an organic solvent.

• Purification: The organic extracts are combined, washed, dried, and concentrated. The final product is purified by fractional distillation under reduced pressure.

Comparative Analysis

To provide a clear and objective comparison, the following table summarizes the key performance indicators for each synthetic method. The yield data presented is based on typical literature values for analogous reactions and may vary depending on specific experimental conditions.

Parameter	Base-Catalyzed Michael Addition	Lewis Acid-Catalyzed Friedel-Crafts Acylation	Base-Mediated Claisen Condensation
Starting Materials	Ethyl acetoacetate, Benzylideneacetone	Benzene, Ethyl glutaryl chloride	Ethyl acetate, Ethyl 3-phenylpropanoate
Catalyst/Reagent	Catalytic amount of a base (e.g., NaOEt)	Stoichiometric or excess Lewis acid (e.g., AlCl₃)	Stoichiometric amount of a strong base (e.g., NaOEt)
Typical Yield	Moderate to Good (50-70%)	Good to Excellent (70-90%)	Moderate to Good (60-80%)
Scalability	Generally good	Can be challenging due to the handling of large quantities of Lewis acids and exothermic nature.	Good
Atom Economy	High (addition reaction)	Moderate (loss of HCl)	Moderate (loss of ethanol)
Key Advantages	Mild reaction conditions; high atom economy.	Forms the aryl-ketone bond directly; often high yielding.	Utilizes readily available starting materials.
Key Disadvantages	Potential for side reactions (e.g., self-condensation); purification can be challenging.	Requires stoichiometric amounts of corrosive and moisture-sensitive Lewis acids; potential for polysubstitution.	Requires strictly anhydrous conditions; potential for self-condensation of ethyl acetate.

Conclusion and Recommendations

The choice of synthetic route for Ethyl 4-oxo-5-phenylpentanoate is highly dependent on the specific requirements of the researcher.

• For high-yield and directness , the Friedel-Crafts Acylation is often the preferred method, provided that the challenges associated with the use of stoichiometric Lewis acids can be managed. This method is particularly advantageous when the aromatic starting material is readily available and inexpensive.

• The Base-Catalyzed Michael Addition offers a milder alternative with good atom economy. It is a valuable approach when the required α,β-unsaturated ketone is easily accessible. Careful control of reaction conditions is necessary to maximize the yield and minimize side products.

• The Base-Mediated Claisen Condensation provides a reliable route using common laboratory reagents. While potentially lower yielding than the Friedel-Crafts acylation, its operational simplicity and the use of less hazardous reagents make it an attractive option, especially for smaller-scale syntheses.

Ultimately, the optimal synthetic strategy will be determined by a careful consideration of factors such as the availability and cost of starting materials, the desired scale of the reaction, the available laboratory equipment, and the importance of factors like atom economy and waste generation.

References

This guide has been compiled with reference to established principles of organic chemistry. For further reading on the specific reaction mechanisms and experimental procedures, please consult the following resources:

• Michael Addition: For a general overview, refer to comprehensive organic chemistry textbooks. Specific protocols can often be found in chemical synthesis journals.

• Friedel-Crafts Acylation: Detailed discussions on the mechanism and applications can be found in advanced organic chemistry texts and review articles.[2][3]

• Claisen Condensation: Standard organic chemistry textbooks provide a thorough explanation of this reaction.[1][4]

Sources

• 1. 23.7 The Claisen Condensation Reaction - Organic Chemistry | OpenStax [openstax.org]
• 2. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 3. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]

A Comparative Guide to Purity Analysis of Ethyl 4-oxo-5-phenylpentanoate by HPLC

In the landscape of pharmaceutical research and drug development, the purity of synthetic intermediates is paramount. Ethyl 4-oxo-5-phenylpentanoate, a key building block, is no exception. Its molecular integrity directly impacts the quality, safety, and efficacy of the final active pharmaceutical ingredient (API). This guide provides an in-depth comparison of High-Performance Liquid Chromatography (HPLC) for the purity validation of Ethyl 4-oxo-5-phenylpentanoate against alternative analytical techniques, supported by detailed experimental protocols and comparative data.

The Critical Role of Purity Analysis for Ethyl 4-oxo-5-phenylpentanoate

Ethyl 4-oxo-5-phenylpentanoate (C₁₃H₁₆O₃) is a versatile keto-ester intermediate.[1] Its structure, featuring an ethyl ester, a ketone, and a phenyl group, offers multiple reaction sites for the synthesis of more complex molecules.[2] However, these same functional groups can also lead to the formation of process-related impurities during synthesis, such as starting materials, byproducts from side reactions, or degradation products. Therefore, a robust and validated analytical method is crucial to ensure the purity of this intermediate, meeting the stringent requirements of regulatory bodies.

Primary Analytical Technique: Reversed-Phase HPLC (RP-HPLC)

For a non-volatile and thermally moderately stable compound like Ethyl 4-oxo-5-phenylpentanoate, RP-HPLC with UV detection is the workhorse of quality control laboratories. The method's strength lies in its ability to separate compounds with a wide range of polarities, providing high resolution and reproducibility.

Experimental Protocol: RP-HPLC Method

1. Instrumentation and Materials:

• HPLC system with a UV or Diode Array Detector (DAD).

• C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Ethyl 4-oxo-5-phenylpentanoate sample.

• Reference standards for Ethyl 4-oxo-5-phenylpentanoate and any known impurities (if available).

• HPLC-grade acetonitrile and water.

• Formic acid or phosphoric acid (for mobile phase modification).

2. Chromatographic Conditions:

Parameter	Condition
Mobile Phase	Acetonitrile and water (60:40 v/v) with 0.1% formic acid in the aqueous phase. An isocratic elution is generally sufficient for routine purity assessment.
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	210 nm (The keto-ester moiety lacks a strong chromophore, necessitating detection at a low UV wavelength for optimal sensitivity).[3]
Injection Volume	10 µL
Run Time	15 minutes (to ensure elution of any late-eluting impurities).

3. Sample Preparation:

• Prepare a stock solution of the Ethyl 4-oxo-5-phenylpentanoate sample in the mobile phase at a concentration of 1 mg/mL.

• From the stock solution, prepare a working solution of 0.1 mg/mL by diluting with the mobile phase.

• Filter the working solution through a 0.45 µm syringe filter before injection to remove any particulate matter.

4. Analysis and Purity Calculation:

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Inject the prepared sample solution.

• Calculate the purity of the sample by determining the percentage of the main peak area relative to the total area of all peaks in the chromatogram (Area % method).

Diagram of the HPLC Purity Analysis Workflow

Caption: Experimental workflow for HPLC purity analysis.

Comparative Analysis: HPLC vs. Gas Chromatography (GC)

While HPLC is a robust method, Gas Chromatography (GC) presents a viable alternative, particularly for volatile and thermally stable compounds.[4] A comparative analysis of these two techniques provides a comprehensive understanding of their respective strengths and weaknesses for the purity assessment of Ethyl 4-oxo-5-phenylpentanoate.

Gas Chromatography (GC) with Flame Ionization Detection (FID)

GC is well-suited for the analysis of esters, which are generally volatile.[5] The technique offers high separation efficiency, often resulting in sharper peaks and faster analysis times compared to HPLC.[6][7]

Experimental Protocol: GC-FID Method

1. Instrumentation and Materials:

• Gas chromatograph with a Flame Ionization Detector (FID).

• A capillary column suitable for polar compounds (e.g., DB-WAX or equivalent, 30 m x 0.25 mm, 0.25 µm).

• Ethyl 4-oxo-5-phenylpentanoate sample.

• High-purity helium or nitrogen as the carrier gas.

• Dichloromethane or ethyl acetate (GC grade) for sample dissolution.

2. Chromatographic Conditions:

Parameter	Condition
Injector Temperature	250 °C
Detector Temperature	280 °C
Oven Program	Initial temperature of 150 °C, hold for 2 minutes, then ramp to 240 °C at 10 °C/min, and hold for 5 minutes.
Carrier Gas	Helium at a constant flow of 1.2 mL/min.
Injection Mode	Split (e.g., 50:1 ratio).
Injection Volume	1 µL

3. Sample Preparation:

• Prepare a solution of Ethyl 4-oxo-5-phenylpentanoate in dichloromethane at a concentration of approximately 1 mg/mL.

• No derivatization is typically required for this compound.

Performance Comparison: HPLC vs. GC

The choice between HPLC and GC depends on the specific requirements of the analysis. Below is a comparison of the key performance parameters for the analysis of Ethyl 4-oxo-5-phenylpentanoate.

Parameter	HPLC-UV	GC-FID	Rationale
Applicability	Excellent for non-volatile and thermally labile impurities.	Ideal for volatile impurities and the main compound.	HPLC is more versatile for a wider range of potential impurities with varying polarities and thermal stabilities.[8]
Sensitivity	Good (ng level).	Excellent (pg level).	FID is a highly sensitive detector for organic compounds.
Resolution	Very Good.	Excellent, especially with long capillary columns.	GC generally offers higher theoretical plates, leading to better separation efficiency for volatile compounds.[4]
Analysis Time	Moderate (10-20 min).	Fast (5-15 min).	The rapid temperature programming in GC can lead to shorter run times.
Sample Preparation	Simple dissolution and filtration.	Simple dissolution.	Both methods have straightforward sample preparation for this analyte.
Potential Issues	Keto-enol tautomerism can potentially cause peak broadening.[3]	Thermal degradation of the analyte or impurities in the hot injector.	The elevated temperatures in GC can be a concern for some keto-esters.[6]
Cost	Higher operational cost due to solvent consumption.	Lower operational cost (gases are cheaper than solvents).	HPLC solvents are a significant recurring expense.[4]

Method Validation: A Trustworthy System

A described analytical method is incomplete without rigorous validation to ensure its performance is reliable and suitable for its intended purpose. The validation of the primary HPLC method should be conducted in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines.[9]

Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components. This is demonstrated by the good resolution between the main peak and any impurity peaks.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. This is typically evaluated over a range of 80% to 120% of the target concentration.

• Accuracy: The closeness of the test results obtained by the method to the true value. This is often determined by recovery studies on spiked samples.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day and inter-analyst variability).

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be detected and quantitatively determined with suitable precision and accuracy, respectively.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters, providing an indication of its reliability during normal usage.

Diagram of the HPLC Method Validation Logic

Sources

• 1. Ethyl 4-oxo-5-phenylpentanoate | C13H16O3 | CID 568213 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Ethyl 4-oxo-5-phenylpentanoate (20416-11-9) for sale [vulcanchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Comparing High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) • Food Safety Institute [foodsafety.institute]
• 5. cpb-us-e2.wpmucdn.com [cpb-us-e2.wpmucdn.com]
• 6. HPLC vs GC: What Sets These Methods Apart | Phenomenex [phenomenex.com]
• 7. drawellanalytical.com [drawellanalytical.com]
• 8. GC-MS vs. HPLC for Aromatics Content Analysis: Which is Better? [eureka.patsnap.com]
• 9. mdpi.com [mdpi.com]

A Comparative Guide to the Characterization of Ethyl 4-oxo-5-phenylpentanoate Impurities

Introduction: The Criticality of Impurity Profiling

In pharmaceutical development, the purity of an active pharmaceutical ingredient (API) is not merely a quality metric; it is a cornerstone of safety and efficacy. For a compound like Ethyl 4-oxo-5-phenylpentanoate, a versatile keto ester intermediate in various synthetic pathways, a thorough understanding of its impurity profile is paramount. Impurities can arise from multiple sources, including the synthetic route (starting materials, reagents, catalysts), degradation of the API over time, or interactions with packaging materials.[1][2] The International Council for Harmonisation (ICH) guidelines, specifically ICH Q3A(R2), mandate the reporting, identification, and qualification of these impurities to ensure patient safety.[2][3][4]

This guide provides an in-depth comparison of orthogonal analytical strategies for the comprehensive characterization of impurities in Ethyl 4-oxo-5-phenylpentanoate. We will move beyond simply listing protocols to explain the scientific rationale behind selecting a multi-technique approach, ensuring a robust, self-validating system for impurity identification and quantification. Our focus is on building a logical workflow that combines the quantitative strength of High-Performance Liquid Chromatography (HPLC), the sensitive identification power of Gas Chromatography-Mass Spectrometry (GC-MS), and the definitive structural elucidation capabilities of Nuclear Magnetic Resonance (NMR) spectroscopy.

Anticipating the Unknown: Potential Impurities in Ethyl 4-oxo-5-phenylpentanoate

A successful impurity characterization strategy begins with a theoretical assessment of potential impurities. These can be broadly categorized as:

• Process-Related Impurities: Arising from the synthesis, these could include unreacted starting materials, intermediates, by-products from side reactions, or residual catalysts. For instance, in a Claisen condensation synthesis, unreacted esters or products of self-condensation could be present.[5]

• Degradation Products: These impurities form during storage or handling due to exposure to stress factors like acid, base, light, heat, or oxidation.[1][6] The ester and ketone functionalities in Ethyl 4-oxo-5-phenylpentanoate make it susceptible to hydrolysis (forming the corresponding carboxylic acid and ethanol) and oxidation (potentially at the benzylic position).[1][7]

The Orthogonal Approach: A Triad of Analytical Techniques

No single analytical technique can provide a complete picture of an impurity profile. A robust characterization relies on an orthogonal approach, where different techniques with distinct separation and detection principles are employed. This cross-verification is the essence of a self-validating protocol.

Caption: Integrated workflow for impurity detection, identification, and structural elucidation.

High-Performance Liquid Chromatography (HPLC): The Quantitative Workhorse

HPLC is the gold standard for purity assessment and impurity quantification in the pharmaceutical industry due to its high resolution, sensitivity, and reproducibility.[8] For routine quality control of known impurities and for initial screening, HPLC with UV detection is unparalleled.

Causality of Method Choice: A reversed-phase HPLC (RP-HPLC) method is the logical starting point for a molecule like Ethyl 4-oxo-5-phenylpentanoate. The C18 stationary phase provides excellent separation for moderately polar organic compounds. The choice of a gradient elution is critical; it ensures that impurities with a wide range of polarities can be resolved from the main peak and from each other within a reasonable analysis time.

Performance Characteristics:

• Strengths: Excellent quantitative precision and accuracy, high throughput, robust and reproducible for routine analysis.[8]

• Limitations: Primarily a separatory technique; UV detection provides no definitive structural information. Co-eluting impurities can be missed. Identification relies on comparison with a known reference standard.

Gas Chromatography-Mass Spectrometry (GC-MS): The Volatility Expert

For identifying volatile or semi-volatile process-related impurities (e.g., residual solvents) or certain degradation products, GC-MS is the ideal orthogonal technique.[9] The high efficiency of capillary GC columns provides exceptional separation, while the mass spectrometer offers powerful identification capabilities by providing mass-to-charge ratios and fragmentation patterns.

Causality of Method Choice: The choice of a DB-5ms column (or equivalent 5% phenyl-methylpolysiloxane) is strategic.[10] This non-polar column separates compounds primarily based on their boiling points and is an excellent general-purpose column for screening unknown volatile and semi-volatile compounds. Electron Ionization (EI) is used as the ionization source due to its ability to generate reproducible, fragment-rich mass spectra that can be readily compared against established libraries like NIST for tentative identification.[11]

Performance Characteristics:

• Strengths: High sensitivity for volatile and semi-volatile compounds, provides molecular weight and fragmentation data for structural clues, extensive spectral libraries for rapid tentative identification.

• Limitations: Not suitable for non-volatile or thermally labile compounds. Derivatization may be required for certain functional groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Architect

When an impurity is detected by HPLC but cannot be identified, or when a definitive, unambiguous structure is required for regulatory submission, NMR spectroscopy is the ultimate tool.[12][13] It provides detailed information about the molecular framework, connectivity, and stereochemistry of a molecule without the need for a reference standard of the impurity itself.[12]

Causality of Method Choice: A combination of one-dimensional (¹H, ¹³C) and two-dimensional (COSY, HSQC, HMBC) NMR experiments is necessary for complete structural elucidation.[14][15]

• ¹H NMR: Provides information on the number and type of protons and their neighboring environments.

• ¹³C NMR: Shows the number and type of carbon atoms.[16]

• COSY (Correlation Spectroscopy): Reveals proton-proton coupling networks (H-C-C-H).

• HSQC (Heteronuclear Single Quantum Coherence): Correlates protons directly to the carbons they are attached to (¹JCH).[14]

• HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons over two or three bonds, which is crucial for piecing together the molecular skeleton.[17]

Performance Characteristics:

• Strengths: Unambiguous structure determination, provides information on stereochemistry, can be used for quantification (qNMR) without a specific impurity standard, non-destructive.[12]

• Limitations: Relatively low sensitivity compared to MS, requires a larger amount of isolated impurity (micrograms to milligrams), complex data interpretation.[17]

Simulating the Future: Forced Degradation Studies

To ensure the analytical methods are "stability-indicating," forced degradation (or stress testing) must be performed.[1] This involves subjecting the API to harsh conditions to intentionally generate degradation products.[6][18] The goal is to demonstrate that the analytical method can effectively separate and detect these degradants from the main peak and from each other.

Sources

• 1. pharmatutor.org [pharmatutor.org]
• 2. jpionline.org [jpionline.org]
• 3. database.ich.org [database.ich.org]
• 4. ICH Q3A (R2) Impurities in new drug substances - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 5. β-Keto carboxylic compound synthesis by condensation and rearrangement [organic-chemistry.org]
• 6. Forced degradation studies: A critical lens into pharmaceutical stability - Clinical Trials Arena [clinicaltrialsarena.com]
• 7. Design of β-Keto Esters with Antibacterial Activity: Synthesis, In Vitro Evaluation, and Theoretical Assessment of Their Reactivity and Quorum-Sensing Inhibition Capacity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pharmoutsourcing.com [pharmoutsourcing.com]
• 9. Impurity profiling and HPLC methods for drug quality compliance | AMSbiopharma [amsbiopharma.com]
• 10. cabidigitallibrary.org [cabidigitallibrary.org]
• 11. scispace.com [scispace.com]
• 12. veeprho.com [veeprho.com]
• 13. jchps.com [jchps.com]
• 14. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 15. m.youtube.com [m.youtube.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. researchgate.net [researchgate.net]
• 18. biopharminternational.com [biopharminternational.com]

Safety & Regulatory Compliance

A Guide to the Proper Disposal of Ethyl 4-oxo-5-phenylpentanoate for Laboratory Professionals

This document provides essential safety and logistical information for the proper disposal of ethyl 4-oxo-5-phenylpentanoate (CAS No. 20416-11-9). Developed for researchers, scientists, and drug development professionals, this guide synthesizes technical data with field-proven best practices to ensure the safe and compliant management of this chemical waste.

Immediate Safety and Chemical Profile

Understanding the chemical nature of ethyl 4-oxo-5-phenylpentanoate is fundamental to its safe handling. Its structure, featuring an ethyl ester, a ketone group, and a phenyl group, dictates its reactivity and potential hazards.[1] It is prudent to treat this compound as a hazardous chemical waste.

Table 1: Chemical and Physical Properties of Ethyl 4-oxo-5-phenylpentanoate

Property	Value	Source
CAS Number	20416-11-9	PubChem[3]
Molecular Formula	C₁₃H₁₆O₃	PubChem[3]
Molecular Weight	220.26 g/mol	PubChem[3]
Physical State	Likely a liquid at room temperature	Vulcanchem[1]
Known Incompatibilities	Strong oxidizing agents	Fisher Scientific[4]

Personal Protective Equipment (PPE): The consistent use of appropriate PPE is the first line of defense against chemical exposure.

• Eye Protection: Always wear chemical splash goggles or a face shield.[5]

• Hand Protection: Chemical-resistant gloves, such as nitrile, are mandatory.[5]

• Body Protection: A fully buttoned laboratory coat is required.[5]

• Footwear: Closed-toe shoes must be worn in the laboratory at all times.[6]

Engineering Controls:

• Ventilation: All handling of ethyl 4-oxo-5-phenylpentanoate should occur within a certified chemical fume hood to minimize inhalation of any potential vapors.[5]

• Emergency Equipment: Ensure that a safety shower and eyewash station are readily accessible.[5]

Step-by-Step Disposal Protocol

The disposal of ethyl 4-oxo-5-phenylpentanoate must follow a systematic process to ensure regulatory compliance and safety. This involves proper segregation, containment, and labeling.

Step 1: Waste Characterization and Segregation

At the point of generation, classify ethyl 4-oxo-5-phenylpentanoate waste as non-halogenated organic waste. It is crucial to prevent mixing with incompatible waste streams, such as strong acids, bases, or oxidizers, to avoid violent reactions.[7]

Step 2: Selection of a Compatible Waste Container

• Use a clean, leak-proof container made of a material compatible with organic solvents. Plastic is often preferred.[8]

• The original container may be used if it is in good condition.[7]

• Do not use foodstuff containers for hazardous waste storage.[7]

Step 3: Waste Collection

• For small quantities, absorb the liquid onto an inert material like vermiculite or sand before placing it in the waste container.[9]

• For larger volumes, carefully pour the liquid waste into the designated container, avoiding splashes.

• Keep the waste container securely capped at all times, except when adding waste.[7][8]

Step 4: Accurate and Compliant Labeling

Proper labeling is a critical component of safe waste management. The label must be clearly visible and include the following information:[7][10][11]

• The words "Hazardous Waste".[7][10][11]

• The full chemical name: "Ethyl 4-oxo-5-phenylpentanoate". Avoid using abbreviations or chemical formulas.[7]

• An indication of the hazards (e.g., "Flammable," "Toxic," "Corrosive").[7]

• The date the container becomes full.[7]

Step 5: Storage in a Satellite Accumulation Area (SAA)

• Store the labeled waste container in a designated Satellite Accumulation Area (SAA), which must be at or near the point of waste generation.[7][8][10]

• SAAs can be a designated benchtop area or a section of a fume hood.[7]

• Do not accumulate more than 55 gallons of hazardous waste in an SAA.[8][10]

• Partially filled containers can remain in the SAA for up to one year, but once a container is full, it must be removed within three days.[7]

Step 6: Arranging for Final Disposal

• Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and disposal of the hazardous waste.[8]

• Waste must be removed from the facility by a licensed hazardous waste transporter.[10]

Disposal Workflow Diagram

The following diagram illustrates the logical flow for the proper disposal of ethyl 4-oxo-5-phenylpentanoate, ensuring all safety and regulatory steps are followed in sequence.

Disposal workflow for ethyl 4-oxo-5-phenylpentanoate.

Emergency Procedures

In the event of an accidental release or exposure, immediate and appropriate action is critical.

• Spills:

  • Evacuate and isolate the spill area.

  • Wearing appropriate PPE, contain the spill using an inert absorbent material.

  • Collect the contaminated material into a sealed and labeled hazardous waste container.[2]

  • Clean the spill area thoroughly.

  • For large or unmanageable spills, contact your institution's EHS department immediately.[12]

• First Aid:

  • Skin Contact: Immediately remove contaminated clothing and rinse the affected area with copious amounts of water for at least 15 minutes.[4]

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under the eyelids. Seek medical attention.[4]

  • Inhalation: Move the individual to fresh air. If symptoms occur, seek medical attention.[4]

  • Ingestion: Clean the mouth with water and drink plenty of water afterward. Seek medical attention if you feel unwell.[4]

Disclaimer: The disposal procedures outlined in this guide are based on general laboratory safety protocols and information for similar chemical structures. It is imperative to consult your institution's Environmental Health and Safety (EHS) department and any available Safety Data Sheets (SDS) to ensure full compliance with local, state, and federal regulations.

References

• Laboratory Hazardous Waste Disposal Guidelines. Central Washington University. [Link]

• Laboratory Waste Management: The New Regulations. MedicalLab Management. [Link]

• Ethyl 4-oxo-5-phenylpentanoate. PubChem, National Institutes of Health. [Link]

• Laboratory Chemical Waste Management Guidelines. University of Pennsylvania EHRS. [Link]

• Managing Hazardous Chemical Waste in the Lab. MedicalLab Management. [Link]

• Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center. [Link]

• Esterification. SmartLabs. [Link]

• Experiment 731: Esters. Chemistry LibreTexts. [Link]

• Pentanoic acid, 4-oxo-, ethyl ester - Safety Data Sheet. Synerzine. [Link]

• RULES FOR THE SAFE HANDLING OF CHEMICALS IN THE LABORATORY. University of California, Santa Cruz. [Link]

• Fischer Esterification Lab Manual. MIT OpenCourseWare. [Link]

Sources

• 1. Ethyl 4-oxo-5-phenylpentanoate (20416-11-9) for sale [vulcanchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Ethyl 4-oxo-5-phenylpentanoate | C13H16O3 | CID 568213 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. fishersci.com [fishersci.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. artsci.usu.edu [artsci.usu.edu]
• 7. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 8. ehrs.upenn.edu [ehrs.upenn.edu]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. medlabmag.com [medlabmag.com]
• 11. Managing Hazardous Chemical Waste in the Lab | Lab Manager [labmanager.com]
• 12. vumc.org [vumc.org]

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling Ethyl 4-oxo-5-phenylpentanoate

This guide provides essential safety and handling protocols for Ethyl 4-oxo-5-phenylpentanoate (CAS No. 20416-11-9), a ketoester valuable in organic synthesis for pharmaceutical and antimicrobial agent development.[1] Adherence to these protocols is not merely about compliance; it is a foundational practice to ensure the integrity of your research and, most importantly, your personal safety. As laboratory professionals, our primary responsibility is to mitigate risk through a deep understanding of the materials we handle, beginning with a thorough hazard assessment and the correct application of personal protective equipment (PPE).

Foundational Hazard Assessment

Before handling any chemical, a comprehensive risk assessment is mandatory. This process informs the selection of all control measures, including PPE. While a specific, publicly available Safety Data Sheet (SDS) for Ethyl 4-oxo-5-phenylpentanoate is not consistently available, we can infer its primary hazards based on its chemical structure—a substituted ketoester—and data from analogous compounds.[1][2]

The compound is a liquid at room temperature with a flash point likely above 110°C, and it is immiscible with water.[3][4] The primary risks are associated with its potential as a skin and eye irritant and its combustibility at elevated temperatures.

NFPA 704 Hazard Diamond: A Predictive Overview

The National Fire Protection Association (NFPA) 704 diamond provides a rapid, at-a-glance summary of a chemical's hazards for emergency responders and laboratory personnel.[5][6][7][8] Based on data for similar ketoesters like Ethyl Levulinate, we can predict the following ratings for Ethyl 4-oxo-5-phenylpentanoate[2]:

• Health (Blue): 1 - Materials that, under emergency conditions, can cause significant irritation.[2]

• Flammability (Red): 1 - Materials that must be preheated before ignition can occur; typically have a flash point above 200°F (93.3°C).[2][8]

• Instability/Reactivity (Yellow): 0 - Materials that are normally stable, even under fire conditions, and do not react with water.[2]

• Special Hazards (White): No special hazards are indicated.

This assessment establishes a baseline: we are handling a compound with low to moderate immediate hazards, but one that requires diligent protective measures to prevent irritation and ensure safe handling.

Core Personal Protective Equipment (PPE) Requirements

PPE is the final barrier between the researcher and a potential hazard and must be used in conjunction with engineering controls like fume hoods.[9][10] The Occupational Safety and Health Administration (OSHA) mandates that employers assess workplace hazards and provide appropriate PPE at no cost to the employee.[11][12][13]

The following table summarizes the essential PPE for handling Ethyl 4-oxo-5-phenylpentanoate.

Body Part	Recommended PPE	Specifications and Best Practices
Eyes & Face	Chemical Splash Goggles or a Face Shield worn over Safety Glasses	Must be ANSI Z87.1 compliant.[10] Goggles provide a seal against splashes and vapors. A face shield is required in addition to goggles when handling larger volumes (>1 liter) or when a significant splash hazard exists.[10][14]
Hands	Chemical-Resistant Gloves	Nitrile gloves are a suitable choice for incidental contact with esters. For prolonged contact or immersion, Butyl rubber gloves offer superior protection.[14][15] Always inspect gloves for tears or degradation before use and wash the exterior before removal.[15]
Body	Laboratory Coat	A fully buttoned, long-sleeved lab coat protects skin and personal clothing from minor splashes and spills. For tasks with a higher splash potential, supplement with a chemical-resistant apron.
Feet	Closed-Toe Shoes	Leather or chemical-resistant material is required. This prevents injury from spills or dropped objects. Fabric or mesh shoes are prohibited in the laboratory.[11]
Respiratory	Not required under normal conditions with adequate ventilation	All handling of Ethyl 4-oxo-5-phenylpentanoate should occur in a certified chemical fume hood to prevent vapor inhalation. A NIOSH-approved respirator may be required for large-scale operations or spill cleanup in poorly ventilated areas.[16]

Operational Workflow: From Preparation to Cleanup

A systematic, procedural approach is critical to minimizing exposure. The following workflow outlines the essential steps for safely handling Ethyl 4-oxo-5-phenylpentanoate.

Caption: Workflow for handling Ethyl 4-oxo-5-phenylpentanoate.

Experimental Protocol: Step-by-Step Handling

• Area Preparation : Before bringing the chemical into the workspace, ensure the chemical fume hood is operational and the sash is at the appropriate working height. Confirm the locations of the nearest safety shower, eyewash station, and spill kit.[17]

• Gather Materials : Assemble all necessary equipment, including the sealed container of Ethyl 4-oxo-5-phenylpentanoate, clean glassware, and properly labeled waste containers.

• Don PPE : Put on all required PPE as detailed in the table above. Ensure gloves are pulled over the cuffs of the lab coat.

• Chemical Transfer : Conduct all transfers of the chemical inside the fume hood. Pour carefully to avoid splashing. If transferring large volumes, use a funnel or cannula.

• During Reaction/Use : Keep the reaction vessel or container covered as much as possible to minimize vapor release.

• Decontamination : After use, decontaminate all non-disposable equipment and the work surface within the fume hood.

• Doff PPE : Remove PPE in the correct order to avoid self-contamination: first gloves, then goggles/face shield, and finally the lab coat. Always wash hands thoroughly with soap and water after removing PPE.[17]

Disposal Plan: A Compliant and Safe Process

Chemical waste disposal must adhere strictly to institutional and local regulations. Ethyl 4-oxo-5-phenylpentanoate and materials contaminated with it are considered hazardous chemical waste.

Caption: Waste disposal workflow for Ethyl 4-oxo-5-phenylpentanoate.

Disposal Protocol

• Waste Segregation : Do not mix this waste stream with other incompatible chemicals.

  • Liquid Waste : Collect all unused or waste Ethyl 4-oxo-5-phenylpentanoate in a dedicated, properly sealed, and compatible waste container (e.g., glass or polyethylene).

  • Solid Waste : Place all contaminated disposables, such as pipette tips, wipes, and gloves, into a separate, clearly marked hazardous waste bag or container.[18]

• Labeling : The waste container must be labeled with the words "Hazardous Waste," the full chemical name, and the date accumulation began.[18]

• Storage : Store the sealed waste container in a designated satellite accumulation area within the lab. Ensure it is stored away from incompatible materials like strong oxidizing agents.[18][19]

• Final Disposal : Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and disposal of the hazardous waste by a licensed contractor.[18] Never pour chemical waste down the drain.

By integrating these protocols into your daily laboratory practice, you build a self-validating system of safety that protects you, your colleagues, and the integrity of your scientific work.

References

• Creative Safety Supply. (2022, May 23). Understanding the NFPA 704 Diamond Labeling System. Available at: [Link]

• National Fire Protection Association. (n.d.). Frequently Asked Questions on NFPA 704 Standard System for the Identification of the Hazards of Materials for Emerge. Available at: [Link]

• US Hazmat Storage. (2026, January 14). What Is the NFPA Fire Diamond? (NFPA 704). Available at: [Link]

• Wikipedia. (n.d.). NFPA 704. Available at: [Link]

• University of California, Santa Barbara. (n.d.). Personal Protective Equipment Requirements for Laboratories. Environmental Health and Safety. Available at: [Link]

• Clarion Safety Systems. (2022, November 30). OSHA's PPE Laboratory Standards. Available at: [Link]

• New Environment Inc. (n.d.). NFPA Chemicals. Available at: [Link]

• Lab Manager. (2009, July 30). Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide. Available at: [Link]

• National Institutes of Health. (2025, July 17). A framework for personal protective equipment use in laboratories: regulatory compliance and employee protection. PMC. Available at: [Link]

• Centers for Disease Control and Prevention. (n.d.). Personal Protective Equipment (PPE) Toolkit - OneLab REACH. Available at: [Link]

• MCR Safety. (2025, April 8). Understanding Solvents and PPE for Chemical Safety. Available at: [Link]

• Centers for Disease Control and Prevention. (2024, November 12). Chemical Safety in the Workplace. NIOSH. Available at: [Link]

• U.S. Department of Health and Human Services. (n.d.). Personal Protective Equipment (PPE). CHEMM. Available at: [Link]

• U.S. Environmental Protection Agency. (2025, September 12). Personal Protective Equipment. Available at: [Link]

• HPE Support. (n.d.). Safety Guidelines for Handling Chemicals. Available at: [Link]

• Centers for Disease Control and Prevention. (n.d.). NIOSH Pocket Guide to Chemical Hazards (2005-149) 3rd printing. NIOSH. Available at: [Link]

• Centers for Disease Control and Prevention. (n.d.). Occupational Health Guidelines for Chemical Hazards (81-123). NIOSH. Available at: [Link]

• National Institutes of Health. (n.d.). Ethyl 4-oxo-5-phenylpentanoate. PubChem. Available at: [Link]

• Centers for Disease Control and Prevention. (n.d.). NIOSH Pocket Guide to Chemical Hazards. NIOSH. Available at: [Link]

• ICC Compliance Center Inc. (n.d.). NIOSH Pocket Guide to Chemical Hazards. Available at: [Link]

• Synerzine. (2018, June 22). Safety Data Sheet for Pentanoic acid, 4-oxo-, ethyl ester. Available at: [Link]

• University of California, Irvine. (n.d.). Safe Handling and Storage of Chemicals. Environmental Health & Safety. Available at: [Link]

• National Institutes of Health. (n.d.). Ethyl 3-oxo-5-phenylpentanoate. PubChem. Available at: [Link]

Sources

• 1. Ethyl 4-oxo-5-phenylpentanoate (20416-11-9) for sale [vulcanchem.com]
• 2. synerzine.com [synerzine.com]
• 3. fishersci.com [fishersci.com]
• 4. WERCS Studio - Application Error [assets.thermofisher.com]
• 5. creativesafetysupply.com [creativesafetysupply.com]
• 6. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 7. ushazmatstorage.com [ushazmatstorage.com]
• 8. NFPA 704 - Wikipedia [en.wikipedia.org]
• 9. A framework for personal protective equipment use in laboratories: regulatory compliance and employee protection - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 11. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab Manager [labmanager.com]
• 12. clarionsafety.com [clarionsafety.com]
• 13. reach.cdc.gov [reach.cdc.gov]
• 14. mcrsafety.com [mcrsafety.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. Safe Handling and Storage of Chemicals | Environmental Health & Safety [bu.edu]